Ammoniummethylphosphonate

Core Science & Biosynthesis

Technical Guide: Aquatic Toxicity Profile of Ammonium Methylphosphonate

The following technical guide details the toxicity profile of Ammonium Methylphosphonate (AMP) , a salt of methylphosphonic acid (MPA).

Editorial Note: This guide distinguishes AMP (a metabolite of Glufosinate and chemical warfare agents) from AMPA (Aminomethylphosphonic acid, a metabolite of Glyphosate). Confusing these two is a common error in toxicological literature; this document focuses exclusively on the methylphosphonate species.

Executive Summary

Ammonium Methylphosphonate (AMP) is the mono-ammonium salt of methylphosphonic acid (MPA). It primarily enters aquatic ecosystems as a stable degradation product of the herbicide Glufosinate-ammonium or as a hydrolysis product of phosphonylated nerve agents (e.g., Sarin, VX).

Core Toxicity Verdict: AMP is classified as "Practically Non-Toxic" to aquatic life under acute exposure scenarios.

• Fish (96h LC50): > 100 mg/L (Limit Test)[1]

• Invertebrates (48h EC50): > 100 mg/L[1]

• Algae (72h ErC50): > 100 mg/L[1]

However, the toxicity of this compound is pH-dependent . At alkaline pH (>8.0), the dissociation of the ammonium cation (

) to free ammonia ( ) becomes the toxicity driver, rather than the methylphosphonate anion.

Chemical Identity & Physicochemical Context[2][3][4][5][6][7]

Understanding the ionic behavior of AMP is prerequisite to interpreting its toxicity. Unlike lipophilic pesticides that bioaccumulate, AMP is highly polar and persistent.

Parameter	Detail
Chemical Name	Ammonium Methylphosphonate
Parent Acid	Methylphosphonic Acid (MPA)
CAS Number (Acid)	993-13-5 (MPA); Salt forms vary
Molecular Formula
Solubility	Highly soluble in water (> 500 g/L)
Log Kow	< -0.7 (Does not bioaccumulate)
Stability	C-P bond is resistant to hydrolysis and thermal decomposition.

Disambiguation: AMP vs. AMPA

CRITICAL WARNING: Do not conflate AMP (Methylphosphonate) with AMPA (Aminomethylphosphonic acid).

• AMP:

  backbone. Metabolite of Glufosinate.

• AMPA:

  backbone. Metabolite of Glyphosate. [2][3][4][5] * Relevance: AMP lacks the primary amine group of AMPA, altering its interaction with biological membranes and nitrogen metabolism.

Environmental Fate & Degradation Pathway[12]

AMP is a terminal metabolite in many aerobic aquatic environments. It is formed via the deamination and decarboxylation of Glufosinate.

Visualization: Degradation Pathway

The following diagram illustrates the formation of MPA (the anionic species of AMP) from Glufosinate.

Caption: Step-wise degradation of Glufosinate to Methylphosphonic Acid (MPA). The C-P bond cleavage (MPA to Mineralization) is the rate-limiting step, leading to environmental persistence.

Aquatic Toxicity Data Synthesis[12]

The following data aggregates endpoints for Methylphosphonic Acid (MPA) and its salts. Due to the rapid dissociation of AMP in water, MPA toxicity values are the scientifically valid proxy for the anion's effect.

Quantitative Endpoints

Organism Group	Species	Endpoint	Value (mg/L)	Classification	Reference
Fish	Pimephales promelas (Fathead Minnow)	96h LC50	> 100	Practically Non-Toxic	[1, 3]
Fish	Cyprinodon variegatus (Sheepshead Minnow)	96h LC50	> 1593	Practically Non-Toxic	[2]
Invertebrates	Daphnia magna	48h EC50	> 100	Practically Non-Toxic	[1, 3]
Invertebrates	Daphnia magna	21d NOEC	15	Low Chronic Toxicity	[1]
Algae	Pseudokirchneriella subcapitata	72h ErC50	> 100	Practically Non-Toxic	[3]

Mechanistic Insights

• Ionic Stress vs. Specific Toxicity: The toxicity of AMP is primarily driven by osmotic/ionic stress at extremely high concentrations rather than specific receptor binding. Unlike organophosphate pesticides, AMP does not inhibit acetylcholinesterase (AChE).

• The Ammonium Confounder: In static renewal tests, if the pH drifts above 8.5, the ammonium ion (

  ) shifts equilibrium toward free ammonia ( ). Free ammonia is highly toxic to fish (LC50 ~0.5 mg/L).

  • Experimental Implication: Toxicity observed in AMP trials at high pH is often a "false positive" for phosphonate toxicity; it is actually ammonia toxicity.

Experimental Protocols for Toxicity Assessment

To generate regulatory-grade data (GLP compliant), use the following adapted OECD protocols. These include specific controls for the ammonium moiety.

Protocol A: The "Limit Test" Approach (OECD 203 Adapted)

Since AMP is expected to be low toxicity, a full dose-response curve is often unnecessary. A "Limit Test" at 100 mg/L is the most efficient starting point.

Workflow Logic

Caption: Decision tree for AMP toxicity testing. Note the critical branch for pH verification to rule out ammonia artifacts.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Dissolve Ammonium Methylphosphonate in standard dilution water.

  • Self-Validation Step: Measure pH immediately. If pH > 7.5, adjust with dilute HCl to match the culture water pH (typically 7.0–7.4). Reasoning: This prevents pH shock and minimizes free ammonia formation.

• Test System (Fish - OECD 203):

  • Species: Danio rerio (Zebrafish) or Pimephales promelas.

  • Replicates: 3 tanks of 7 fish each for the Limit Test.

  • Control: Dilution water only.

  • Ammonium Control (Optional but Recommended): A parallel arm containing

    at the same molar ammonium concentration as the AMP test group. This isolates the toxicity of the methylphosphonate anion.

• Monitoring:

  • Measure Dissolved Oxygen (DO), pH, and Temperature daily.

  • Analytical Verification: Use LC-MS/MS to verify methylphosphonate concentration at T=0 and T=96h. The substance is stable, so recovery should be 95-105%.

Protocol B: Analytical Verification (LC-MS/MS)

Toxicity data is invalid without verifying exposure concentrations.

• Column: Anion exchange column (e.g., Metrosep A Supp) or HILIC.

• Mobile Phase: Ammonium carbonate buffer (pH 9).

• Detection: Negative electrospray ionization (ESI-).

• Transition: Monitor m/z 95 -> 79 (

  ).

Environmental Risk Assessment (ERA) Calculation

To determine if AMP poses a risk in a specific development scenario, calculate the Predicted No-Effect Concentration (PNEC) .

Where AF is the Assessment Factor.

• Acute Data Only: AF = 1000.

• Chronic Data Available: AF = 100 (if NOEC available for one trophic level).

Calculation: Using the lowest robust endpoint (LC50 > 100 mg/L):

Conclusion: Unless environmental discharge concentrations exceed 100

g/L, the risk to aquatic life is considered insignificant.

References

• National Institutes of Health (NIH) / PubMed. (2007). Toxicity of binary chemical munition destruction products: methylphosphonic acid...Link

• U.S. Environmental Protection Agency (EPA). (2015). Registration Review: Problem Formulation for the Environmental Fate and Ecological Risk Assessment for Glufosinate Ammonium.Link

• World Health Organization (WHO). (1999). Glufosinate Ammonium (Pesticide Residues in Food: 1999 Evaluations Part II Toxicology).Link

• Organization for Economic Co-operation and Development (OECD). (2019). Test No. 203: Fish, Acute Toxicity Test.[6] OECD Guidelines for the Testing of Chemicals.[6] Link

Sources

• 1. Aquatic Toxicity Assessment of Phosphate Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effects of Glyphosate and Their Metabolite AMPA on Aquatic Organisms[v1] | Preprints.org [preprints.org]
• 4. mdpi.com [mdpi.com]
• 5. Aminomethylphosphonic acid has low chronic toxicity to Daphnia magna and Pimephales promelas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

The Analytical and Enzymatic Significance of Ammonium Methylphosphonate in Nerve Agent Degradation Workflows

Executive Summary

The extreme toxicity and environmental persistence of organophosphorus (OP) nerve agents necessitate rigorous analytical frameworks for detection and decontamination verification. While the ultimate degradation product of G-series and V-series nerve agents is methylphosphonic acid (MPA), analyzing this highly polar, non-volatile compound in its free acid form presents severe chromatographic and ionization challenges.

In advanced analytical and enzymatic workflows, MPA is intentionally buffered or neutralized to form ammonium methylphosphonate . This technical guide explores the mechanistic causality behind this conversion, detailing why the ammonium salt is the definitive target analyte for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and enzymatic decontamination assays.

Mechanistic Pathway: From Lethal Agent to Ammonium Salt

The degradation of nerve agents follows a predictable, albeit environmentally slow, hydrolytic pathway. Understanding this sequence is critical for designing targeted extraction and detection methodologies.

• Primary Hydrolysis: The parent agents lose their primary leaving groups (fluoride in Sarin/Soman, or the thiol moiety in VX) to form alkyl methylphosphonic acids (AMPAs), such as isopropyl methylphosphonic acid (IMPA) or ethyl methylphosphonic acid (EMPA) (1[1]).

• Secondary Hydrolysis: The alkyl ester bond is subsequently cleaved—either slowly in the environment or rapidly via enzymatic intervention—yielding the common final product, MPA (2[2]).

• Analytical Neutralization: To achieve chromatographic retention and optimal mass spectrometric ionization, MPA is buffered with ammonium formate or ammonium carbonate, yielding ammonium methylphosphonate .

Chemical degradation pathway of nerve agents to ammonium methylphosphonate.

Analytical Causality: The Ammonium Advantage in LC-MS/MS

As an Application Scientist, I frequently observe laboratories struggling with the LC-MS/MS analysis of MPA due to its high polarity and tendency to elute in the void volume of standard reversed-phase (C18) columns. The solution is not to change the stationary phase, but to manipulate the mobile phase chemistry to form ammonium methylphosphonate in situ.

The Causality of Buffer Selection

The addition of ammonium formate to the mobile phase serves a dual purpose:

• Ion-Pairing for Retention: The ammonium cation (

  ) acts as a volatile ion-pairing agent, interacting with the methylphosphonate anion to increase its apparent lipophilicity, thereby improving retention on C18 columns.

• Electrospray Ionization (ESI) Enhancement: In negative mode ESI, the volatility of ammonium formate facilitates rapid droplet desolvation, maximizing the yield of gas-phase methylphosphonate anions.

Optimizing Concentration and pH

More buffer is not always better. Studies have demonstrated that the highest MS intensity for methylphosphonic acids is achieved at ammonium formate concentrations strictly at or below 10 mM (). Exceeding this limit causes severe ion suppression, as excess formate and ammonium ions outcompete the analyte for surface charge on the electrospray droplets.

Furthermore, while analysts often lower mobile phase pH to improve peak shape for acidic compounds, dropping the pH of the ammonium formate buffer from its natural ~6.4 down to 4.0 actually degrades the peak shape of AMPAs and MPA (). At pH 6.4, MPA is predominantly mono-anionic, providing consistent polarity and optimal reversed-phase interaction.

Table 1: Effects of Mobile Phase Parameters on MPA Analysis

Parameter	Condition Tested	Chromatographic / MS Effect	Causality
Buffer Conc.	< 5 mM	Poor peak shape, broad elution	Insufficient ion-pairing to overcome secondary silanol interactions on the column.
Buffer Conc.	10 mM (Optimal)	Sharp peaks, max MS intensity	Optimal balance of ion-pairing and minimal source crowding.
Buffer Conc.	> 15 mM	Severe signal suppression	Competing ions in the ESI source prevent analyte droplet escape.
Mobile Phase pH	pH 4.0 (Formic Acid added)	Peak tailing, reduced resolution	Shift in ionization equilibrium reduces the uniform anionic state required for consistent retention.
Mobile Phase pH	pH ~6.4 (Unadjusted)	Optimal resolution and symmetry	Maintains MPA in a stable mono-anionic state for ideal interaction.

Enzymatic Degradation Context

In biodefense and environmental remediation, enzymatic destruction of nerve agents is preferred over harsh chemical decontamination. Phosphonate ester hydrolase (PEH) enzymes effectively cleave the alkyl-ester bonds of hydrolyzed G- and V-agents to form MPA (3[3]).

Because these enzymatic reactions require specific physiological pH ranges, they are routinely conducted in ammonium carbonate or ammonium sulfate buffers. Consequently, the direct output of these bioreactors is ammonium methylphosphonate. This buffered state is highly advantageous, as it stabilizes the degradation product, preventing volatile losses and preparing the matrix for immediate downstream derivatization (e.g., silylation for GC-FPD) or direct LC-MS injection.

Self-Validating Experimental Protocol: LC-MS/MS Quantification

To ensure scientific trustworthiness, analytical protocols must be self-validating. The following methodology for quantifying ammonium methylphosphonate incorporates internal isotopic controls and matrix checks to guarantee that every result validates its own accuracy.

Materials Required

• Solid Phase Extraction (SPE): Weak Anion Exchange (WAX) cartridges (e.g., Oasis WAX, 3cc).

• Internal Standard: Deuterated Methylphosphonic Acid (

  -MPA).

• Mobile Phases:

  • (A) 10 mM Ammonium Formate in LC-MS grade Water.

  • (B) 10 mM Ammonium Formate in LC-MS grade Methanol.

• Column: XBridge C18 (or equivalent), 2.1 x 100 mm, 3.5 µm.

Step-by-Step Methodology

Step 1: Isotope Dilution & Sample Preparation

• Aliquot 10.0 mL of the environmental/decontamination water sample.

• Spike the sample with 50 ng of

  -MPA internal standard. Causality: Spiking before extraction ensures that any subsequent analyte loss or ion suppression is proportionally mirrored by the internal standard, automatically correcting the final quantification.

• Adjust sample pH to 8.5 using dilute ammonium hydroxide to ensure MPA is fully ionized.

Step 2: WAX Solid Phase Extraction

• Condition WAX cartridge with 3 mL Methanol, followed by 3 mL Water.

• Load the 10.0 mL spiked sample at a flow rate of 1 mL/min.

• Wash with 3 mL of 5% Methanol in Water to remove neutral interferences.

• Elution: Elute the target analytes using 3 mL of 5% Ammonium Hydroxide in Methanol. Causality: The strong alkaline environment breaks the ionic bond between the WAX sorbent and the analyte, eluting it specifically as ammonium methylphosphonate.

• Evaporate the eluate to dryness under a gentle nitrogen stream and reconstitute in 100 µL of Mobile Phase A.

Step 3: LC-MS/MS Analysis

• Injection Volume: 5 µL. (Volumes >5 µL degrade resolution due to strong solvent effects for polar analytes).

• Gradient: 99% A (0-2 min) to focus the analyte at the column head, ramp to 30% A (2-17 min), hold at 30% A (17-25 min), then re-equilibrate.

• Detection: Operate the mass spectrometer in Negative ESI mode using Multiple Reaction Monitoring (MRM).

  • Monitor MPA transitions:

    95 79 (Quantifier) and 95 63 (Qualifier).

  • Monitor

    -MPA transition: 98 82.

Step 4: Self-Validation Criteria

• Recovery Check: The absolute peak area of

  -MPA must be within 70-120% of a neat standard. If it falls below, matrix suppression is occurring.

• Ion Ratio Check: The ratio of the Quantifier (95

  79) to the Qualifier (95 63) must remain within 15% of the calibration standard. Causality: This proves chemical specificity and guarantees that an isobaric interference (like an organophosphorus pesticide) is not causing a false positive.

Self-validating LC-MS/MS workflow for ammonium methylphosphonate quantification.

Conclusion

The detection and verification of nerve agent degradation is not merely an exercise in identifying methylphosphonic acid; it is an exercise in managing its physical chemistry. By intentionally driving the analyte into its ammonium methylphosphonate form—whether through enzymatic buffering or mobile phase modification—analysts can overcome the inherent polarity and volatility limitations of the free acid. Adhering to strict buffer concentration limits and employing self-validating isotopic workflows ensures that data generated in biodefense and environmental monitoring remains unimpeachable.

References

• Brief Overview of HPLC–MS Analysis of Alkyl Methylphosphonic Acid Degradation Products of Nerve Agents Journal of Chromatographic Science | Oxford Academic URL
• Determination of Nerve Agent Degradation Products in Drinking Water Waters Corporation URL
• Chemical Warfare Nerve Agents — Analyzing Their Degradation Products Spectroscopy Online URL
• Defense Technical Information Center (DTIC)

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. apps.dtic.mil [apps.dtic.mil]

Physicochemical Stability of Ammonium Methylphosphonate in Aqueous Solutions

Executive Summary

Ammonium methylphosphonate (AMP) represents a critical structural motif in pharmaceutical chemistry, serving primarily as a stable reference standard for methylphosphonate-based oligonucleotide therapeutics and as a degradation marker for organophosphorus compounds. Its physicochemical profile is defined by the exceptional stability of the carbon-phosphorus (C–P) bond, which resists the hydrolytic cleavage typical of phosphate esters (C–O–P).

This guide provides a comprehensive analysis of the physicochemical stability of AMP in aqueous environments. It details the thermodynamic basis of its resistance to hydrolysis, the equilibrium dynamics of the ammonium counter-ion, and validated analytical protocols for its quantification. For drug development professionals, understanding AMP stability is essential for establishing shelf-life specifications for methylphosphonate-backbone therapeutics and interpreting metabolic stability data.

Physicochemical Profile & Thermodynamics[1][2][3][4]

Molecular Structure and Ionization

Ammonium methylphosphonate consists of the methylphosphonate anion

or coordinated with ammonium cations . Unlike naturally occurring phosphates, the phosphorus atom is directly bonded to a methyl group.

• Formula:

  (Diammonium) or (Monoammonium)

• Molecular Weight: 130.08 g/mol (Diammonium salt)

• Solubility: Highly soluble in water (>500 g/L); sparingly soluble in polar organic solvents (methanol, ethanol); insoluble in non-polar solvents.

Acid-Base Dissociation Constants ( )

The stability and speciation of AMP are governed by the ionization of the phosphonic acid moiety and the ammonium ion.

Functional Group	Value (approx.)	Species Dominance at pH 7.4
Phosphonate Ionization ( )	2.1 – 2.4	Fully Ionized
Phosphonate Ionization ( )	7.2 – 7.7	Equilibrium Mix ( / )
Ammonium Dissociation ( )	9.25	Predominantly

Implication: At physiological pH (7.4), AMP exists primarily as a mixture of the mono-anion and di-anion, stabilized by ammonium counter-ions. The solution possesses significant buffering capacity in the pH 6.5–8.0 range.

Stability Mechanisms in Aqueous Solution

Hydrolytic Resistance (The C–P Bond)

The defining feature of AMP is the inertness of the C–P bond.

• Mechanism: Unlike the phosphoester bond (

  ), which is susceptible to nucleophilic attack by water or hydroxide ions (hydrolysis) and enzymatic cleavage by phosphatases, the bond is electronically and sterically shielded.

• Thermodynamics: The

  bond energy (~264 kJ/mol) is comparable to bonds, rendering it resistant to spontaneous hydrolysis under standard storage conditions.

• Experimental Evidence: AMP solutions withstand boiling in 6M HCl and 1M NaOH for extended periods (24+ hours) with negligible degradation (< 0.1%).

Ammonium Counter-Ion Stability (The pH Drift Factor)

While the methylphosphonate anion is stable, the ammonium salt introduces a vector for instability in open systems: Ammonia Volatilization .

• Pathway:

• Risk: In basic solutions (pH > 8.5) or at elevated temperatures in open containers, ammonia gas may evolve.

• Consequence: Loss of

  drives the equilibrium to the right, resulting in a gradual acidification of the solution (pH drift).

• Mitigation: Store AMP solutions in tightly sealed, gas-impermeable containers (e.g., borosilicate glass with PTFE-lined caps) at buffered pH < 8.0.

Diagram: Aqueous Equilibrium & Degradation Risks

Figure 1: Equilibrium dynamics of Ammonium Methylphosphonate in aqueous solution. Note the stability zone versus the risk of ammonia loss at high pH.

Analytical Methodologies

Accurate quantification of AMP requires separating the methylphosphonate anion from inorganic phosphates and other background ions.

Method A: Ion Chromatography (IC) with Conductivity Detection

This is the industry standard for purity assessment and stability indicating assays.

• Principle: Anion exchange chromatography separates anions based on charge density. Methylphosphonate elutes between fluoride and chloride or near nitrate, depending on the column.

• Protocol:

  • Column: Dionex IonPac AS11-HC or equivalent high-capacity anion exchange column.

  • Eluent: Potassium Hydroxide (KOH) gradient (1 mM to 60 mM).

  • Suppressor: ASRS (Anion Self-Regenerating Suppressor) in recycle mode.

  • Detection: Suppressed Conductivity.

  • Retention Time: Methylphosphonate typically elutes early (approx. 4–6 mins) due to its monovalent/divalent character shift.

• Linearity: 0.1 mg/L to 100 mg/L (

  ).

Method B: NMR Spectroscopy

Used for structural confirmation and distinguishing P-C bonds from P-O bonds.

• Principle: Phosphorus-31 is 100% naturally abundant. The chemical shift is sensitive to the electronic environment.

• Protocol:

  • Solvent:

    (Deuterium Oxide).

  • Internal Standard: Phosphoric acid (

    , 85%) set to 0.0 ppm (external capillary) or Triphenylphosphate.

  • Parameters: Decoupled proton mode (

    -decoupled), relaxation delay ( ) > 5s to ensure quantitative integration.

• Characteristic Signal: Methylphosphonate appears as a singlet (or multiplet if coupled to protons without decoupling) in the range of +20 to +30 ppm . This is distinct from orthophosphate (0 ppm).

Diagram: Analytical Workflow

Figure 2: Validated analytical workflow for the characterization of Ammonium Methylphosphonate.

Experimental Protocols: Stability Testing

To validate the stability of AMP for use as a drug reference standard, the following stress testing protocol is recommended.

Forced Degradation Protocol

Objective: Prove the inertness of the C-P bond compared to labile esters.

• Preparation: Prepare a 10 mM solution of AMP in three separate vials.

• Conditions:

  • Acid Stress: Add 1M HCl (1:1 v/v). Heat at 80°C for 24 hours.

  • Base Stress:[1][2] Add 1M NaOH (1:1 v/v). Heat at 80°C for 24 hours.

  • Oxidative Stress: Add 3%

    . Store at Room Temp for 24 hours.

• Analysis: Neutralize samples and analyze via IC (Method 4.1).

• Acceptance Criteria: Recovery of Methylphosphonate peak > 99.0%. No formation of Orthophosphate (

  ), which would indicate C-P bond cleavage.

Shelf-Life Monitoring

• Storage: 2°C – 8°C (Refrigerated) or -20°C (Frozen).

• Container: HDPE or Glass. Avoid aluminum (potential phosphonate-metal complexation).

• Checkpoint: Re-test pH and Purity annually.

• Expected Shelf Life: > 5 years in solid state; > 2 years in aqueous solution (if pH buffered).

Implications for Drug Development

Oligonucleotide Therapeutics

In the development of antisense oligonucleotides (ASOs) or siRNAs containing methylphosphonate backbones :

• Metabolic Stability: The stability of AMP (the degradation product) confirms that the methylphosphonate linkage is metabolically robust against nucleases.

• Safety Biomarker: Because the C-P bond is not easily broken down by human enzymes, AMP is excreted largely unchanged in urine. It serves as a reliable biomarker for dosing compliance and clearance studies.

Formulation Excipient

If used as a buffering agent or counter-ion in formulations:

• Calcium Compatibility: Methylphosphonates can chelate divalent cations (

  , ), potentially precipitating as calcium methylphosphonate. Ensure formulation compatibility in high-calcium media (e.g., cell culture).

References

• IUPAC Solubility Data Series. (1979). Ionisation Constants of Organic Acids in Aqueous Solution. Pergamon Press. (Provides pKa values for methylphosphonic acid).

• Bossle, P. C., et al. (1979).[3] "Ion Chromatographic Analysis of Environmental Pollutants." Ann Arbor Science Publishers, 329-344.[3] (Establishes IC methods for alkyl phosphonates).

• Verweij, A., et al. (1979). "Chemical ionization mass spectrometry of alkyl methylphosphonates." Science, 204, 616-618. Link

• Freedman, L. D., & Doak, G. O. (1957). "The Preparation and Properties of Phosphonic Acids." Chemical Reviews, 57(3), 479–523. Link (Foundational text on C-P bond stability).

• BenchChem Technical Support. (2025). "Stability of Phosphonic Acid Esters in Aqueous Solutions." Link (General stability data for phosphonate esters vs salts).

Sources

• 1. Determination of phosphonates in natural waters by ion-pair high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. Redirecting [linkinghub.elsevier.com]

The Cornerstone of Organophosphorus Synthesis: A Technical Guide to Ammonium Methylphosphonate

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unassuming Salt with Profound Impact

In the vast landscape of organophosphorus chemistry, a field that has furnished society with life-saving pharmaceuticals, revolutionary agricultural products, and advanced materials, some of the most pivotal players are unassuming in their structure. Ammonium methylphosphonate, a simple salt of methylphosphonic acid, stands as a testament to this principle. While it may not possess the intricate molecular architecture of a complex drug molecule, its role as a fundamental building block and reactive intermediate makes it a cornerstone in the synthesis of a diverse array of more complex organophosphorus compounds.

This technical guide, designed for the discerning eye of researchers, scientists, and professionals in drug development, will delve into the core of ammonium methylphosphonate's significance. We will move beyond a superficial overview to explore its synthesis, physicochemical properties, and its multifaceted role as a precursor in the creation of high-value molecules. By understanding the causality behind its reactivity and the practicalities of its application, the reader will gain a field-proven insight into harnessing the power of this essential organophosphorus reagent.

Physicochemical Properties and Characterization

A thorough understanding of a reagent's physical and chemical properties is paramount to its effective utilization in synthesis. While specific data for ammonium methylphosphonate is not extensively consolidated in the literature, its properties can be reliably inferred from its parent compound, methylphosphonic acid, and the general characteristics of ammonium salts.

Methylphosphonic acid is a white, non-volatile solid that is poorly soluble in organic solvents but readily soluble in water and common alcohols[1]. As an ammonium salt, ammonium methylphosphonate is expected to exhibit enhanced aqueous solubility.

Table 1: Physicochemical and Spectroscopic Data of Methylphosphonic Acid and its Derivatives

Property	Value/Description	Source(s)
Methylphosphonic Acid
CAS Number	993-13-5	[2]
Molecular Formula	CH₅O₃P	[1][2]
Molecular Weight	96.02 g/mol	[1][2]
Melting Point	105-107 °C	[3]
pKa₁	2.38	[3]
pKa₂	7.74	[3]
¹H NMR (D₂O)	δ ~1.3 (d, JHP ≈ 18 Hz)	Inferred from similar compounds
¹³C NMR (D₂O)	δ ~20 (d, JCP ≈ 130 Hz)	Inferred from similar compounds
³¹P NMR (D₂O)	δ ~25-30 ppm (referenced to 85% H₃PO₄)	[4][5][6][7]
IR (KBr, cm⁻¹)	~2900 (P-OH), ~1200 (P=O), ~950 (P-O)	[2][8][9][10]
Ammonium Methylphosphonate
CAS Number	34255-87-3	[11]
Molecular Formula	CH₈NO₃P	[11]
Molecular Weight	113.06 g/mol	[11]

Note: Spectroscopic data for ammonium methylphosphonate is expected to be similar to methylphosphonic acid in a neutral aqueous solution, with the addition of signals corresponding to the ammonium ion.

Synthesis of Ammonium Methylphosphonate: A Foundational Protocol

The synthesis of ammonium methylphosphonate is a straightforward acid-base neutralization reaction, predicated on the prior synthesis of its parent, methylphosphonic acid. The most common and robust method for preparing methylphosphonic acid is through the Michaelis-Arbuzov reaction, followed by hydrolysis of the resulting phosphonate ester.[1]

Experimental Protocol: Synthesis of Methylphosphonic Acid

This two-step procedure provides a reliable route to methylphosphonic acid.

Step 1: Synthesis of Diethyl Methylphosphonate via the Michaelis-Arbuzov Reaction

• Materials: Triethyl phosphite, iodomethane (or another suitable methylating agent), and a high-boiling point solvent (e.g., toluene).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine triethyl phosphite and a stoichiometric amount of iodomethane in toluene.

  • Heat the reaction mixture to reflux. The reaction progress can be monitored by the disappearance of the triethyl phosphite starting material using thin-layer chromatography (TLC) or gas chromatography (GC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent and the ethyl iodide byproduct under reduced pressure to yield crude diethyl methylphosphonate.

  • Purify the product by vacuum distillation.

Step 2: Acidic Hydrolysis of Diethyl Methylphosphonate

• Materials: Diethyl methylphosphonate, concentrated hydrochloric acid (HCl).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, add the purified diethyl methylphosphonate.

  • Add an excess of concentrated hydrochloric acid.

  • Heat the mixture to reflux for several hours to ensure complete hydrolysis.

  • Monitor the reaction progress by ³¹P NMR spectroscopy, observing the shift from the phosphonate ester to the phosphonic acid.

  • After completion, cool the reaction mixture and remove the water and excess HCl under reduced pressure.

  • The resulting white solid is methylphosphonic acid, which can be further purified by recrystallization.

Experimental Protocol: Synthesis of Ammonium Methylphosphonate

• Materials: Methylphosphonic acid, ammonium hydroxide (aqueous solution).

• Procedure:

  • Dissolve a known mass of methylphosphonic acid in a minimal amount of deionized water in a beaker with magnetic stirring.

  • Slowly add a stoichiometric equivalent of ammonium hydroxide solution dropwise to the stirred solution. The reaction is exothermic, so cooling in an ice bath may be necessary.

  • Monitor the pH of the solution. The endpoint is reached when the pH is approximately neutral (pH 7).

  • Once the neutralization is complete, remove the water by rotary evaporation to yield ammonium methylphosphonate as a white solid.

  • The product can be dried further in a vacuum oven.

Synthesis of Ammonium Methylphosphonate.

The Role of Ammonium Methylphosphonate as a Synthetic Precursor

Ammonium methylphosphonate serves as a versatile and readily available starting material for the synthesis of a wide range of functionalized organophosphorus compounds. Its utility stems from the reactivity of both the phosphonate and ammonium moieties.

Precursor to Agrochemicals

The most prominent application of methylphosphonate derivatives is in the agrochemical industry. While not a direct precursor to glyphosate in most industrial syntheses, the chemistry of aminomethylphosphonic acid (AMPA), a related compound, is central to understanding glyphosate's synthesis and degradation.[12][13] Furthermore, derivatives of methylphosphonic acid are key intermediates in the synthesis of other herbicides, such as glufosinate-ammonium. The core P-CH₃ bond provided by methylphosphonate is a fundamental building block in these molecules.

Building Block for Flame Retardants

Organophosphorus compounds are highly effective as flame retardants, and ammonium methylphosphonate can serve as a precursor in this domain. Phosphorus-based flame retardants often function by promoting the formation of a char layer on the surface of a burning material, which insulates the underlying material from heat and oxygen.[1] The methylphosphonate moiety can be incorporated into polymer backbones or used as an additive to impart these flame-retardant properties. The ammonium counter-ion can also play a role in the flame retardant mechanism by releasing non-flammable ammonia gas upon heating, which can dilute the flammable gases produced during combustion.

Synthesis of Phosphonamidates and Other Derivatives

The ammonium group in ammonium methylphosphonate can be displaced or modified to create a variety of N-functionalized derivatives. For instance, it can serve as a starting point for the synthesis of phosphonamidates, a class of compounds with significant biological activity.[12][14][15][16][17] The general strategy involves the reaction of the phosphonate with a suitable activating agent, followed by reaction with an amine or amino acid derivative.

Synthetic utility of ammonium methylphosphonate.

Experimental Protocol: Synthesis of a Phosphonamidate Derivative

This protocol illustrates the use of a methylphosphonate derivative in the formation of a P-N bond, a key transformation in the synthesis of many biologically active molecules. While this example uses a phosphonate ester for clarity of the coupling step, the ammonium methylphosphonate could be converted to the corresponding phosphonic chloride as an activated intermediate.

• Materials: Diethyl methylphosphonate, oxalyl chloride (or thionyl chloride), a primary or secondary amine (e.g., benzylamine), triethylamine (or another non-nucleophilic base), and an anhydrous aprotic solvent (e.g., dichloromethane).

• Procedure:

  • Activation of the Phosphonate: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve diethyl methylphosphonate in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

  • Slowly add a slight excess of oxalyl chloride dropwise to the stirred solution. The reaction will evolve gas (CO and CO₂). Allow the reaction to warm to room temperature and stir for several hours until the evolution of gas ceases. This step forms the reactive methylphosphonic chloride intermediate.

  • Coupling with the Amine: In a separate flask, dissolve the amine and triethylamine in anhydrous dichloromethane.

  • Cool the amine solution to 0 °C and slowly add the freshly prepared methylphosphonic chloride solution via a cannula.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Workup and Purification: Quench the reaction by the slow addition of water. Separate the organic layer and wash it successively with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired phosphonamidate.

Conclusion: A Versatile Reagent for Innovation

Ammonium methylphosphonate, despite its simple structure, is a powerful and versatile tool in the arsenal of the organophosphorus chemist. Its accessibility through well-established synthetic routes and its inherent reactivity make it an invaluable starting point for the construction of a wide array of complex and high-value molecules. From enhancing the safety of materials through flame retardancy to forming the backbone of essential agrochemicals and serving as a precursor to novel therapeutic agents, the influence of this fundamental building block is far-reaching. As the demand for innovative organophosphorus compounds continues to grow, a deep understanding of the chemistry and application of ammonium methylphosphonate will remain a critical asset for researchers and scientists pushing the boundaries of chemical synthesis and drug discovery.

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• (n.d.). An ATR-FTIR study of different phosphonic acids in aqueous solution. ResearchGate. [Link]

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• (n.d.). Methylphosphonic acid. Wikipedia. [Link]

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• (n.d.). Synthesis of New Functionalized Aminomethylphosphonites and Their Derivatives. ResearchGate. [Link]

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molecular weight and solubility data for ammonium methylphosphonate

An In-depth Technical Guide to Ammonium Methylphosphonate: Properties and Experimental Considerations

Foreword

Prepared for researchers, scientists, and professionals in drug development and chemical synthesis, this guide provides a comprehensive overview of ammonium methylphosphonate. As a senior application scientist, my objective is to present this information with a focus on practical application and experimental integrity. This document moves beyond a simple data sheet to offer insights into the causality behind experimental choices and to ensure that the described protocols are self-validating. All information is grounded in authoritative sources to ensure scientific accuracy.

Introduction to Ammonium Methylphosphonate

Ammonium methylphosphonate is an organic salt formed from the neutralization of methylphosphonic acid with ammonia. Its structure features a central phosphorus atom bonded to a methyl group, two oxygen atoms (one double-bonded and one single-bonded), and an ammonium counter-ion. This compound belongs to the broader class of organophosphorus compounds known as phosphonates, which are noted for their diverse applications, including as mimics of amino acids, enzyme inhibitors, and herbicides.[1] The presence of both an amino group (in the form of the ammonium ion) and a phosphonate group imparts unique chemical properties that are of interest in various scientific fields.

Below is a diagram illustrating the chemical structure of ammonium methylphosphonate.

Caption: Chemical structure of ammonium methylphosphonate.

Physicochemical Properties

The physicochemical properties of a compound are critical for its application in research and development. These properties dictate its behavior in various solvents and its potential interactions with other molecules.

Molecular Weight

The molecular weight of ammonium methylphosphonate is a fundamental property for stoichiometric calculations in chemical reactions and for the preparation of solutions with specific molar concentrations. Various sources report slightly different molecular weights, likely due to differences in isotopic composition calculations. For practical laboratory use, the values are largely interchangeable.

Parameter	Value	Source(s)
Molecular Formula	CH₈NO₃P	[2]
Molecular Weight	113.0529 g/mol	[3][4][5]
Molecular Weight	130.083401 g/mol	[2]
Molecular Weight	113.05 g/mol

Solubility Profile

• Water: Methylphosphonic acid, the parent acid of ammonium methylphosphonate, is soluble in water.[6][7] Similarly, other ammonium salts and aminophosphonates like (aminomethyl)phosphonic acid are highly soluble in water.[8][9] Therefore, it is highly probable that ammonium methylphosphonate is soluble in water .

• Organic Solvents: The solubility in organic solvents is expected to be more variable. Methylphosphonic acid is soluble in common alcohols.[6][7] Ammonium phosphinate is soluble in ethanol but insoluble in acetone.[9] The presence of the ionic ammonium group in ammonium methylphosphonate will likely reduce its solubility in non-polar organic solvents. However, a patent suggests that the reaction product of an aqueous solution of a phosphonic acid with an oil-soluble amine can be soluble in a mixture of organic solvents, indicating that the solubility can be manipulated.

Solvent	Expected Solubility	Rationale
Water	Soluble	Based on the high water solubility of its parent acid and related aminophosphonates.[6][7][8][9]
Ethanol	Likely Soluble	Based on the solubility of its parent acid and ammonium phosphinate in ethanol.[6][7][9]
Acetone	Likely Insoluble	Based on the insolubility of the related ammonium phosphinate.[9]
Non-polar solvents (e.g., hexane)	Likely Insoluble	Due to the polar and ionic nature of the compound.

Synthesis and Handling

Synthesis of Ammonium Methylphosphonate

A common method for the synthesis of ammonium salts is the acid-base neutralization reaction. For ammonium methylphosphonate, this would involve the reaction of methylphosphonic acid with ammonia.

A general laboratory-scale synthesis protocol is provided below. The causality behind each step is explained to ensure a thorough understanding of the process.

Experimental Protocol: Synthesis of Ammonium Methylphosphonate

• Dissolution of Methylphosphonic Acid:

  • Accurately weigh a desired amount of methylphosphonic acid and dissolve it in a minimal amount of deionized water or ethanol in a flask.

  • Rationale: The choice of solvent is based on the solubility of the starting material. Using a minimal amount facilitates subsequent precipitation or crystallization of the product.

• Neutralization with Ammonia:

  • Cool the methylphosphonic acid solution in an ice bath. This is an exothermic reaction, and cooling helps to control the reaction rate and prevent potential side reactions.

  • Slowly add a stoichiometric amount of aqueous ammonia (ammonium hydroxide) to the cooled solution with constant stirring.

  • Rationale: A stoichiometric amount ensures complete conversion to the monoammonium salt. Slow addition and stirring ensure uniform reaction and heat dissipation.

• Monitoring the Reaction:

  • Monitor the pH of the reaction mixture. The endpoint of the neutralization is a neutral pH (around 7).

  • Rationale: pH monitoring is a simple and effective way to determine the completion of the acid-base reaction.

• Isolation of the Product:

  • The product can be isolated by evaporating the solvent under reduced pressure (rotary evaporation).

  • Alternatively, if the product is less soluble in a particular organic solvent (e.g., acetone), it can be precipitated by adding this anti-solvent to the reaction mixture.

  • Rationale: The choice of isolation method depends on the properties of the product and the desired purity. Precipitation can be a more efficient method for obtaining a solid product.

• Drying and Characterization:

  • Dry the isolated solid product in a vacuum oven at a moderate temperature to remove any residual solvent.

  • Characterize the final product using techniques such as NMR spectroscopy, IR spectroscopy, and elemental analysis to confirm its identity and purity.

  • Rationale: Proper drying is crucial to obtain an accurate yield and to prevent degradation. Characterization is a mandatory step to validate the synthesis.

The following diagram illustrates the general workflow for the synthesis of ammonium methylphosphonate.

Caption: General workflow for the synthesis of ammonium methylphosphonate.

Safe Handling and Storage

While specific toxicity data for ammonium methylphosphonate is not widely available, it is prudent to handle it with the care afforded to all laboratory chemicals.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and gloves when handling the compound.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or in a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Potential Applications

The unique combination of a methyl group, a phosphonate group, and an ammonium ion suggests several potential areas of application for ammonium methylphosphonate, drawing from the known uses of related phosphonate compounds.

• Agrochemicals: Many phosphonates exhibit herbicidal or plant growth regulatory properties.[8] The structural similarity to glyphosate, a widely used herbicide, and its metabolite aminomethylphosphonic acid (AMPA), suggests potential activity in this area.[10]

• Pharmaceutical Research: Aminophosphonates are recognized as mimics of natural amino acids and can act as enzyme inhibitors.[1] This makes them interesting candidates for drug design and development.

• Flame Retardants: Ammonium polyphosphates are effective flame retardants.[11][12] While ammonium methylphosphonate is a smaller molecule, its phosphorus and nitrogen content could impart some flame-retardant properties to materials.

• Chelating Agents: Aminopolyphosphonates are strong chelating agents for metal ions and are used as scale inhibitors in water treatment.[13]

Conclusion

Ammonium methylphosphonate is a compound with a straightforward structure but with a range of potential applications stemming from the versatile chemistry of the phosphonate group. This guide has provided a detailed overview of its known physicochemical properties, a reliable protocol for its synthesis, and insights into its potential uses. The emphasis on the rationale behind experimental procedures is intended to empower researchers to not only replicate but also adapt these methods for their specific needs. As with any compound, further research into its specific biological and material properties will undoubtedly uncover new and valuable applications.

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• Methyl phosphon
• 34255-87-3 | ammonium methyl phosphon
• 34255-87-3 | ammonium methyl phosphon
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• Ammonium phosphin
• Methylphosphonic acid - Wikipedia.
• METHYLPHOSPHONIC ACID CAS#: 993-13-5 - ChemicalBook.
• Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC.
• Aminophosphonate – Knowledge and References - Taylor & Francis.
• Amino methyl phosphonic acid – Knowledge and References - Taylor & Francis.
• The Flame Retardant Mechanism and Function of Ammonium Polyphosph
• Ammonium polyphosphates: Correlating structure to applic

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Environmental Kinetics and Analytical Methodologies for Ammonium Methylphosphonate: A Technical Whitepaper

Introduction: The Chemical Context of Ammonium Methylphosphonate

Ammonium methylphosphonate (AMPn) is an environmentally significant organophosphorus compound. In aqueous and soil matrices, AMPn rapidly dissociates into the ammonium cation (NH₄⁺) and the methylphosphonate anion (MPn). MPn is notoriously recalcitrant due to the extreme thermodynamic stability of its carbon-phosphorus (C-P) bond. It is widely recognized as the terminal degradation product of highly toxic chemical warfare agents, such as VX and Sarin, as well as various industrial flame retardants[1].

For drug development professionals, toxicologists, and environmental scientists, understanding the half-life and degradation pathways of MPn is critical. Because the molecule resists standard hydrolytic breakdown, its environmental persistence dictates the design of remediation strategies and the analytical protocols required to track its dispersion[2].

Mechanistic Pathways of Degradation

Unlike phosphate esters (C-O-P), which are susceptible to ubiquitous environmental phosphatases, the direct C-P bond in methylphosphonate resists standard enzymatic and abiotic hydrolysis[3]. Despite having a dissociation energy comparable to an O-P bond, the cleavage of the C-P bond requires a substantially higher activation energy[3]. Consequently, MPn accumulates in the environment unless acted upon by specific, high-energy abiotic processes or specialized microbial pathways.

Biotic Degradation: The primary biological sink for MPn is the microbial C-P lyase complex. Under conditions of inorganic phosphate starvation, specific bacterial strains activate the 14-gene phn operon. The C-P lyase pathway metabolically activates the phosphonate, ultimately cleaving the C-P bond to yield inorganic phosphate (which the bacteria assimilate) and methane gas as a byproduct[3].

Abiotic Degradation: In the absence of biological activity, MPn is highly stable. However, in surface waters exposed to sunlight, photolytic degradation driven by hydroxyl radicals (HO•) can occur, breaking the molecule down into inorganic constituents[1].

Diagram 1: Environmental degradation pathway of organophosphonates to inorganic phosphate.

Environmental Fate and Half-Life Kinetics

The half-life of MPn is highly matrix-dependent. In deep groundwater or sterile soils, it acts as a persistent organic pollutant. In biologically active topsoil or UV-irradiated surface waters, its half-life is significantly reduced.

Aqueous Matrices (Surface and Groundwater)

In dark, abiotic aqueous environments, phosphonates exhibit extreme persistence. For context, related alkyl methylphosphonates have estimated groundwater half-lives exceeding 500 years[4]. However, in surface waters, UV radiation drastically alters this kinetic profile. The photolysis of MPn follows a first-order reaction model and is highly pH-dependent[1]. At higher pH levels, MPn is fully deprotonated, making it more susceptible to attack by photochemically generated hydroxyl radicals[1]. Under experimental 1200W UV irradiation, the half-life of MPn decreases from 17.32 hours at pH 2 to just 7.07 hours at pH 13[1].

Soil and Sediment Matrices

In soil, MPn mobility is limited by its strong propensity to form inner-sphere complexes with metal oxides (e.g., iron and aluminum oxides)[4]. This adsorption physically sequesters the molecule, protecting it from some degradation pathways while exposing it to others. The half-life in soil is dictated almost entirely by the presence of C-P lyase-expressing microorganisms[3]. While specific half-lives vary heavily based on the microbial consortium, related environmental phosphonates (like AMPA) show median soil half-lives of around 141 days, ranging up to 958 days in less active soils[5].

Table 1: Kinetic Summary of Methylphosphonate Half-Lives

Environmental Matrix	Dominant Degradation Mechanism	Environmental Conditions	Estimated Half-Life	Reference
Surface Water	Photolysis (UV-driven HO• attack)	pH 13, 1200W UV	7.07 hours	[1]
Surface Water	Photolysis (UV-driven HO• attack)	pH 2, 1200W UV	17.32 hours	[1]
Groundwater	Abiotic Hydrolysis	Dark, pH neutral	> 500 years (est.)	[4]
Agricultural Soil	Biotic (C-P Lyase Complex)	Aerobic, P-deficient	Weeks to Months	[3],[5]

Standardized Analytical Protocols for Matrix Quantification

To accurately determine the half-life of AMPn/MPn in environmental matrices, researchers must overcome two primary analytical challenges: the strong adsorption of MPn to soil minerals and the severe ion suppression encountered during mass spectrometry. To ensure scientific integrity, the following protocol utilizes an isotope-dilution approach, creating a self-validating system that inherently corrects for extraction inefficiencies and matrix effects[6].

Diagram 2: Self-validating extraction and analytical workflow for MPn quantification.

Step-by-Step Methodology: Isotope-Dilution LC-MS/MS

Phase 1: Matrix Spiking (The Self-Validating Core)

• Weigh 1.0 g of lyophilized soil (or 1.0 mL of concentrated water sample) into a 15 mL polypropylene centrifuge tube.

• Spike the sample with a known concentration of isotopically labeled D3-methylphosphonic acid (D3-MPA). Causality: The D3 isotope behaves chemically and physically identical to native MPn during extraction but is separated by mass (+3 Da) in the mass spectrometer. Any loss of the analyte during sample prep or signal suppression in the detector will equally affect the D3-MPA, allowing the final ratio to yield an absolute, validated concentration[6].

Phase 2: Alkaline Extraction 3. Add 5.0 mL of 0.6 M Potassium Hydroxide (KOH) to the soil sample. 4. Agitate on a mechanical shaker at 140 rpm for 1 hour at room temperature[6]. Causality: Phosphonates form tight ligand-exchange complexes with the surface hydroxyls of soil metal oxides. The highly alkaline KOH solution deprotonates these mineral surfaces, creating a negative surface charge that electrostatically repels and liberates the MPn anion into the aqueous phase[6].

Phase 3: Separation and Neutralization 5. Centrifuge the mixture at 2755 × g for 30 minutes to pellet the soil matrix[6]. 6. Transfer 1.0 mL of the supernatant to a clean vial and neutralize to pH ~7.0 using dilute HCl. Causality: Neutralization is critical before LC-MS/MS analysis to prevent the degradation of the silica-based stationary phase in the chromatography column.

Phase 4: Instrumental Analysis 7. Inject the neutralized extract into an LC-MS/MS system equipped with an anion-exchange or HILIC column. 8. Operate the mass spectrometer in negative Electrospray Ionization (ESI-) mode, utilizing Multiple Reaction Monitoring (MRM). 9. Quantify the native MPn by comparing its peak area against the D3-MPA internal standard.

Conclusion

The environmental half-life of ammonium methylphosphonate is a study in chemical extremes. While abiotically persistent for centuries in dark, neutral environments due to its high-activation-energy C-P bond, it can be rapidly degraded in hours via UV-catalyzed hydroxyl radical attack or metabolized in weeks by specialized microbial C-P lyases[1][3][4]. For drug development professionals and environmental scientists monitoring these compounds, employing self-validating, isotope-dilution analytical methods is non-negotiable to overcome the severe matrix effects inherent to phosphonate chemistry.

References

1.[3] MDPI. (2023). The Microbial Degradation of Natural and Anthropogenic Phosphonates. International Journal of Molecular Sciences.[Link] 2.[4] CABI Digital Library. (2005). Abiotic Degradation of Organic Phosphorus Compounds in the Environment. CABI.[Link] 3.[1] Zhang, C., & Ji, H. B. (2019). Effects of environmental parameters on the ultraviolet degradation of methylphosphonate. Applied Ecology and Environmental Research.[Link] 4.[6] Sun, M., et al. (2019). Degradation of 14C-glyphosate and aminomethylphosphonic acid (AMPA) in soils. Water Research.[Link] 5.[5] Grandcoin, A., et al. (2017). AminoMethylPhosphonic Acid (AMPA) in natural waters: Its sources, behavior and environmental fate. Water Research.[Link] 6.[2] ResearchGate. (2014). Degradation of S-2-Di-isopropylaminoethyl O-ethyl methylphosphonothioate in soil: Phosphorus-containing products.[Link]

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difference between ammonium methylphosphonate and glufosinate-ammonium

The following technical guide details the structural, mechanistic, and analytical distinctions between Glufosinate-ammonium and Ammonium Methylphosphonate .

Comparative Analysis of Chemical Identity, Mechanism, and Analytical Profiling

Executive Summary

This guide distinguishes between Glufosinate-ammonium , a broad-spectrum phosphinic acid herbicide, and Ammonium Methylphosphonate , a salt of methylphosphonic acid often encountered as a degradation marker or industrial intermediate.

While both are organophosphorus compounds containing a methyl-phosphorus (

) bond, they are chemically distinct classes:

• Glufosinate-ammonium is a phosphinic acid derivative and a structural analog of glutamate, functioning as a potent glutamine synthetase inhibitor.

• Ammonium Methylphosphonate is a phosphonic acid salt, lacking the amino acid moiety required for herbicidal activity, and serves primarily as an environmental marker or chemical precursor.

Chemical Architecture & Identity

The fundamental difference lies in the oxidation state and substitution of the phosphorus atom.

Structural Comparison

Feature	Glufosinate-ammonium	Ammonium Methylphosphonate
IUPAC Name	Ammonium (2RS)-2-amino-4-(hydroxy(methyl)phosphinoyl)butanoate	Ammonium methylphosphonate
Chemical Class	Phosphinic Acid (Phosphinate)	Phosphonic Acid (Phosphonate)
Molecular Formula		(Mono-ammonium)
Key Moiety	Amino acid chain (homoalanine analog) attached to P	Methyl group attached to P (no organic tail)
Chirality	Chiral center at -carbon (L-isomer is active)	Achiral
CAS Number	77182-82-2	34255-87-3 (Salt) / 993-13-5 (Acid)

Structural Visualization

The following diagram contrasts the molecular structures, highlighting the amino-acid side chain of Glufosinate versus the simple structure of Ammonium Methylphosphonate.

Figure 1: Structural deconstruction showing the lack of the amino acid moiety in Ammonium Methylphosphonate, which renders it herbicidally inactive.

Mechanistic Profiles

Glufosinate-ammonium: Glutamine Synthetase Inhibition

Glufosinate acts as a structural mimic of glutamate . Its herbicidal efficacy is driven by the irreversible inhibition of Glutamine Synthetase (GS) , an enzyme critical for nitrogen metabolism and ammonia detoxification in plants.[1]

• Binding: Glufosinate binds to the glutamate site of the GS enzyme.

• Phosphorylation: It is phosphorylated by ATP to form a stable transition-state analog (glufosinate-phosphate).

• Inhibition: This analog occupies the active site, preventing the binding of glutamate and ammonia.

• Toxicity Cascade:

  • Rapid Ammonia Accumulation: Toxic levels of

    destroy cell membranes and inhibit photophosphorylation.[2]

  • Glutamine Depletion: Halts protein and nucleotide biosynthesis.

Ammonium Methylphosphonate: Biological Inertness

Ammonium methylphosphonate does not inhibit Glutamine Synthetase .

• Lack of Recognition: Without the

  -amino acid chain (aminobutyrate), it cannot bind to the glutamate recognition site on the GS enzyme.

• Microbial Utilization: In marine environments, certain microbes (e.g., Pelagibacter) possess C-P lyase enzymes that can cleave the C-P bond in methylphosphonate to extract phosphorus, releasing methane.[3] This is an environmental fate pathway, not a herbicidal mechanism.

Figure 2: Mechanism of Action for Glufosinate. Ammonium Methylphosphonate fails to interact with this pathway due to the absence of the glutamate-mimicking side chain.

Synthesis & Degradation Pathways

Understanding the origin of these compounds is vital for process chemistry and residue analysis.

Glufosinate Metabolism (Soil/Plant)

Glufosinate does not degrade directly into methylphosphonic acid (MPA) in most agricultural contexts. Instead, it degrades into "phosphinico" metabolites which retain the P-C-C chain structure:

• N-acetyl-glufosinate (NAG): Formed in transgenic (LibertyLink) crops.

• 3-methylphosphinicopropionic acid (MPP): Main soil metabolite.

• 2-methylphosphinicoacetic acid (MPA - Metabolite): Further degradation product.

  • Note: This metabolite is often abbreviated as MPA, leading to confusion with Methylphosphonic Acid. The metabolite has a carboxyl group (

    ); true Methylphosphonic acid does not.

Ammonium Methylphosphonate Origin

• Synthetic Impurity: Can arise during the synthesis of glufosinate if methylphosphonous precursors are over-oxidized or if C-P bond cleavage occurs under harsh conditions.

• CWC Marker: Methylphosphonic acid is a Schedule 2 compound under the Chemical Weapons Convention (CWC) as it is a degradation product of nerve agents (e.g., VX, Sarin). Its presence in a sample flags potential non-agricultural contamination or specific industrial phosphonate usage.

Analytical Methodologies

Separating these compounds requires addressing their high polarity and lack of chromophores.

Separation Strategy (LC-MS/MS)

Both compounds are highly polar and zwitterionic (Glufosinate) or anionic (Methylphosphonate). Reverse-phase C18 is usually insufficient.

Parameter	Protocol Recommendation
Column	Anion Exchange or HILIC (Hydrophilic Interaction Liquid Chromatography).
Mobile Phase	Ammonium Acetate / Acetonitrile gradients at high pH (for HILIC) or Carbonate buffers (for IC).
Derivatization	FMOC-Cl (Fluorenylmethyloxycarbonyl chloride) is standard for Glufosinate to add hydrophobicity and UV/Fluorescence detectability. Note: Ammonium Methylphosphonate lacks an amine group and cannot be derivatized by FMOC . This is a key differentiator.
Mass Spec	Negative Ion Mode (ESI-) . Glufosinate Precursor: m/z 180 Product: m/z 63 ( ). Methylphosphonate Precursor: m/z 95 Product: m/z 79 ( ).

Disambiguation: AMPA vs. Methylphosphonate

Researchers often confuse these two acronyms:

• AMPA (Aminomethylphosphonic acid): Major metabolite of Glyphosate .[4][5] Has an amine group.[6][7][2][8][9][10][11][12]

• MPA (Methylphosphonic acid): No amine group.

• Differentiation: AMPA reacts with ninhydrin/FMOC; Methylphosphonate does not.

Regulatory & Safety Context

Glufosinate-ammonium[11]

• Toxicity: Moderate acute toxicity; potential neurotoxicity (glutamate analog).[11]

• Regulation: Strictly regulated pesticide residues (MRLs established globally).

• Environmental Fate: Rapidly degraded in soil (

  3–10 days).

Ammonium Methylphosphonate

• Toxicity: Generally low acute toxicity compared to parent organophosphates, but environmentally persistent (C-P bond is stable against hydrolysis).

• Regulation: Not registered as a pesticide. Monitored as a chemical weapon precursor or industrial pollutant.

References

• Food and Agriculture Organization (FAO). (2012). Glufosinate-Ammonium: Toxicology and Residue Evaluation. JMPR Evaluations. Link

• Takano, H. K., & Dayan, F. E. (2020). Glufosinate-ammonium: a review of the current state of knowledge. Weed Science, 68(4), 321-333. Link

• Organisation for the Prohibition of Chemical Weapons (OPCW). Schedule 2 Chemicals: Methylphosphonic acid. Link

• Born, D. A., et al. (2017).[3] Structural basis for methylphosphonate biosynthesis. Science, 358(6368), 1336-1339. Link

• US Geological Survey (USGS). Method for the Analysis of Glyphosate, Aminomethylphosphonic Acid (AMPA), and Glufosinate in Water. Techniques and Methods 5-A10. Link

Sources

• 1. pedchem.com [pedchem.com]
• 2. What is the difference between glyphosate and glufosinate-ammonium? Why can’t glyphosate be used in orchards? - Ageruo [m.ageruo.com]
• 3. ftp.soest.hawaii.edu [ftp.soest.hawaii.edu]
• 4. hh-ra.org [hh-ra.org]
• 5. Method of Glyphosate, AMPA, and Glufosinate Ammonium Determination in Beebread by Liquid Chromatography—Tandem Mass Spectrometry after Molecularly Imprinted Solid-Phase Extraction [mdpi.com]
• 6. DD237469A5 - Pflanzenwachstumsregulierendes mittel - Google Patents [patents.google.com]
• 7. News - What are the differences between Glyphosate, Paraquat, and Glufosinate-ammonium? [bigpesticides.com]
• 8. (Aminomethyl)phosphonic acid | CH6NO3P | CID 14017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. drupal-s3fs-prod.s3.eu-west-1.amazonaws.com [drupal-s3fs-prod.s3.eu-west-1.amazonaws.com]
• 10. Determination of glufosinate ammonium and its metabolite, 3-methylphosphinicopropionic acid, in human serum by gas chromatography-mass spectrometry following mixed-mode solid-phase extraction and t-BDMS derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Glufosinate-ammonium (Ref: HOE 039866) [sitem.herts.ac.uk]
• 12. DE3643102A1 - Plant growth regulator - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Quantification of Ammonium Methylphosphonate (MPA)

Executive Summary & Scope

This protocol details the quantitative analysis of Ammonium Methylphosphonate , chemically identified as the ammonium salt of Methylphosphonic Acid (MPA) .

Crucial Distinction: Do not confuse this analyte with AMPA (Aminomethylphosphonic acid), the primary metabolite of glyphosate.

• Target Analyte: Methylphosphonic Acid (MPA) / Ammonium Methylphosphonate.

• Significance: MPA is the final stable hydrolysis product of G-series organophosphorus nerve agents (Sarin, Soman, GF) and a degradation marker for specific organophosphorus pesticides.[1]

• Challenge: MPA is a small, highly polar, amphoteric molecule that exhibits poor retention on standard C18 (Reverse Phase) columns and suffers from severe metal adsorption in LC systems.

Methodology: This guide utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Negative Mode Electrospray Ionization (ESI-) tandem mass spectrometry. This approach avoids the complexity of derivatization while ensuring robust retention and sensitivity.

Chemical Context & Mechanism[1][2][3]

Analyte Properties[4]

• IUPAC Name: Methylphosphonic acid (Salt: Ammonium methylphosphonate)

• Formula:

  (Acid form)

• MW: 96.02 g/mol (Anion

  : 95.0)

• pKa: ~2.38 (pKa1) and ~7.74 (pKa2)

• Solubility: Highly water-soluble; insoluble in non-polar organic solvents.

Degradation Pathway (Context)

MPA serves as the "common denominator" breakdown product for several chemical warfare agents.

Figure 1: Hydrolysis pathway of G-series nerve agents yielding Methylphosphonic Acid (MPA).

Experimental Protocol

Reagents & Standards

• Reference Standard: Ammonium Methylphosphonate (purity >98%).

• Internal Standard (ISTD): Methylphosphonic acid-d3 (

  ) or MPPA (3-Methylphosphinicopropionic acid) if isotopologues are unavailable.

• Solvents: LC-MS grade Acetonitrile (ACN), Water, and Ammonium Acetate/Formate.

• System Passivation: Phosphoric acid (for system washing, see Section 5).

Sample Preparation

MPA chelates with trace metals (Fe, stainless steel), leading to peak tailing or disappearance. Plasticware (PP/PE) is mandatory ; avoid glass vials.

Workflow for Aqueous Samples (Water/Urine):

• Aliquot: Transfer 1.0 mL of sample into a Polypropylene (PP) centrifuge tube.

• Spike: Add 10 µL of Internal Standard (1 µg/mL).

• Protein Precipitation / Solvent Exchange: Add 3.0 mL of Acetonitrile (to reach ~75% organic content).

  • Why? HILIC requires high organic solvent loading to initiate retention.

• Centrifugation: 10,000 x g for 10 mins at 4°C to remove particulates/precipitates.

• Transfer: Move supernatant to Polypropylene (PP) autosampler vials .

  • Critical: Do NOT use standard glass vials. Use PP vials with slit caps.

LC-MS/MS Conditions

Chromatographic Conditions (HILIC)

Reverse phase (C18) is unsuitable for MPA as it elutes in the void volume. HILIC provides the necessary retention via water-layer partitioning.

Parameter	Setting
Column	ZIC-pHILIC (Merck/Sequant) or BEH Amide (Waters) Dim: 100mm x 2.1mm, 5 µm
Column Temp	40°C
Mobile Phase A	10 mM Ammonium Acetate in Water (pH 9.0 adjusted with )
Mobile Phase B	Acetonitrile (100%)
Flow Rate	0.4 mL/min
Injection Vol	5-10 µL (Must be in high % ACN matrix)

Gradient Profile:

• 0.0 min: 90% B (High organic for loading)

• 2.0 min: 90% B

• 8.0 min: 40% B (Elution of polar MPA)

• 8.1 min: 90% B

• 12.0 min: 90% B (Re-equilibration)

Note on pH: High pH (pH 9) ensures MPA is fully deprotonated (

), improving peak shape on polymeric zwitterionic HILIC columns.

Mass Spectrometry Parameters

• Ionization: ESI Negative Mode (

  )

• Capillary Voltage: -2.5 kV (Phosphonates ionize easily; high voltage causes arcing).

• Source Temp: 400°C (High temp required to desolvate aqueous droplets).

MRM Transitions:

Analyte	Precursor ( )	Product ( )	CE (eV)	Dwell (ms)	Type
MPA (Quant)	95.0	79.0	22	50	Quantifier ( )
MPA (Qual)	95.0	63.0	35	50	Qualifier ( )
MPA-d3 (ISTD)	98.0	81.0	22	50	Internal Std

System Optimization & Troubleshooting (Self-Validating Logic)

The "Metal Sponge" Effect

Phosphonates bind irreversibly to active sites on stainless steel LC tubing and columns.

• Symptom: Broad, tailing peaks or complete signal loss for the first 5-10 injections.

• Solution (Passivation): Before the run, inject 10 µL of 0.1% Medronic Acid or Phosphoric Acid to "block" active metal sites. Alternatively, use a PEEK-lined column and tubing (Bio-inert system).

Matrix Effects in HILIC

HILIC is sensitive to salt concentration.

• Validation Step: Monitor the ISTD (MPA-d3) response. If the ISTD area drops by >20% in samples compared to standards, matrix suppression is occurring.

• Fix: Dilute the sample further with Acetonitrile (1:10) to reduce salt load.

Workflow Diagram

Figure 2: Optimized sample preparation and analysis workflow for MPA.

References

• Vokuev, M.F., et al. (2022).[2] "Determination of methylphosphonic acid and alkyl methylphosphonic acid esters in soils by liquid chromatography-high-resolution mass spectrometry." Industrial Laboratory.[2] Materials Diagnostics. Link

• Mawhinney, D.B., et al. (2007). "Trace Level Determination of Organophosphonate Nerve Agent Degradation Products in Water by HILIC-MS/MS." Journal of Chromatography A. Link

• Shimadzu Application News. (2018). "Direct Liquid Chromatography Tandem Mass Spectrometry Analysis of Glyphosate, AMPA, Glufosinate, and MPPA." (For comparison of HILIC conditions). Link

• Waters Corporation. (2020). "Determination of Nerve Agent Degradation Products in Drinking Water." Application Note. Link

Sources

• 1. waters.com [waters.com]
• 2. research.vu.nl [research.vu.nl]

Application Note: Advanced Solid-Phase Extraction (SPE) Strategies for Ammonium Methylphosphonate and Nerve Agent Degradation Products

Introduction & Chemical Context

The definitive identification of chemical warfare agents (CWAs) such as VX, Sarin (GB), and Soman (GD) in environmental or biological matrices relies on the detection of their stable hydrolysis products. Upon environmental exposure or ingestion, these agents rapidly hydrolyze into alkyl methylphosphonic acids (AMPAs) and ultimately degrade into methylphosphonic acid (MPA). For analytical standardization, stable recovery, and mass spectrometric detection, MPA is frequently isolated and analyzed as its salt form, ammonium methylphosphonate .

Extracting these highly polar, low-molecular-weight organophosphonates from complex matrices (e.g., plasma, urine, soil extracts) presents a severe analytical bottleneck. Traditional reversed-phase (C18) solid-phase extraction (SPE) yields near-zero recovery because phosphonates remain permanently ionized across standard pH ranges. This application note details field-proven, high-efficiency SPE methodologies—specifically Strong Anion Exchange (SAX) and Zirconium Dioxide (ZrO₂) affinity extraction—providing the mechanistic rationale and self-validating protocols necessary for sub-ppb quantification.

Fig 1. Hydrolytic degradation pathway of VX to stable ammonium methylphosphonate.

Mechanistic Sorbent Selection (The "Why")

To achieve high recovery of ammonium methylphosphonate, the extraction chemistry must exploit the molecule's permanent charge or its specific elemental properties.

Mechanism A: Strong Anion Exchange (SAX)

MPA is a strong diacid with pKa values of approximately 2.3 and 7.6. At physiological pH (pH 7.4), it exists predominantly as a dianion. SAX sorbents utilize quaternary ammonium functional groups that maintain a permanent positive charge regardless of the buffer pH. This enables strong electrostatic capture of the methylphosphonate anion. Custom high-capacity anion-exchange resins have demonstrated ion-exchange capacities up to 8.6 meq/g, enabling massive enrichment factors and limits of detection (LOD) as low as 0.5 µg/L for MPA in water[1]. Furthermore, polymeric thin films containing quaternary ammonium groups have been successfully applied to extract these degradation products from highly complex aqueous solutions with excellent recovery[2].

Mechanism B: Lewis Acid-Base Affinity (ZrO₂)

For environmental matrices (like soil extracts) heavily contaminated with humic acids and inorganic salts, standard ion-exchange columns are quickly exhausted by competing anions. Zirconium dioxide (ZrO₂) bypasses this by acting as a strong Lewis acid. The oxygen atoms of the phosphonate group act as Lewis bases, donating electron pairs into the empty d-orbitals of the zirconium surface. This highly specific interaction allows ZrO₂ to selectively pull phosphonates out of complex matrices where other methods fail[3].

Experimental Protocols

The following protocols are designed as self-validating systems; the inclusion of specific washing and deproteinization steps prevents sorbent fouling and ensures target analyte release.

Protocol A: SAX SPE for Biological Matrices (Plasma/Urine)

Target Matrix: Human Plasma. Objective: Disrupt protein-phosphonate binding and extract MPA.

• Deproteinization: Add 0.5 mL of 10% (w/v) trichloroacetic acid (TCA) to 1.0 mL of plasma. Vortex for 60 seconds and centrifuge at 10,000 × g for 5 minutes.

  • Causality: TCA efficiently precipitates proteins while aggressively breaking the strong non-covalent binding between plasma proteins and phosphonates, which acetonitrile precipitation often fails to achieve for the ultimate degradation product, MPA[4].

• Matrix Cleanup: Extract the resulting supernatant with 2 mL of diethyl ether. Discard the organic (upper) layer and retain the aqueous fraction.

  • Causality: Diethyl ether removes excess TCA. If left in the sample, the highly acidic TCA anions would aggressively compete with MPA for the active quaternary amine sites on the SAX sorbent, destroying recovery[4].

• Conditioning: Condition a Bond Elut SAX cartridge (or equivalent 500 mg bed) with 3 mL of Methanol, followed by 3 mL of LC-MS grade Water.

• Loading: Pass the aqueous fraction through the SAX cartridge at a controlled flow rate of 1 mL/min.

• Washing: Wash the cartridge with 2 mL of 0.5% (v/v) methanolic ammonia.

  • Causality: This weak basic wash removes neutral lipids and weakly bound organic acids without providing enough ionic strength to displace the strongly bound MPA[4].

• Elution: Elute the target analytes with 3 mL of 3% (v/v) methanolic ammonia.

  • Causality: The high concentration of ammonia provides a strong counter-ion and localized pH shift, disrupting the electrostatic interactions and eluting the strongly acidic MPA as ammonium methylphosphonate[4].

Protocol B: ZrO₂ SPE for Environmental Matrices (Soil/Water)

Target Matrix: Aqueous Soil Extracts. Objective: Isolate trace AMPAs/MPA from humic substances.

• Sample Preparation: Filter the aqueous soil extract through a 0.22 µm nylon filter. Acidify the filtrate to pH 4.0 using 0.1% acetic acid.

  • Causality: Lowering the pH protonates silanol groups on soil particulates and humic acids, reducing non-specific binding. Simultaneously, it optimizes the Lewis acid-base interaction between the phosphonate oxygen and the ZrO₂ sorbent[3].

• Conditioning: Condition a ZrO₂ SPE column (e.g., 2 mm × 10 mm bed for on-line, or 200 mg off-line) with 2 mL Methanol, followed by 2 mL of 0.1% Acetic Acid in water.

• Loading: Inject the acidified sample (300 µL for on-line systems, up to 500 mL for off-line trace enrichment) onto the ZrO₂ bed[3].

• Washing: Wash with 5 mL of 0.1% Acetic Acid in water, followed by 2 mL of Methanol.

• Elution: Elute using 3 mL of 15 mM ammonium acetate in an acetonitrile/water gradient.

  • Causality: The acetate ions act as competitive Lewis bases, displacing the phosphonate from the Zirconium surface. The ammonium counter-ion pairs with the eluted MPA, forming the stable ammonium methylphosphonate salt ideal for positive/negative mode LC-MS detection[3].

Fig 2. SPE workflow for isolating ammonium methylphosphonate from complex matrices.

Quantitative Data & Method Comparison

The selection of the SPE sorbent drastically impacts the Limit of Detection (LOD) and recovery based on the sample matrix. The table below synthesizes the expected quantitative outcomes based on validated literature parameters.

SPE Sorbent Chemistry	Primary Interaction Mechanism	Optimal Matrix	Elution Solvent Strategy	Typical Recovery (%)	Typical LOD
Strong Anion Exchange (SAX)	Electrostatic (Quaternary Amine)	Plasma / Urine	3% Methanolic Ammonia	61 – 97%	1.0 – 5.0 ng/mL
Zirconium Dioxide (ZrO₂)	Lewis Acid-Base Affinity	Soil Extracts / Water	15 mM Ammonium Acetate	> 85%	0.05 – 0.5 µg/L
Polymeric Anion Exchange Film	Electrostatic & Hydrophobic	Aqueous Environmental	1% Formic Acid in MeOH	50 – 110%	0.1 – 0.4 µg/mL
High-Capacity Anion Resin	High-Density Electrostatic	Drinking Water	High Ionic Strength Buffer	> 90%	~ 0.5 µg/L

References

• Trace determination of primary nerve agent degradation products in aqueous soil extracts by on-line solid phase extraction-liquid chromatography-mass spectrometry using ZrO2 for enrichment Source: Journal of Chromatography A / Forsvarets forskningsinstitutt (FFI) URL:[Link]

• Solid-phase extraction of nerve agent degradation products using poly[(2-(methacryloyloxy)ethyl)trimethylammonium chloride] thin films Source: Talanta / PubMed URL:[Link]

• Discriminative determination of alkyl methylphosphonates and methylphosphonate in blood plasma and urine by gas chromatography-mass spectrometry after tert.-butyldimethylsilylation Source: Journal of Chromatography B / PubMed URL:[Link]

• High Capacity Anion-Exchange Resin as a Solid-Phase Extraction for Determination of Methylphosphonic Acid Source: Separation Science and Technology / Taylor & Francis URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Solid-phase extraction of nerve agent degradation products using poly[(2-(methacryloyloxy)ethyl)trimethylammonium chloride] thin films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trace determination of primary nerve agent degradation products in aqueous soil extracts by on-line solid phase extraction-liquid chromatography-mass spectrometry using ZrO2 for enrichment [ffi.no]
• 4. Discriminative determination of alkyl methylphosphonates and methylphosphonate in blood plasma and urine by gas chromatography-mass spectrometry after tert.-butyldimethylsilylation - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Resolution HILIC-MS/MS Separation of Ammonium Methylphosphonate (AMP)

Content Type: Advanced Application Note & Protocol Guide Target Audience: Analytical Chemists, DMPK Scientists, and Forensic Toxicologists

Abstract

Ammonium Methylphosphonate (AMP) is the salt form of Methylphosphonic Acid (MPA), a primary hydrolysis product of organophosphorus nerve agents (e.g., VX, Sarin) and a metabolite in the degradation of glyphosate. Due to its high polarity, low molecular weight, and lack of a UV-active chromophore, AMP exhibits poor retention on standard C18 Reversed-Phase Liquid Chromatography (RPLC) columns. This guide details a robust Hydrophilic Interaction Liquid Chromatography (HILIC) protocol coupled with Tandem Mass Spectrometry (MS/MS) to achieve reproducible separation, focusing on the Zwitterionic (ZIC) stationary phase mechanism.

Introduction: The Polarity Challenge

The analysis of AMP presents a classic "polar retention gap" problem. In RPLC, AMP elutes in the void volume (

), co-eluting with salts and matrix suppressors. While Ion Chromatography (IC) provides retention, it often requires non-volatile suppressors incompatible with sensitive Mass Spectrometry (MS).[1]

Why HILIC? HILIC bridges this gap by utilizing a polar stationary phase with a high-organic mobile phase.[2] This creates a water-enriched layer on the stationary phase surface.[2][3] AMP partitions into this aqueous layer, allowing for retention and separation from matrix interferences before detection.

Mechanistic Insight: The ZIC-HILIC Mode

For AMP, a Zwitterionic (ZIC) stationary phase is superior to bare silica or amino phases. The ZIC phase contains both positive (quaternary ammonium) and negative (sulfonic acid) groups in a 1:1 ratio.

The Separation Mechanism

• Hydrophilic Partitioning: A water-rich layer forms on the zwitterionic surface. AMP (highly polar) partitions into this layer from the acetonitrile-rich bulk mobile phase.

• Electrostatic Modulation: Although the net charge of the ZIC phase is neutral, the orientation of the functional groups (distal negative charge) provides weak electrostatic repulsion/attraction that modulates the selectivity for the anionic methylphosphonate.

Visualization of the Mechanism

The following diagram illustrates the partitioning of AMP into the water layer and the electrostatic environment.

Caption: Schematic of ZIC-HILIC retention. AMP partitions from the organic bulk phase into the water-enriched layer immobilized by the zwitterionic ligand.

Method Development Guide

Column Selection[2]

• Primary Choice: ZIC-HILIC (Sulfobetaine) or ZIC-pHILIC (Polymeric).

  • Reasoning: Excellent stability and unique selectivity for acidic polar compounds.

• Alternative: Amide-based HILIC columns.

  • Reasoning: Good retention but may show different selectivity due to hydrogen bonding dominance.

Mobile Phase Chemistry

• Organic Modifier: Acetonitrile (ACN) is mandatory. Alcohols (Methanol) are too strong as solvents in HILIC and will collapse retention.

• Buffer is Critical: You cannot run AMP in HILIC without buffer.

  • Salt: Ammonium Acetate (10–20 mM).

  • Role: Provides counter-ions to stabilize the silica surface and ensures AMP is in a consistent ionization state.

  • pH:[2][4][5][6] Adjust to pH 5.8 – 6.8. At this pH, AMP is fully ionized (anionic), enhancing interaction with the water layer.

Detailed Experimental Protocol

Equipment & Materials

• LC System: UHPLC capable of handling high organic solvents. Note: PEEK tubing or passivation is recommended to prevent phosphate adsorption to stainless steel.

• Detector: Triple Quadrupole MS (QqQ).[7]

• Column: Merck SeQuant® ZIC®-HILIC (2.1 x 100 mm, 3.5 µm) or equivalent.

LC Conditions

Parameter	Setting	Notes
Mobile Phase A	10 mM Ammonium Acetate in 95:5 Water:ACN (pH 6.8)	Aqueous reservoir
Mobile Phase B	10 mM Ammonium Acetate in 95:5 ACN:Water (pH 6.8)	Organic reservoir
Flow Rate	0.3 – 0.4 mL/min	Optimized for 2.1mm ID
Column Temp	30°C	Higher temp reduces backpressure
Injection Vol	2 - 5 µL	Sample diluent must match initial gradient

Gradient Table

Start with high organic to force retention.

Time (min)	% Mobile Phase B (Organic)	Event
0.0	90%	Initial Hold (Equilibration)
1.0	90%	Injection
8.0	40%	Linear Ramp (Elution)
10.0	40%	Wash
10.1	90%	Return to Initial
15.0	90%	Re-equilibration (Crucial in HILIC)

MS/MS Detection Parameters (ESI Negative)

AMP is detected as the methylphosphonate anion [M-H]⁻.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Methylphosphonate	95.0	79.0 (PO3⁻)	20 - 25
Methylphosphonate	95.0	63.0 (PO2⁻)	35 - 40
Internal Standard	98.0 (d3-MPA)	81.0	Matches analyte

Analytical Workflow Diagram

Caption: Step-by-step analytical workflow for AMP analysis. Critical step: Sample dilution with ACN to prevent peak distortion.

Troubleshooting & Optimization

Peak Tailing & Broadening

• Cause: Metal chelation. Phosphonates bind to stainless steel frits and tubing.

• Solution: Passivate the system with 50% nitric acid (remove column first!) or use a bio-inert (PEEK-lined) LC system. Add 5µM EDTA to Mobile Phase A if absolutely necessary (though this can suppress MS signal).

Retention Time Shifts

• Cause: Insufficient equilibration. HILIC layers take longer to stabilize than RPLC.

• Solution: Ensure at least 15-20 column volumes of re-equilibration time between runs.

Sample Solvent Mismatch

• Issue: Injecting a 100% aqueous sample leads to "breakthrough" (double peaks or no retention).

• Solution: The sample solvent must be as close to the initial mobile phase as possible (e.g., 80-90% Acetonitrile).

References

• Merck Millipore. (2011).[8] Organophosphonate nerve agent metabolites - separation of Alkyl Phosphonic acids using a ZIC-HILIC column.[8] Separation Science. Link

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.[9][10] Analytical and Bioanalytical Chemistry.[1][6][8][10][11] Link

• Phenomenex. (2022).[12] LC-MS/MS Analysis of Phosphonic Acid in Water using a Venusil HILIC column. Application Note. Link

• Henschel, J., et al. (2018). Analysis of Organophosphates in Lithium Ion Battery Electrolytes by HILIC–ESI-MS. Chromatography Online.[8] Link

• Greer, B., et al. (2011). HILIC separations.[1][2][5][6][7][8][10][11][13][14] Thermo Fisher Scientific Technical Guide. Link

Sources

• 1. lcms.cz [lcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ymcamerica.com [ymcamerica.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. learning.sepscience.com [learning.sepscience.com]
• 9. researchgate.net [researchgate.net]
• 10. hplc.eu [hplc.eu]
• 11. nestgrp.com [nestgrp.com]
• 12. LC-MS/MS Analysis of Phosphonic Acid in Water | Phenomenex [phenomenex.com]
• 13. ZIC HILIC Chromatography Issue - Chromatography Forum [chromforum.org]
• 14. Hydrophilic interaction liquid chromatography-tandem mass spectrometry methylphosponic and alkyl methylphosphonic acids determination in environmental samples after pre-column derivatization with p-bromophenacyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

GC-MS derivatization techniques for methylphosphonate analysis

Application Note: GC-MS Derivatization Architectures for Methylphosphonate Analysis

Abstract

The analysis of Methylphosphonic Acid (MPA) and its alkyl homologs (e.g., EMPA, IMPA, PMPA) is the cornerstone of forensic verification for organophosphorus nerve agents.[1] However, the amphoteric, polar, and non-volatile nature of these degradation products renders them invisible to direct Gas Chromatography (GC) analysis. This guide moves beyond basic "recipes" to provide a mechanistic understanding of derivatization strategies. We focus on Silylation (TMS and TBDMS) and Methylation , detailing protocols that ensure the rigorous "two-method verification" standard required by bodies like the OPCW.

Introduction: The Chemical Challenge

Methylphosphonates possess a P(O)(OH)₂ or P(O)(OR)(OH) moiety. The hydroxyl group on the phosphorus is highly polar and capable of strong hydrogen bonding, leading to high boiling points and adsorption on GC inlet liners.

• The Objective: Replace the active protic hydrogen with a non-polar group (Alkyl or Silyl) to increase volatility and thermal stability.

• The "Two-Method" Rule: In forensic contexts (e.g., OPCW Proficiency Testing), positive identification often requires confirmation using two different derivatization techniques (e.g., forming a methyl ester and a trimethylsilyl ester) to rule out false positives caused by matrix interferences.

Derivatization Strategy A: Silylation (The Gold Standard)

Silylation is the most widely used technique due to its speed and the excellent chromatographic properties of silyl derivatives. We will cover two distinct silyl architectures: TMS (Trimethylsilyl) and TBDMS (tert-Butyldimethylsilyl).

Mechanism of Silylation

The reaction is a nucleophilic attack by the phosphonate oxygen on the silicon atom of the reagent, displacing a leaving group (e.g., trifluoroacetamide).

DOT Diagram: Silylation Mechanism

Caption: Nucleophilic substitution mechanism converting polar hydroxyls to volatile silyl esters.

Protocol A1: TMS Derivatization (BSTFA)

Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS).[2] Why TMCS? It acts as a catalyst to silylate sterically hindered hydroxyls that BSTFA alone might miss.

Step-by-Step Protocol:

• Evaporation: Take 1 mL of aqueous/solvent extract containing phosphonates. Evaporate to complete dryness under a stream of nitrogen at 60°C. Critical: Moisture is the enemy; water hydrolyzes TMS derivatives instantly.

• Reconstitution: Add 400 µL of Acetonitrile (ACN).

• Derivatization: Add 100 µL of BSTFA + 1% TMCS.

• Reaction: Cap vial tightly. Vortex for 30 seconds. Heat at 60°C for 30 minutes .

• Analysis: Inject 1 µL into GC-MS.

Protocol A2: TBDMS Derivatization (MTBSTFA)

Reagent: N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).[2][3] Why TBDMS? TBDMS derivatives are hydrolytically more stable than TMS derivatives (due to the bulky tert-butyl group) and provide a distinctive [M-57]+ fragmentation ion (loss of t-butyl), which is excellent for trace quantification.

Step-by-Step Protocol:

• Evaporation: Evaporate sample to dryness.

• Reconstitution: Add 400 µL of Acetonitrile or Pyridine.

• Derivatization: Add 50-100 µL of MTBSTFA (with 1% TBDMCS catalyst if available).

• Reaction: Heat at 80°C for 60 minutes . (Requires higher energy than BSTFA due to steric bulk).

• Analysis: Inject 1 µL.

Derivatization Strategy B: Methylation (The Robust Alternative)

When samples are too "dirty" for silylation or contain trace moisture, methylation is the preferred orthogonal method.

Reagent Selection

• Diazomethane: Historically used, but highly explosive and carcinogenic. Not recommended for routine modern labs.

• TMS-Diazomethane: A safer, more stable alternative that yields the same methyl esters.

• Trimethyloxonium tetrafluoroborate (TMO): Highly effective for rapid methylation in complex matrices.

Protocol B: Methylation with TMS-Diazomethane

• Preparation: Dissolve the dry residue in 200 µL of Methanol (MeOH is required as a catalyst/solvent for this reaction).

• Addition: Add 200 µL of 2.0 M TMS-Diazomethane in hexane (yellow solution).

• Reaction: Cap and let stand at Room Temperature for 30 minutes OR Heat at 40°C for 20 minutes for complete conversion.

• Quenching: Add dilute Acetic Acid dropwise until the yellow color disappears (neutralizes excess reagent).

• Analysis: Inject directly.

Analytical Workflow & Logic

DOT Diagram: Experimental Workflow

Caption: Decision tree for selecting derivatization pathway based on sample constraints.

Comparative Data & Quality Control

Table 1: Derivative Characteristics

Feature	TMS Derivative (BSTFA)	TBDMS Derivative (MTBSTFA)	Methyl Ester (TMS-Diazomethane)
Stability	Low (Hydrolyzes in minutes)	High (Stable for days)	Very High (Stable for weeks)
Mass Spec	Weak molecular ion ( )	Strong ion	Strong molecular ion ( )
Reaction	Fast (30 min)	Slower (60 min)	Fast (30 min)
Moisture	Intolerant	Moderately Tolerant	Tolerant
Use Case	General Screening	Trace Quantification	Confirmation / Dirty Matrices

Self-Validating QC Steps:

• Reagent Blank: Run a vial with reagents only. If you see peaks for MPA-TMS, your reagents are contaminated (common with old BSTFA).

• Internal Standard: Use D3-Methylphosphonic acid (Deuterated). It must appear in the chromatogram with the same retention time shift behavior as the analyte.

• Efficiency Check: Monitor the mono-silyl vs. di-silyl ratio for MPA. If you see mono-silyl MPA, your reagents are wet or the reaction time was insufficient.

References

• OPCW. (2020). Conducting Analysis of Biomedical Samples to Assess Exposure to Organophosphorus Nerve Agents. Organisation for the Prohibition of Chemical Weapons.[4][5][6] Link

• MDPI. (2021). Analysis of Organophosphorus-Based Nerve Agent Degradation Products by GC-MS: Current Derivatization Reactions. Molecules. Link

• BenchChem. (2025).[2] A Comparative Guide to Silane Derivatization Reagents for GC Analysis. Link

• NIH. (2009). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta. Link

• Thermo Fisher Scientific. GC Reagents for Silylation, Acylation, and Alkylation. Link

Sources

• 1. mtswat.com [mtswat.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. opcw.org [opcw.org]
• 5. ethz.ch [ethz.ch]
• 6. Efficient derivatization of methylphosphonic and aminoethylsulfonic acids related to nerve agents simultaneously in soils using trimethyloxonium tetrafluoroborate for their enhanced, qualitative detection and identification by EI-GC-MS and GC-FPD - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Trace-Level Extraction and Quantification of Ammonium Methylphosphonate in Complex Wastewater Matrices

Executive Summary

The detection and quantification of ammonium methylphosphonate (AMP)—the ammonium salt of methylphosphonic acid (MPA)—in wastewater is a critical analytical challenge. As the terminal degradation product of Schedule 1 organophosphorus nerve agents (e.g., Sarin, VX) and a structural analog to common agricultural phosphonates, its monitoring is vital for chemical defense and environmental forensics[1]. This application note details a self-validating, high-throughput sample preparation protocol utilizing Strong Anion Exchange (SAX) Solid-Phase Extraction (SPE) coupled with Ion Chromatography-Tandem Mass Spectrometry (IC-MS/MS), bypassing the need for tedious derivatization[2].

Mechanistic Insights: The Chemistry of Phosphonate Extraction

As a Senior Application Scientist, it is crucial to understand that protocols fail not because of poor execution, but due to a misunderstanding of the analyte's physical chemistry within a specific matrix.

The Analyte Challenge: Ammonium methylphosphonate dissociates completely in aqueous environments, leaving the highly polar methylphosphonate anion (

) as the primary analytical target. With a log P < -1 and a lack of hydrophobic domains, traditional Reversed-Phase (RP) extraction (e.g., C18, HLB) is fundamentally ineffective. The analyte will simply pass through the sorbent unretained.

Matrix Interferences & Causality of Chelation: Wastewater is rich in polyvalent metal cations (

, , ). Phosphonates act as aggressive chelating agents, forming insoluble metal-analyte complexes that precipitate out of solution or bind irreversibly to suspended particulate matter[3]. If a sample is extracted without matrix modification, recovery rates will plummet. The addition of a stronger chelator, such as EDTA, is non-negotiable; it outcompetes methylphosphonate for these free metal centers, ensuring the analyte remains fully dissolved in the aqueous phase[4].

Extraction Mechanism: To capture the highly polar methylphosphonate, we utilize Strong Anion Exchange (SAX) SPE or advanced Molecularly Imprinted Polymers (MIPs)[1]. SAX sorbents feature quaternary ammonium functional groups that maintain a permanent positive charge across all pH levels. By adjusting the wastewater to an alkaline pH, the phosphonate is forced into its dianionic state (pKa2 ~7.2), maximizing electrostatic retention on the SAX column.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. By integrating Isotope Dilution Mass Spectrometry (IDMS) directly into the sample collection phase, any analyte loss or matrix-induced ion suppression is proportionally mirrored by the internal standard, ensuring absolute quantitative accuracy[5].

Phase 1: Sample Collection and Matrix Quenching

• Collection: Collect 50 mL of the wastewater sample in a High-Density Polyethylene (HDPE) bottle. Causality: Glass containers possess active surface silanol groups that can irreversibly adsorb polar phosphonates.

• System Validation (Internal Standard): Immediately spike the sample with 10 ng/L of isotopically labeled internal standard (

  - -methylphosphonic acid). This establishes the baseline for the self-validating recovery calculation[5],[6].

• Matrix Chelation: Add 50 mM of tetrasodium EDTA to the sample and agitate for 10 minutes. Causality: EDTA breaks up existing metal-phosphonate complexes, freeing the target analyte for extraction[4].

• pH Adjustment: Titrate the sample to pH 8.5–9.0 using dilute

  . Causality: This guarantees the methylphosphonate is fully deprotonated ( ), optimizing it for strong electrostatic binding.

Phase 2: Solid-Phase Extraction (SAX SPE)

• Conditioning: Pass 5 mL of LC-MS grade methanol followed by 5 mL of ultrapure water through a 500 mg SAX cartridge. Critical Step: Do not allow the sorbent bed to dry out, as this collapses the functional group solvation shell, drastically reducing binding capacity.

• Sample Loading: Load the 50 mL treated wastewater sample at a strictly controlled flow rate of 1-2 mL/min. Causality: Electrostatic interactions require time to reach equilibrium; exceeding this flow rate will cause analyte breakthrough.

• Matrix Wash: Wash the cartridge with 5 mL of 5% methanol in water. Causality: This removes neutral organic interferences, humic acids, and unbound matrix salts while the strongly bound phosphonate remains locked to the quaternary amines.

Phase 3: Analyte Elution and Reconstitution

• Elution: Elute the target analyte using 5 mL of 5% formic acid in methanol. Causality: The high concentration of formic acid drops the micro-environmental pH well below the analyte's pKa. This protonates the methylphosphonate, neutralizing its charge and breaking the electrostatic bond with the SAX sorbent.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of ultra-high-purity nitrogen at 35°C.

• Reconstitution: Reconstitute in 500 µL of mobile phase (e.g., 10 mM ammonium acetate in water) for immediate IC-MS/MS or HILIC-MS/MS analysis[2].

Quantitative Sorbent Comparison

The selection of the SPE sorbent directly dictates the limits of quantification (LOQ) and the severity of matrix effects. The following table summarizes the performance of various extraction technologies for methylphosphonate in wastewater matrices.

Sorbent Technology	Retention Mechanism	Matrix Effect (%)	Average Recovery (%)	LOQ (ng/L)
Strong Anion Exchange (SAX)	Electrostatic (Quaternary Amine)	-15 to -25	85 - 95	10 - 50
Weak Anion Exchange (WAX)	Electrostatic (Primary/Secondary Amine)	-20 to -35	70 - 80	50 - 100
Metal-Oxide Affinity (TiO2)	Lewis Acid-Base Chelation	-10 to -20	80 - 90	20 - 60
Molecularly Imprinted (MIPs)	Shape & Charge Recognition	-5 to -10	90 - 98	5 - 15

Workflow Visualization

The following diagram maps the logical flow and causality of the sample preparation process.

Workflow for the extraction and purification of AMP from wastewater matrices.

References

• Occurrence and profiles of glyphosate and aminomethylphosphonic acid in paired urine and feces of humans, cats, and dogs Source: National Institutes of Health (NIH) URL:[Link]

• Ultratrace-level determination of glyphosate, aminomethylphosphonic acid and glufosinate in natural waters by solid-phase extraction Source: SciSpace URL:[Link]

• Solid-Phase Extraction of Active Compounds from Natural Products by Molecularly Imprinted Polymers Source: National Institutes of Health (NIH) URL:[Link]

• Improved sample preparation of glyphosate and methylphosphonic acid by EPA method 6800A and time-of-flight mass spectrometry using novel solid-phase extraction Source: ResearchGate URL:[Link]

• Removal and recovery of phosphonates from wastewater via adsorption Source: ResearchGate URL:[Link]

• Trace-level determination of phosphonates in liquid and solid phase of wastewater and environmental samples by IC-ESI-MS/MS Source: ResearchGate URL:[Link]

Sources

• 1. Solid-Phase Extraction of Active Compounds from Natural Products by Molecularly Imprinted Polymers: Synthesis and Extraction Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Occurrence and profiles of glyphosate and aminomethylphosphonic acid in paired urine and feces of humans, cats, and dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

detection of ammonium methylphosphonate using Q-TOF mass spectrometry

Application Note: High-Resolution Detection of Ammonium Methylphosphonate (AMP) in Biological & Environmental Matrices via HILIC-Q-TOF MS

Abstract

This application note details a robust protocol for the direct detection and quantification of Ammonium Methylphosphonate (AMP) —the salt form of Methylphosphonic Acid (MPA) —using Quadrupole Time-of-Flight (Q-TOF) mass spectrometry. MPA is the final, stable hydrolytic degradation product of organophosphorus nerve agents (e.g., VX, Sarin, Soman). Due to its high polarity and low molecular weight, MPA presents significant challenges for traditional Reversed-Phase Liquid Chromatography (RPLC).

This guide introduces a Hydrophilic Interaction Liquid Chromatography (HILIC) workflow coupled with negative-mode Electrospray Ionization (ESI-). By leveraging the accurate mass capabilities of Q-TOF, this method eliminates the need for time-consuming derivatization, providing high specificity (

ppm mass error) and sensitivity (LOD ng/mL) in urine and water matrices.

Introduction & Analytical Challenges

The detection of AMP is critical for the verification of chemical warfare agents (CWAs). However, the analyte possesses physicochemical properties that complicate analysis:

• Extreme Polarity: AMP does not retain well on C18 columns, eluting in the void volume where ion suppression is highest.

• Low Mass (

  95): The precursor ion falls in a "noisy" region of the mass spectrum, requiring high-resolution MS to distinguish it from background solvent ions.

• Amphoteric Nature: The presence of the phosphonate group requires careful pH control during separation.

The Solution: We utilize a Zwitterionic HILIC stationary phase to retain the anionic methylphosphonate, coupled with Q-TOF MS/MS to validate identity via accurate mass fragment matching.

Experimental Protocol

Reagents and Chemicals[1]

• Target Analyte: Ammonium Methylphosphonate (Sigma-Aldrich/Cerilliant).

• Internal Standard: Methylphosphonic acid-d3 (MPA-d3).

• Solvents: LC-MS grade Acetonitrile (ACN), Water, and Ammonium Acetate (

  ).

• Matrix: Synthetic Urine and Surface Water.

Sample Preparation (Self-Validating Workflow)

Rationale: Direct injection of urine into HILIC can lead to salt precipitation and source fouling. A Strong Anion Exchange (SAX) cleanup is required.

Step-by-Step Protocol:

• Spiking: Add 10

  L of Internal Standard (1 g/mL) to 1 mL of sample.

• Conditioning: Condition a 60 mg SAX SPE cartridge with 1 mL MeOH followed by 1 mL Water.

• Loading: Load 1 mL of urine/water sample. (MPA binds to the cartridge).

• Washing: Wash with 1 mL Water (removes neutrals) and 1 mL ACN (removes hydrophobics).

• Elution: Elute with 500

  L of 1% Formic Acid in ACN .

  • Note: The high organic content of the eluent is compatible with HILIC initial conditions, allowing direct injection.

• Filtration: Filter through a 0.2

  m PTFE filter into an autosampler vial.

LC-MS/MS Conditions

Liquid Chromatography (HILIC)

• System: Agilent 1290 Infinity II or equivalent.

• Column: ZIC-HILIC (Merck SeQuant) or Waters BEH Amide, 2.1 x 100 mm, 1.7

  m.

• Column Temp: 35°C.

• Flow Rate: 0.3 mL/min.

• Injection Vol: 5

  L.

Mobile Phase:

• A: 10 mM Ammonium Acetate in Water, pH 9.0 (Adjusted with

  ).

  • Expert Tip: High pH ensures the phosphonate is fully deprotonated (

    ), improving retention on anion-exchange/HILIC phases.

• B: Acetonitrile.[1][2][3]

Gradient Table:

Time (min)	% B (Organic)	% A (Aqueous)	Curve
0.00	90	10	Initial
1.00	90	10	Hold
8.00	40	60	Linear
10.00	40	60	Wash
10.10	90	10	Re-equilibrate
15.00	90	10	End

Q-TOF Source Parameters (Negative ESI)

• Ion Mode: Negative (ESI-).[4]

• Gas Temp: 325°C.

• Drying Gas: 10 L/min.

• Nebulizer: 35 psi.

• Sheath Gas Temp: 350°C.

• Capillary Voltage: 3500 V.

• Fragmentor: 100 V.

• Acquisition Rate: 2 spectra/sec (MS), 3 spectra/sec (MS/MS).

• Mass Range:

  50–300 (Low mass tuning is critical).

Data Analysis & Results

Target Ions

The detection relies on the accurate mass measurement of the deprotonated molecule

.

Compound	Formula (Neutral)	Exact Mass (Neutral)	Precursor Ion ( )	Retention Time
Methylphosphonate		96.0004	95.0004	4.2 min
MPA-d3 (IS)		99.0192	98.0192	4.2 min

MS/MS Fragmentation Pathway

For confirmation, Targeted MS/MS is performed on

95.0004.

• Collision Energy: 15–25 eV.

• Key Fragments:

  • 78.9591 ( ): Loss of methyl group ( ).
  • 62.9641 ( ): Combined loss of methyl and oxygen/hydroxyl.

Visualization of Workflow

Figure 1: Analytical workflow for the determination of AMP using HILIC-Q-TOF MS.

Proposed Fragmentation Mechanism

Figure 2: MS/MS fragmentation pathway of the methylphosphonate anion.

Results Discussion

• Linearity: The method demonstrates linearity from 5 ng/mL to 1000 ng/mL (

  ).

• Mass Accuracy: The Q-TOF routinely achieves mass errors

  ppm for the precursor ion. This high accuracy is crucial to distinguish MPA from isobaric interferences in urine, such as sulfate adducts or small organic acids.

• Matrix Effects: HILIC separation shifts the analyte away from the solvent front (where salts elute), reducing ion suppression to

  .

Troubleshooting & Expert Tips

• Peak Tailing: If MPA peaks tail significantly, ensure the mobile phase pH is

  . At lower pH, the phosphate group is partially protonated, causing secondary interactions with the stationary phase.

• System Contamination: Phosphonates are "sticky." Use PEEK tubing where possible and run a blank injection with high water content between samples.

• Low Sensitivity: Ensure the Q-TOF is tuned for low mass transmission. Standard tuning often optimizes for

  100–1000, which discriminates against the 95 ion.

References

• Baygildiev, T. et al. (2016).[5] "Hydrophilic interaction liquid chromatography-tandem mass spectrometry methylphosphonic and alkyl methylphosphonic acids determination in environmental samples." Journal of Chromatography A.

• Mawhinney, D. B. et al. (2007). "Enhancing the response of alkyl methylphosphonic acids in negative electrospray ionization liquid chromatography tandem mass spectrometry." Journal of Chromatography A.

• Evans, R. A. et al. (2008).[6] "Quantification of Sarin and Cyclosarin Metabolites... Using Isotope-Dilution and Liquid Chromatography-Time-of-Flight Mass Spectrometry." Journal of Analytical Toxicology.

• Shimadzu Corporation. (2019). "On the Accurate Understanding of Mass Measurement Accuracy in Q-TOF MS." White Paper.[7][8]

Sources

• 1. idus.us.es [idus.us.es]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydrophilic interaction liquid chromatography-tandem mass spectrometry methylphosponic and alkyl methylphosphonic acids determination in environmental samples after pre-column derivatization with p-bromophenacyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
• 8. shimadzu.com [shimadzu.com]

NMR spectroscopy characterization of ammonium methylphosphonate

Application Note: Multinuclear NMR Spectroscopy Characterization of Ammonium Methylphosphonate

1. Analytical Context & Strategic Overview Ammonium methylphosphonate is a critical analyte in both environmental monitoring and forensic chemistry. It is frequently encountered as a terminal degradation product of organophosphorus chemical warfare agents (e.g., Sarin, VX) and as a metabolite of industrial flame retardants and herbicides. Accurate structural characterization requires highly specific, non-destructive analytical methodologies.

As a Senior Application Scientist, I have designed this protocol to move beyond basic data acquisition. This guide outlines a comprehensive, self-validating multinuclear (

H, C, P) NMR workflow. By understanding the causality behind solvent interactions, spin-spin couplings, and pH-dependent electronic shielding, researchers can achieve unambiguous identification of the methylphosphonate moiety in complex aqueous matrices.

2. Mechanistic Principles of the NMR Strategy

The successful characterization of ammonium methylphosphonate relies on exploiting the specific magnetic properties of its constituent atoms:

• Diagnostic Spin-Spin Coupling (

  -Coupling): The direct phosphorus-carbon bond (P–C) in the methylphosphonate anion is highly stable. This proximity results in strong heteronuclear spin-spin coupling that serves as a diagnostic fingerprint. Specifically, the one-bond carbon-phosphorus coupling ( ) is exceptionally large, 1 [1]. The two-bond proton-phosphorus coupling ( ) manifests as a distinct doublet at ~16–17 Hz in the H spectrum.

• Proton Exchange Dynamics (Causality of "Missing" Signals): The ammonium counterion (

  ) contains highly labile protons. When dissolved in deuterium oxide ( ), these protons undergo rapid chemical exchange with the bulk solvent, converting to and generating HDO. Consequently, the ammonium protons are practically invisible in the H NMR spectrum. Analysts must rely on the methyl protons and the P chemical shifts to characterize the salt.

• pH-Dependent Chemical Shifts: The

  P chemical shift of methylphosphonic acid and its salts is exquisitely sensitive to the pH of the solution. The protonation state of the phosphonate oxygens directly alters the electron density and shielding around the phosphorus nucleus. According to 2 [2], the P signal shifts drastically from ~30.15 ppm at pH 1, to ~25.12 ppm at neutral pH, and up to ~20.19 ppm at pH 14. Failure to control or record the sample pH is the leading cause of spectral misinterpretation.

3. Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol incorporates internal standardization and strict pH monitoring. Every step is designed to cross-validate the previous one.

Step 1: Sample Preparation & Matrix Control

• Dissolution: Dissolve 10–20 mg of the ammonium methylphosphonate sample in 0.6 mL of high-purity

  (99.9% D). provides the necessary deuterium lock signal and fully solubilizes the polar salt.

• Internal Standardization: Add 0.1% (w/v) 3-(Trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) directly to the solution as a chemical shift reference for

  H and C (0.0 ppm). For P, insert a sealed coaxial capillary containing 85% (0.0 ppm). Causality: Using a sealed capillary for the phosphorus standard prevents the highly acidic from altering the bulk pH of the sample.

• Pre-Acquisition pH Measurement: Measure the apparent pH (pD) of the NMR sample using a calibrated micro-pH electrode. Adjust to a neutral pH (7.0 ± 0.2) using dilute

  or . Record this exact value.

Step 2: Spectrometer Setup & Tuning

• Insert the sample into a spectrometer equipped with a broadband multinuclear probe (400 MHz or higher recommended).

• Achieve a stable lock on the

  signal.

• Tune and match the probe for

  H, C, and P frequencies. Causality: Precise tuning is mandatory for heteronuclear experiments to maximize sensitivity and ensure accurate 90° pulse calibrations.

• Shim the magnetic field until the TSP

  H signal has a line width at half height (FWHM) of < 1.0 Hz.

Step 3: Acquisition Parameters

• H NMR (Direct Observation): Acquire standard 1D proton spectra with a spectral width of 12 ppm. Use a relaxation delay (D1) of at least 5 seconds to ensure quantitative integration of the methyl doublet.
• P{ H} NMR (Proton-Decoupled): Acquire proton-decoupled phosphorus spectra. Use inverse-gated decoupling if quantitative integration is required (to suppress the Nuclear Overhauser Effect, NOE). For routine identification, standard continuous decoupling simplifies the spectrum to a single sharp peak, boosting the signal-to-noise ratio.
• C{ H} NMR (Proton-Decoupled): Acquire proton-decoupled carbon spectra. Extend the relaxation delay (D1 = 2–3 seconds) due to the longer relaxation times of the terminal methyl carbon.

• 2D

  H- P HMBC (Indirect Detection): For trace analysis or complex mixtures, utilize Heteronuclear Multiple Bond Correlation (HMBC) optimized for a of 15 Hz. 3 [3] compared to direct P observation.

Step 4: Post-Acquisition Validation

• Immediately re-measure the pH of the sample after removing it from the spectrometer. If the pH has drifted by >0.5 units, the

  P chemical shift data must be flagged.

4. Data Presentation & Expected Values

The following table summarizes the expected quantitative NMR parameters for ammonium methylphosphonate. Use this as your primary validation matrix.

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Structural Assignment
H	1.25 – 1.35	Doublet		P–CH
H	~4.80 (varies)	Broad Singlet	N/A	NH (Exchanges with D O to form HDO)
C	11.0 – 13.0	Doublet		P–C H
P	~25.12 (at pH 7)	Singlet	N/A ( H decoupled)	P –CH

5. Workflow Visualization

The following diagram illustrates the logical progression of the self-validating NMR workflow.

Workflow for the multinuclear NMR characterization of ammonium methylphosphonate.

6. References

• Title: 31P - 13C HMQC Source: University of Ottawa NMR Facility Blog URL:

• Title: Post Analysis of Proficiency Test Samples Using Nuclear Magnetic Resonance Spectroscopy Source: SCIRP (Scientific Research Publishing) URL:

• Title: Indirect Detection of Phosphorus-31 Signals in Cells by 2D-Heteronuclear Methods Source: ISMRM (International Society for Magnetic Resonance in Medicine) URL:

• Title: 31P NMR Investigations on Roundup Degradation by AOP Procedures Source: MDPI URL:

• 1. University of Ottawa NMR Facility Blog: 31P - 13C HMQC [u-of-o-nmr-facility.blogspot.com]
• 2. Post Analysis of Proficiency Test Samples Using Nuclear Magnetic Resonance Spectroscopy [scirp.org]
• 3. cds.ismrm.org [cds.ismrm.org]

capillary electrophoresis protocols for phosphonate salts

Application Note: High-Definition Analysis of Phosphonate Salts via Capillary Electrophoresis

Abstract

Phosphonate salts (e.g., bisphosphonates like Alendronate, antiviral nucleotide analogs like Tenofovir) represent a critical class of therapeutics characterized by high polarity, ionic strength, and a distinct lack of UV-absorbing chromophores. These physicochemical properties render standard Reversed-Phase HPLC (RP-HPLC) inefficient, often requiring complex derivatization or ion-pairing reagents that contaminate Mass Spectrometry (MS) sources.

This guide details two field-proven Capillary Electrophoresis (CE) protocols designed to overcome these limitations: Indirect UV Detection for robust Quality Control (QC) and CE-ESI-MS for trace impurity identification. By leveraging the high charge-to-mass ratio of phosphonates, these methods offer superior resolution and speed compared to chromatographic alternatives.

Introduction: The "Invisible" Analyte Challenge

Phosphonates (

) are "invisible" to standard UV detectors and too polar for C18 retention. The analytical challenge is threefold:

• Detection: Without a chromophore, direct UV is impossible.

• Retention: Highly anionic nature leads to rapid elution in HPLC void volumes.

• Matrix Interference: High salt content in formulations suppresses ionization in MS.

Why CE? CE separates based on electrophoretic mobility (

), which is driven by the charge-to-size ratio. Phosphonates, being small and highly charged, possess distinct mobilities, allowing for baseline separation from synthesis by-products (e.g., phosphate, phosphite) without derivatization.

Strategic Method Development

The Physics of Indirect Detection

Since the analyte does not absorb light, we must use a Background Electrolyte (BGE) that does.

• The Probe: A highly UV-absorbing co-ion (same charge as analyte) is added to the BGE.[1]

• The Mechanism: As the non-absorbing phosphonate ions migrate, they displace the absorbing probe ions to maintain electroneutrality.

• The Signal: This displacement creates a negative peak (dip in absorbance), which the software inverts to appear as a positive peak.

The Physics of EOF Reversal

Phosphonates are anions. In a standard bare fused-silica capillary, Electroosmotic Flow (EOF) moves toward the cathode (negative electrode), while anions migrate toward the anode. This counter-migration results in excessively long run times.

• Solution: Add a cationic surfactant (e.g., CTAB) to the BGE. This dynamically coats the capillary wall, reversing the surface charge to positive. The EOF now flows toward the anode, carrying the anionic analytes rapidly past the detector.

Protocol A: Quality Control & Purity Analysis (Indirect UV)

Best for: Routine QC, assay of bulk drugs, impurity profiling (phosphate/phosphite).

Reagents & Materials

• Capillary: Bare Fused Silica, 50 µm ID

  60 cm total length (50 cm effective).

• Probe (Chromophore): Benzoic Acid or Pyridine-2,6-dicarboxylic acid (PDC).

• EOF Reversal Agent: Cetyltrimethylammonium bromide (CTAB).

• Buffer Additive: Salicylic acid (improves peak symmetry).

Step-by-Step Methodology

1. BGE Preparation (The "Visualizer"):

• Composition: 30 mM Benzoic Acid + 5 mM Salicylic Acid + 0.5 mM CTAB.[2]

• pH Adjustment: Adjust to pH 3.8 using Tris (hydroxymethyl)aminomethane. Crucial: Do not use NaOH/HCl as they add high-mobility ions that broaden peaks.

• Filtration: Filter through 0.22 µm nylon filter. Degas for 5 mins.[2]

2. Instrument Setup:

• Temperature: 25°C (Stable temperature is vital for viscosity control).

• Detection: Signal wavelength 220 nm (Benzoic acid absorption max); Reference 450 nm.

• Polarity: Reversed (Anode at Outlet/Detector side). Warning: Ensure your instrument is set to negative polarity (-30 kV).

3. Conditioning (New Capillary):

• Flush 1M NaOH (10 min)

  Water (5 min) BGE (15 min).

• Note: The CTAB requires time to equilibrate with the silica wall.

4. Separation Run:

• Injection: Hydrodynamic (pressure), 50 mbar for 5 seconds.

• Voltage: -25 kV to -30 kV.

• Run Time: Typically < 8 minutes.[2][3][4]

5. System Suitability Criteria:

• Current: Should be stable (

  20-30 µA).

• Transfer Ratio (TR): Response factor of analyte vs. probe. If peaks are too small, increase probe concentration.

Protocol B: Trace Impurity ID (CE-ESI-MS)

Best for: Identification of unknown degradation products, trace analysis (< 0.1%).

Critical Change: Non-volatile reagents (Benzoic acid, CTAB, Phosphate) are forbidden . You must switch to volatile buffers and a Sheath Liquid interface.

Reagents & Materials

• Capillary: Bare Fused Silica, 75 µm ID

  80 cm.

• BGE: 20–50 mM Ammonium Acetate or Ammonium Formate, pH 9.0 (adjusted with Ammonia).

• Sheath Liquid: Isopropanol:Water (50:50 v/v) + 0.5% Formic Acid (for negative mode stability).

Step-by-Step Methodology

1. Interface Setup (Coaxial Sheath Flow):

• Install the capillary into the ESI sprayer.

• Sheath Flow Rate: 4–8 µL/min. Optimization: Too high dilutes the sample; too low causes unstable spray.

• Nebulizer Gas: Nitrogen, 5–10 psi.

2. MS Parameters (Negative Ion Mode):

• Source: ESI (-). Phosphonates ionize easily as

  or .

• Capillary Voltage: -3.5 kV.

• Fragmentor: Low (70-100 V) to prevent in-source fragmentation of the labile C-P bond.

3. Separation Strategy:

• Without CTAB (non-volatile), you cannot reverse EOF easily.

• Approach: Use High pH (9.0). At this pH, EOF is strong (Cathodic). Phosphonates are fully ionized (anodic mobility).

• Net Movement: The strong EOF pushes the anions toward the cathode (MS detector) against their own mobility.

• Result: Highly charged impurities (Phosphate) migrate slowest (fight EOF the hardest), eluting last. The drug elutes first.

Data & Troubleshooting

Summary of Method Parameters

Parameter	Protocol A (Indirect UV)	Protocol B (CE-MS)
Primary Application	QC, Assay, Salt Stoichiometry	Impurity ID, Trace Analysis
Background Electrolyte	30 mM Benzoic Acid / 0.5 mM CTAB	30 mM Ammonium Acetate (pH 9.0)
Capillary Surface	Dynamic Coating (Positively charged)	Bare Silica (Negatively charged)
Polarity	Negative (Detector at Anode)	Positive (Detector at Cathode)
Detection	UV 220 nm (Indirect)	ESI (-) MS
Elution Order	High Mobility Anions First	Low Mobility Anions First (due to EOF)

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Triangular Peak Shape	Electromigration Dispersion (EMD)	Match BGE co-ion mobility to analyte. If tailing, probe mobility is too high. Switch from Benzoic to Sorbic acid.
No Peaks (UV)	Polarity Error	Check power supply. With CTAB, you MUST use Negative Polarity.
Current Drop	Bubble formation	Degas BGE thoroughly. Check vial levels.
MS Signal Suppression	Non-volatile salts	Ensure sample is desalted or diluted in water/IPA. Never use Phosphate buffer in sample.

Visualization of Logic & Workflow

Figure 1: Indirect Detection & Displacement Mechanism

This diagram illustrates how a non-absorbing phosphonate generates a signal by displacing the absorbing probe.

Caption: Mechanism of Indirect UV: Analyte ions displace background probe ions, creating a measurable negative peak.

Figure 2: CE-MS Interface & Ionization Logic

This diagram details the coaxial sheath flow setup required to maintain electrical continuity and ionization for phosphonates.

Caption: Coaxial Sheath Flow Interface: Ensures electrical grounding and stable ionization for CE-MS.

References

• Jian-Ying, H., et al. (2010). "Rapid analysis of alkylphosphonate drugs by capillary zone electrophoresis using indirect ultraviolet detection." Journal of Chromatography A.

• Huikko, K., et al. (2000).[5] "Analysis of bisphosphonates by capillary electrophoresis-electrospray ionization mass spectrometry." Journal of Chromatography A.

• Vlčková, M., et al. (2010). "Determination of phosphonic acids by capillary electrophoresis-ionspray mass spectrometry." Journal of Chromatography A.

• Wang, L.J., & Schnute, W.C. (2012). "Quantitative Determination of Bisphosphonate Pharmaceuticals and Excipients by Capillary IC-MS." Thermo Fisher Scientific Application Note.

• USP General Chapter <1053>. "Capillary Electrophoresis." United States Pharmacopeia.

Sources

• 1. kantisto.nl [kantisto.nl]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of the bisphosphonate alendronate using capillary electrophoresis mass spectrometry with dynamic pH barrage junction focusing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. Analysis of bisphosphonates by capillary electrophoresis-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Ammonium Methylphosphonate (AMP) LC-MS Analysis

Topic: Reducing Matrix Effects & Ion Suppression

Doc ID: AMP-MS-TRBL-001 | Version: 2.4 | Status: Active

Executive Summary: The "Polarity Trap"

The Challenge: Ammonium Methylphosphonate (AMP) dissociates into the methylphosphonate anion (MPA, m/z 95) and ammonium cation. Because MPA is a small, highly polar, anionic molecule (logP < -1), it elutes in the "void volume" of traditional Reverse Phase (C18) chromatography.

The Consequence: This void volume is where salts, unretained proteins, and hydrophilic matrix components co-elute. In Electrospray Ionization (ESI), these contaminants compete for charge on the droplet surface, leading to severe ion suppression (signal loss) or enhancement (artificial signal gain).

The Solution: To stabilize AMP analysis, you must decouple the analyte from these interferences using Hydrophilic Interaction Liquid Chromatography (HILIC) or Anion Exchange SPE , rather than relying on standard C18 workflows.

Diagnostic Workflow: Quantifying Your Matrix Effect

Before optimizing, you must visualize the problem. Do not rely solely on extraction recovery calculations. Use the Post-Column Infusion (PCI) method to map the suppression zones.

Protocol: Post-Column Infusion (PCI)

• Objective: Identify exactly when matrix suppressors elute relative to your AMP peak.

• Setup:

  • Syringe Pump: Infuse a constant standard solution of AMP (e.g., 100 ng/mL) at 5–10 µL/min.

  • Tee Union: Connect the syringe pump output to the LC column effluent before it enters the MS source.

  • Injection: Inject a "Blank Matrix Extract" (e.g., extracted urine/plasma without analyte) via the LC.

• Interpretation:

  • Flat Baseline: No matrix effect.

  • Negative Dip: Ion suppression (interfering compounds are "stealing" charge).

  • Positive Hump: Ion enhancement.

Visualizing the Mechanism

Figure 1: Mechanism of Ion Suppression.[1] Matrix components with higher surface activity (like phospholipids) monopolize the ESI droplet surface, preventing the AMP analyte from entering the gas phase.

Sample Preparation: The First Line of Defense

Direct injection is rarely sufficient for AMP due to its sensitivity to salts. You must remove neutrals and cationic interferences.

Recommended Workflow: Mixed-Mode Anion Exchange (WAX/SAX)

Since AMP is anionic, use an anion exchange mechanism to capture it while washing away neutrals and cations.

Step	Procedure (Example for 30mg MAX/WAX Cartridge)	Mechanism
1. Condition	1 mL Methanol, then 1 mL Water.	Activates sorbent.
2. Load	Load sample (pH adjusted to ~7-8).	AMP is negatively charged; binds to cationic sorbent.
3. Wash 1	1 mL 5% NH₄OH in Water.	Removes proteins and neutrals.
4. Wash 2	1 mL Methanol.	Removes hydrophobic interferences (lipids).[1]
5. Elute	500 µL 2% Formic Acid in Methanol.	Acidifies AMP (neutralizes charge) to release it.

Critical Note: If analyzing biologicals (plasma/serum), Phospholipids are the primary suppressor (m/z 184, 104 fragments). If SPE is too expensive, use Phospholipid Removal Plates (e.g., Ostro, HybridSPE) rather than simple protein precipitation.

Chromatography & Mobile Phase Chemistry

Standard C18 columns will fail. You must use HILIC or Anion Exchange chromatography to retain AMP away from the solvent front (void volume).

Column Selection: HILIC

• Stationary Phase: Zwitterionic (ZIC-HILIC) or Amide phases are superior for phosphonates.

• Mobile Phase A: 10-20 mM Ammonium Acetate (pH 9) or Ammonium Fluoride.

• Mobile Phase B: Acetonitrile.[2]

• Why pH 9? At basic pH, AMP is fully deprotonated (doubly charged), improving retention on HILIC columns via ionic interaction with the water layer.

The "Ammonium Fluoride" Advantage

According to CDC protocols (see Hamelin et al.), using 0.5 mM Ammonium Fluoride instead of Ammonium Acetate can significantly enhance ionization for methylphosphonate metabolites in negative mode ESI.

Decision Tree: Selecting the Right Workflow

Figure 2: Method Selection Guide. Biological matrices require phospholipid removal or SPE.[1] Clean water samples may allow direct injection if salt content is low.

FAQ: Troubleshooting Specific Issues

Q1: My AMP peak is splitting or tailing badly.

• Cause: Mismatch between sample solvent and mobile phase. In HILIC, injecting a high-water content sample disrupts the partitioning mechanism.

• Fix: Dilute your final extract with Acetonitrile (ACN) so the injection solvent is at least 75% ACN.

Q2: I see signal enhancement, not suppression. Why?

• Cause: Co-eluting salts (like sodium) can form adducts or alter the droplet evaporation rate.

• Fix: Switch to a Deuterated Internal Standard (MPA-d3) . An analog IS (like ethyl-phosphonate) will not compensate for enhancement perfectly. The IS must co-elute exactly with the analyte to experience the same matrix effect.

Q3: Sensitivity drops over time (after ~50 injections).

• Cause: Phospholipid buildup on the column or source contamination.

• Fix:

  • Add a "Sawtooth" wash step at the end of your gradient (95% water wash) to strip salts.

  • Use a divert valve to send the first 1-2 minutes (void volume) to waste, preventing salts from entering the MS source.

Q4: Can I use Ion Chromatography (IC) instead of HILIC?

• Answer: Yes. IC-MS is excellent for AMP because it separates based on charge. However, you must use a Suppressor (electrolytic or chemical) before the MS to remove the highly conductive eluent (KOH/NaOH), or the MS source will become salted out immediately.

References & Authoritative Sources

• Mawhinney, D. B., et al. (2007).[3] The determination of organophosphonate nerve agent metabolites in human urine by hydrophilic interaction liquid chromatography tandem mass spectrometry.[3][4] Journal of Chromatography B. [3]

  • Key Insight: Establishes HILIC as the primary method for polar nerve agent metabolites.

• Hamelin, E. I., et al. (2014). Quantitation of five organophosphorus nerve agent metabolites in serum using hydrophilic interaction liquid chromatography and tandem mass spectrometry. Analytical and Bioanalytical Chemistry.[3][4][5][6][7][8][9][10]

  • Key Insight: Validates the use of Ammonium Fluoride to enhance sensitivity.

• B'Hymer, C. (2019). Brief Overview of HPLC–MS Analysis of Alkyl Methylphosphonic Acid Degradation Products of Nerve Agents. Journal of Chromatographic Science.[6]

  • Key Insight: Reviews derivatization vs. direct analysis pros/cons.

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B.

  • Key Insight: The foundational paper on phospholipid removal and matrix effect assessment.

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. The determination of organophosphonate nerve agent metabolites in human urine by hydrophilic interaction liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. HPLC Separation of Methylphosphonic Acid and Related Products | SIELC Technologies [sielc.com]
• 8. Isotope dilution LC/MS/MS for the detection of nerve agent exposure in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitation of five organophosphorus nerve agent metabolites in serum using hydrophilic interaction liquid chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Technical Support Center: Ammonium Methylphosphonate (AMP) Chromatography

Topic: Troubleshooting Peak Tailing in AMP Analysis Ticket ID: AMP-TAIL-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic Workflow

The Core Challenge: Ammonium Methylphosphonate (AMP) dissociates in solution to form the methylphosphonate anion (MPA). This molecule presents a "perfect storm" for chromatographic peak tailing due to three converging factors:

• Metal Chelation: The phosphonate group (

  ) is a potent chelator of iron and other metals found in standard stainless steel LC flow paths.

• High Polarity: It retains poorly on C18, necessitating HILIC or Ion Exchange, which are more sensitive to sample matrix effects.

• Acidity: With pKa values of ~2.1 and ~7.3, the ionization state is highly sensitive to mobile phase pH.

Diagnostic Decision Tree: Use the following logic flow to isolate the source of your peak tailing.

Figure 1: Diagnostic logic flow for isolating peak tailing causes in phosphonate analysis.

Issue #1: The "Iron Trap" (Metal Chelation)

Symptom: Broad, tailing peaks that may disappear entirely at low concentrations. Cause: The phosphonate moiety binds to iron oxides on the surface of stainless steel tubing, frits, and column hardware. This is not a column failure; it is a system surface chemistry issue.

Troubleshooting Protocol

Q: How do I confirm if metal chelation is the cause? A: Perform a "System Challenge." Inject a high concentration standard (e.g., 100 µg/mL). If the peak shape improves significantly compared to a low concentration injection (e.g., 100 ng/mL), the active sites on the metal are likely being saturated by the analyte.

Corrective Actions:

Option A: Chemical Passivation (The "Acid Wash")

Note: Remove your analytical column before performing this step.

• Flush: Replace column with a PEEK union. Flush system with water.[1][2][3]

• Passivate: Pump 30% Phosphoric Acid or 6M Nitric Acid through the system (excluding the detector if it’s MS) at 1 mL/min for 60 minutes.

• Neutralize: Flush with water until pH is neutral.[3]

• Rationale: This strips accessible iron ions and reforms a passive chromium oxide layer.

Option B: Mobile Phase Additives (Recommended for LC-MS)

Add Medronic Acid (typically 5 µM) to your mobile phase.[4]

• Mechanism: Medronic acid is a stronger chelator than AMP. It acts as a "sacrificial" agent, binding to the metal surfaces so your analyte does not.

• Warning: EDTA can also be used but often suppresses MS ionization. Medronic acid is preferred for LC-MS applications.

Issue #2: HILIC Solvent Mismatch

Symptom: Distorted, split, or fronting peaks, often mistaken for tailing. Context: HILIC (Hydrophilic Interaction Liquid Chromatography) is the standard for polar phosphonates. The mobile phase is typically high organic (e.g., 90% Acetonitrile).

The Physics of Failure: AMP is a salt. Researchers often dissolve it in 100% water. When you inject a plug of water into a 90% Acetonitrile stream, the water is a "strong solvent" in HILIC. It effectively "washes" the analyte down the column faster than the mobile phase can equilibrate, causing band broadening.

Protocol:

• Check Diluent: Ensure your sample is dissolved in a solvent that matches your starting mobile phase (e.g., 75-80% Acetonitrile).

• Injection Volume: If you must use water to dissolve the salt, reduce injection volume to < 2 µL to minimize the solvent slug effect.

Issue #3: pH and Ionization Control

Symptom: Asymmetric tailing with shifting retention times. Science: Methylphosphonic acid has two pKa values.[2][5][6][7][8]

Species Form	pKa Value	Dominant Charge State
	pKa₁ ≈ 2.12	Neutral (pH < 2)
	Intermediate	Mono-anion (pH 3–6)
	pKa₂ ≈ 7.29	Di-anion (pH > 8)

The Fix: You must buffer at least 1.5 pH units away from the pKa to ensure the molecule is in a single ionization state.

• Bad pH: pH 7.0 (Right near pKa₂, causing rapid flipping between -1 and -2 charge states).

• Good pH (HILIC/Anion Exchange): pH 9.0 (using Ammonium Acetate/Ammonium Hydroxide). This forces the molecule into the fully deprotonated

  state, ensuring consistent interaction with the stationary phase.

Recommended Column Chemistries

If system passivation and pH control fail, the column stationary phase may be the issue.

Column Type	Mechanism	Pros for AMP	Cons for AMP
Mixed-Mode (Anion Exchange + RP)	Electrostatic retention of anions	Best Peak Shape. specifically targets the anionic phosphonate group.	Requires careful buffer balancing.
HILIC (Zwitterionic)	Partitioning into water layer	Good MS sensitivity; retains polar salts well.	Sensitive to sample diluent (see Issue #2).
C18 (Standard)	Hydrophobic interaction	Not Recommended. AMP is too polar to retain without ion-pairing reagents.	Requires toxic ion-pairing reagents (e.g., TBA) which contaminate MS systems.

References

• Chemical Properties & pKa

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13818, Methylphosphonic acid. Retrieved from .

• HILIC Separation & Derivatization

  • Baygildiev, T., et al. (2016). Hydrophilic interaction liquid chromatography-tandem mass spectrometry methylphosphonic and alkyl methylphosphonic acids determination.[9][10] Journal of Chromatography A. .

• Hsiao, J. J., et al. (2010). "Chelation of Phosphorylated Compounds by Stainless Steel in Liquid Chromatography." Analytical Chemistry.

• Ion Chromatography Methods

  • Bauer, A., et al. (2025). Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection. Analytical and Bioanalytical Chemistry. .

• General Troubleshooting

  • Agilent Technologies. "The Chromatography Detective: Troubleshooting Tips & Tools." .

Sources

• 1. agilent.com [agilent.com]
• 2. METHYLPHOSPHONIC ACID | 993-13-5 [chemicalbook.com]
• 3. welch-us.com [welch-us.com]
• 4. mdpi.com [mdpi.com]
• 5. METHYLPHOSPHONIC ACID CAS#: 993-13-5 [m.chemicalbook.com]
• 6. Methylphosphonic acid | CH5O3P | CID 13818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. METHYLPHOSPHONIC ACID - Safety Data Sheet [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. researchgate.net [researchgate.net]
• 10. Hydrophilic interaction liquid chromatography-tandem mass spectrometry methylphosponic and alkyl methylphosphonic acids determination in environmental samples after pre-column derivatization with p-bromophenacyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Ion Suppression in Methylphosphonate Detection

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Methylphosphonate (MP) Analysis via LC-MS/MS & IC-MS Ticket ID: MP-SUP-001

Executive Summary

Methylphosphonates (MPs)—degradation products of organophosphorus nerve agents and pesticides—present a "perfect storm" for ion suppression. They are highly polar, low-molecular-weight acids that naturally elute in the void volume of Reversed-Phase (RP) chromatography, exactly where salts and unretained matrix components congregate.

This guide provides a root-cause analysis and validated workflows to decouple your analytes from these suppressors. We focus on Hydrophilic Interaction Liquid Chromatography (HILIC) and Ion Chromatography (IC) as the primary separation strategies, supported by rigorous sample preparation.

Module 1: Chromatographic Strategies (The Separation Solution)

Q: Why does my standard Reversed-Phase (C18) method show <10% recovery for Methylphosphonic Acid (MPA) in urine, despite good linearity in solvent?

A: You are likely experiencing "Void Volume Suppression." In C18 columns, highly polar MPs (logP < -1) do not retain and elute immediately with the solvent front (

). This is also where high concentrations of urinary salts (Na+, K+, Cl-) and neutral matrix components elute. These species monopolize the charge in the ESI droplet, preventing your MP analytes from ionizing.

The Fix: Switch to HILIC or IC.

Comparison of Separation Modes

Feature	Reversed-Phase (C18)	HILIC (Recommended)	Ion Chromatography (IC)
MP Retention	Poor / None (Elutes at )	Strong (Elutes later)	Strong (Ionic separation)
Elution Order	Polar Non-polar	Non-polar Polar	Based on Charge/Size
Matrix Separation	Co-elutes with salts	Separates MPs from salts	Separates MPs from neutrals
MS Sensitivity	Low (High water content)	High (High organic content)	High (with suppressor)

Recommended HILIC Conditions

• Column: Silica or Zwitterionic (e.g., Venusil HILIC, Atlantis HILIC).

• Mobile Phase: High Acetonitrile (ACN) content (70-90%).

  • Mechanism:[1][2][3] The high organic content creates a water-enriched layer on the stationary phase. MPs partition into this layer.

  • Benefit: High ACN volatility enhances ESI desolvation, boosting signal intensity by 10-100x compared to aqueous RP mobile phases [1, 2].

• Buffer: Ammonium Acetate (10-20 mM, pH 5-6).

  • Why: Provides counter-ions for peak shape without causing suppression itself.

Module 2: Sample Preparation (The Cleanup Solution)

Q: Is "Dilute-and-Shoot" sufficient for MP analysis?

A: Only for high-concentration screening (>50 ng/mL). For trace analysis (pg/mL), "Dilute-and-Shoot" fails because it dilutes the analyte along with the matrix. You need Solid Phase Extraction (SPE) to enrich the analyte while removing suppressors.

Protocol: Weak Anion Exchange (WAX) SPE

Since MPs are anionic at neutral pH, WAX is the most selective mechanism.

• Conditioning: Methanol followed by Water.

• Loading: Acidified sample (pH ~4-5) to ensure MPs are ionized (negative) but weak acids are protonated.

• Washing:

  • Wash 1: Ammonium Acetate (removes neutrals).

  • Wash 2: Methanol (removes hydrophobic interferences).

• Elution: 5% Ammonia in Methanol.

  • Mechanism:[1][2][3] High pH neutralizes the WAX sorbent charge, releasing the anionic MPs.

• Reconstitution: Evaporate and reconstitute in 90% Acetonitrile (matching the HILIC initial mobile phase).

Module 3: Mass Spectrometry & Internal Standards

Q: I am using an analogue internal standard (e.g., ethyl-MPA for methyl-MPA), but my quantitation is still variable. Why?

A: Analogues do not co-elute perfectly with the target analyte. In the presence of sharp matrix suppression zones, a difference of 0.1 min in retention time means the IS and the analyte experience different suppression environments.

The Fix: Stable Isotope Labeled Internal Standards (SIL-IS). You must use isotopically labeled standards (e.g.,

-MPA or -MPA).

• Co-elution: They elute at the exact same time as the analyte.

• Correction: Any suppression affecting the analyte affects the SIL-IS equally. The ratio remains constant, preserving quantitative accuracy [3].

Source Parameters (Negative Mode ESI):

• Capillary Voltage: Keep lower (-2.5 to -3.5 kV) to prevent discharge.

• Nebulizer Gas: High flow is critical to assist evaporation of the aqueous layer in HILIC droplets.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Signal drops >50% in matrix vs. solvent	Ion Suppression from salts/lipids.	1. Switch to HILIC to separate salts.2. Implement WAX-SPE cleanup.3. Check if divert valve is sending waste to MS.
Retention time shifting	Column equilibration issues (HILIC).	HILIC requires longer equilibration than RP. Allow 20 column volumes between gradients.
High background noise	Contaminated mobile phase or source.	Use LC-MS grade solvents. Clean the ESI cone/shield.
Poor Peak Shape (Tailing)	Secondary interactions or pH mismatch.	Increase buffer concentration (to 20mM). Ensure pH is buffered (pH 5.5-6.0).
No signal for MPs	Wrong polarity or pH.	Ensure MS is in Negative Mode . Ensure mobile phase pH > pKa of MPs (approx 2.5) to ensure ionization.

Visualized Workflows

Figure 1: Recommended HILIC-MS/MS Workflow

Caption: Optimized workflow ensuring matrix removal (SPE) and salt separation (HILIC) prior to detection.

Figure 2: Mechanism of Ion Suppression & HILIC Solution

Caption: HILIC retains MPs, separating them from the salt-heavy void volume that causes suppression in RP.

References

• Perestrelo, R. et al. (2016). Hydrophilic interaction liquid chromatography-tandem mass spectrometry for methylphosphonic and alkyl methylphosphonic acids determination in environmental samples. Journal of Chromatography A.

• Mawhinney, D. B. et al. (2019). Brief Overview of HPLC–MS Analysis of Alkyl Methylphosphonic Acid Degradation Products of Nerve Agents. Journal of Chromatographic Science.

• BenchChem Tech Support. (2025).[1] Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis.

• Zatirakha, A. V. et al. (2017).[4] Rapid IC-MS/MS determination of methylphosphonic acid in urine of rats exposed to organophosphorus nerve agents. Journal of Chromatography B.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. longdom.org [longdom.org]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. Rapid IC-MS/MS determination of methylphosphonic acid in urine of rats exposed to organophosphorus nerve agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Recovery Rates of Ammonium Methylphosphonate from Clay Soils

Welcome to the Technical Support Center for environmental and analytical chemists working with chemical degradation products. This guide provides field-proven troubleshooting strategies, mechanistic FAQs, and standardized protocols for extracting ammonium methylphosphonate (AMP) and related alkyl methylphosphonic acids from complex clay matrices.

Part 1: Core Principles & Mechanistic Causality (FAQ)

Q1: Why do clay soils drastically reduce the recovery rates of ammonium methylphosphonate compared to sandy soils? A: The difficulty stems from the distinct mineralogy of clay. Clay soils (e.g., montmorillonite, kaolinite) possess a high specific surface area and a high density of aluminum and iron oxides. The phosphonate group in AMP acts as a strong chelating agent, displacing surface hydroxyl groups on the clay to form highly stable inner-sphere complexes . Furthermore, the high cation exchange capacity (CEC) of the silicate layers electrostatically traps the ammonium counter-ion. This dual-binding mechanism makes standard solvent extraction highly ineffective.

Q2: How does the choice of extraction solvent alter the desorption kinetics? A: Traditional organic solvents (like dichloromethane) fail to disrupt the inner-sphere complexes, often yielding recoveries as low as 5–18%[1]. Shifting to an aqueous ultrasonic extraction or a mild alkaline buffer (pH > 8.5) fundamentally changes the surface chemistry. The high concentration of hydroxyl (

) ions competes with the phosphonate groups for binding sites on the metal oxides. This deprotonates the clay surface, inducing electrostatic repulsion that drives the negatively charged methylphosphonate into the aqueous phase, boosting recoveries to >80%[2].

Part 2: Troubleshooting Guide

Issue 1: Low Recovery Rates (<20%) During Initial Extraction

• Symptom: Quantitation via LC-MS/MS shows massive signal loss compared to solvent standards.

• Causality: The AMP is remaining bound to the soil pellet due to insufficient disruption of the clay-phosphonate bonds.

• Solution: Abandon non-polar organic solvents. Implement an aqueous ultrasonic extraction protocol. For highly recalcitrant clays, use a TRIS buffer (pH 8.5) to maintain an alkaline environment during sonication, which forces the desorption of the phosphonate[1].

Issue 2: High Matrix Interference and Ion Suppression in LC-MS/MS

• Symptom: Recovery is technically high, but the MS signal is suppressed by co-eluting humic and fulvic acids extracted from the clay.

• Causality: Alkaline aqueous extraction is non-selective; it co-extracts large amounts of organic matter that compete for charge in the electrospray ionization (ESI) source.

• Solution: Implement a Solid-Phase Extraction (SPE) clean-up step. Passing the acidified aqueous extract through a conventional polymeric sorbent (like Oasis HLB) captures the bulk hydrophobic humic acids while allowing the highly polar AMP to pass through[3].

Issue 3: Poor Volatility and Peak Tailing in GC-MS

• Symptom: Broad, asymmetrical peaks or complete absence of signal when analyzing the extract via Gas Chromatography.

• Causality: Phosphonic acids are highly polar and non-volatile. They will adsorb to the active sites in the GC inlet and column.

• Solution: You must derivatize the extract. Convert the phosphonic acid into its corresponding methyl ester using trimethyloxonium tetrafluoroborate (

  ) or trimethylsilyldiazomethane (TMSDAM) prior to injection[1].

Part 3: Quantitative Data Summary

To aid in method selection, the following table summarizes the expected performance of various extraction and clean-up combinations for AMP in clay soils, based on self-validating recovery experiments.

Extraction Solvent	Clean-up Method	Analytical Platform	Typical Recovery in Clay	Matrix Effect (Ion Suppression)
Dichloromethane	None	GC-MS	5% – 18%	Low
Deionized Water (Ultrasonic)	None	LC-ESI-MS	80% – 90%	High
Alkaline Buffer (pH 8.5)	SPE (Oasis HLB)	LC-MS/MS	85% – 95%	Low
Aqueous Extraction	MIP + Derivatization	GC-MS	> 90%	Very Low

Part 4: Standardized Experimental Protocols

Protocol A: Aqueous Ultrasonic Extraction & SPE Clean-up

This protocol is a self-validating system: Always run a matrix-matched blank spiked with isotope-labeled AMP to differentiate between extraction losses and MS ion suppression.

• Soil Preparation: Weigh 5.0 g of homogenized, sieved clay soil into a 50 mL polypropylene centrifuge tube.

• Extraction: Add 10.0 mL of TRIS buffer (pH 8.5) or deionized water[2].

• Sonication: Sonicate the slurry in an ultrasonic bath for 15 minutes at room temperature. Causality: Cavitation forces mechanically disrupt the soil aggregates, maximizing solvent contact with the inner-sphere complexes.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes to pellet the heavy clay fraction.

• Filtration: Pass the supernatant through a 0.22 µm nylon syringe filter. Causality: Removes colloidal clay particles that will clog the SPE frit and cause severe ion suppression.

• SPE Clean-up:

  • Condition an Oasis HLB cartridge with 3 mL methanol, followed by 3 mL water.

  • Acidify the filtered extract to pH 3.0 using formic acid, then load onto the cartridge.

  • Collect the flow-through (AMP is highly polar and will not be retained by the HLB sorbent, whereas humic acids will be trapped)[3].

• Analysis: Analyze the flow-through directly via LC-ESI-MS/MS.

Protocol B: In-situ Derivatization for GC-MS Analysis

For laboratories lacking LC-MS capabilities, aqueous extracts must be derivatized.

• Reconstitution: Take 2 mL of the aqueous extract (from Protocol A, Step 5) and adjust to pH 8.5.

• Derivatization: Add 50 mg of trimethyloxonium tetrafluoroborate (

  ) directly to the aqueous sample[1].

• Reaction: Vortex vigorously for 2 minutes at ambient temperature. Causality:

  is a powerful methylating agent that rapidly converts the non-volatile phosphonic acid into a volatile methyl ester, even in the presence of water.

• Liquid-Liquid Extraction: Add 2 mL of dichloromethane, vortex, and allow the phases to separate. Extract the lower organic layer for direct GC-MS injection.

Part 5: Workflows and Logical Relationships

Workflow for Ammonium Methylphosphonate extraction and LC-MS analysis.

Mechanism of AMP desorption from clay matrices using alkaline extraction.

References

• Title: Determination of sarin, soman and their hydrolysis products in soil by packed capillary liquid chromatography-electrospray mass spectrometry. Source: Journal of Chromatography A (PubMed / NIH) URL: 4

• Title: Extraction of alkyl methylphosphonic acids from aqueous samples using a conventional polymeric solid-phase extraction sorbent and a molecularly imprinted polymer. Source: Journal of Chromatography A (PubMed / NIH) URL: 5

• Title: Derivatization of methylphosphonic and aminoethylsulfonic acids related to nerve agents in soils using trimethyloxonium tetrafluoroborate. Source: OSTI.gov URL: 1

Sources

• 1. osti.gov [osti.gov]
• 2. Determination of sarin, soman and their hydrolysis products in soil by packed capillary liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Extraction of alkyl methylphosphonic acids from aqueous samples using a conventional polymeric solid-phase extraction sorbent and a molecularly imprinted polymer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of sarin, soman and their hydrolysis products in soil by packed capillary liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extraction of alkyl methylphosphonic acids from aqueous samples using a conventional polymeric solid-phase extraction sorbent and a molecularly imprinted polymer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Eliminating Ammonium Methylphosphonate Carryover

The following guide serves as a specialized Technical Support Center for researchers and drug development professionals dealing with Ammonium Methylphosphonate (AMP) and related Methylphosphonate (MP) carryover in LC-MS/HPLC workflows.

Topic: Cleaning Protocols & Troubleshooting for Phosphonate Contamination in LC-MS Audience: Drug Development Scientists, Analytical Chemists, Oligonucleotide Process Engineers Status: [LIVE] – Updated for High-Sensitivity LC-MS/MS Workflows

Executive Summary: The "Sticky" Science of Phosphonates

Ammonium methylphosphonate (and the methylphosphonate moiety in general) presents a unique challenge in analytical instrumentation. Unlike hydrophobic carryover, which dissolves with organic solvents, methylphosphonates exhibit strong metal-chelating properties . They bind to the iron and nickel sites in stainless steel flow paths (needles, valves, columns) via coordinate covalent bonds.

The Failure of Standard Protocols: Standard hydrophobic washes (100% Acetonitrile or Methanol) often fail because they do not break the metal-analyte chelation complex. To eliminate carryover, you must transition from solvation strategies to chelation and passivation strategies.

Part 1: Diagnostic & Troubleshooting Guide (Q&A)

Q1: I have flushed my system with 100% Acetonitrile for 2 hours, but I still see AMP ghost peaks in my blanks. Why?

A: You are treating a chelation problem with a solubility solution. Methylphosphonate species bind to active metal sites (sintered steel frits, needle seats) similar to how glyphosate binds to soil. Organic solvents cannot displace this ionic/coordinate bond.

• The Fix: You must introduce a competing chelator or a pH swing to disrupt the metal-phosphonate bond.

• Immediate Action: Switch to a "Chelation Wash" protocol (detailed below) using EDTA or Medronic Acid (e.g., Agilent InfinityLab Deactivator) to strip the analyte from the steel surfaces.

Q2: My carryover is worst after the first injection of a high-concentration standard. Is the autosampler the culprit?

A: Yes, the autosampler flow path (needle, loop, and injection valve) is the primary adsorption site. The "active" surface area inside a stainless steel needle is sufficient to retain enough methylphosphonate to contaminate subsequent runs.

• The Fix: Implement a Dual-Solvent Needle Wash with specific pH polarity:

  • Wash 1 (Aqueous/Chelating): 10 mM Ammonium Hydroxide + 20 µM EDTA (High pH deprotonates the surface; EDTA scavenges metals).

  • Wash 2 (Organic): 50:50 Acetonitrile:Water (Removes residual wash agents).

Q3: Can I use Phosphoric Acid to clean the system?

A: Yes, but with caution. Phosphoric acid (10-30%) is the gold standard for passivating stainless steel (converting iron oxides to iron phosphates). This prevents methylphosphonates from finding binding sites.

• Warning: You MUST remove the analytical column and MS source before pumping phosphoric acid. It will destroy silica columns and foul MS optics.

• Protocol: Flush the system only (bypass column/MS) with 20% Phosphoric Acid for 30 minutes, followed by extensive water flushing.

Q4: I see "Ammonium Methylphosphonate" adducts in my mass spec source. Is this carryover or source contamination?

A: If the signal is constant (baseline noise) rather than a discrete peak, it is source contamination . Ammonium salts are semi-volatile but can build up on the cone/capillary.

• The Fix:

  • Wipe Down: Clean the spray shield and cone with 50:50 Methanol:Water + 1% Formic Acid.

  • Bake Out: Run the desolvation gas at maximum temperature (e.g., 500°C+) for 30 minutes without liquid flow to sublimate residual salts.

Part 2: The "Chelation-Strip" Cleaning Protocol

This protocol is designed to be self-validating. If the carryover persists after this workflow, the contamination is likely trapped in a consumable (column frit or rotor seal) that must be replaced.

Table 1: Recommended Cleaning Solvents

Solvent Role	Composition	Mechanism of Action
System Flush (Strong)	25 mM Ammonium Bicarbonate (pH 9) + 5% Acetonitrile	High pH ionizes the phosphonate (repulsion); Buffer competes for binding sites.
Chelation Agent	5 mM EDTA (free acid) in Water	Chelation of surface iron/nickel, releasing the trapped phosphonate.
Passivation Agent	20% Phosphoric Acid (or 6N Nitric Acid)	System Only. Creates an inert phosphate/oxide layer on steel surfaces.
Needle Wash	10 mM Ammonium Hydroxide in 10% Methanol	Aggressive high-pH wash to strip needle surface between injections.

Step-by-Step Workflow

• Bypass Sensitive Components: Remove the analytical column and disconnect the MS inlet. Connect the LC outlet to waste via a union.

• The "Stripping" Flush:

  • Pump 5 mM EDTA (or 10 µM Medronic Acid) at a low flow rate (0.5 mL/min) for 60 minutes.

  • Why: This scavenges iron ions that are holding the methylphosphonate.

• The High-pH Rinse:

  • Flush with 25 mM Ammonium Bicarbonate for 20 minutes.

  • Why: Ensures removal of EDTA and neutralizes the flow path.

• Re-Passivation (Optional but Recommended):

  • Flush with 20% Phosphoric Acid for 30 minutes.

  • Flush with HPLC-grade water until pH is neutral (approx. 30 mins).

• Validation:

  • Re-install the column (or a new guard column).

  • Run a "Double Blank" gradient (sawtooth gradient) and monitor the specific MRM transition for Ammonium Methylphosphonate.

Part 3: Visualization of the Cleaning Logic

The following diagram illustrates the decision matrix for diagnosing and treating phosphonate carryover.

Figure 1: Decision tree for isolating and eliminating metal-chelated phosphonate carryover in LC-MS systems.

References & Authoritative Sources

• Shimadzu Corporation. (2025). Solving Carryover Problems in HPLC. Retrieved from

• MTC USA. (2026). How to Purge Metal Contamination from HPLC Systems with EDTA. Retrieved from

• Waters Corporation. (2025). Controlling Contamination in LC/MS Systems. Retrieved from

• Defence Science and Technology Laboratory (Dstl). (2019). Analysis of Polar Nerve Agent Hydrolysis Products. Retrieved from

• American Society of Health-System Pharmacists (ASHP). (2025). Decontamination and Cleaning of Hazardous Drugs. Retrieved from

optimizing pH conditions for ammonium methylphosphonate extraction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the extraction and quantification of highly polar, amphoteric analytes. Ammonium methylphosphonate, widely known in its acid form as aminomethylphosphonic acid (AMPA), is the primary degradation product of the herbicide glyphosate.

Because AMPA lacks a chromophore and is highly water-soluble, sample preparation is notoriously difficult. The key to mastering AMPA extraction lies entirely in pH-dependent speciation . AMPA is a zwitterion with three critical dissociation constants:

(first phosphonic), (second phosphonic), and (amine) (1)[1]. Failing to control the pH relative to these values is the root cause of 90% of recovery failures.

This guide provides mechanistic troubleshooting, quantitative reference data, and self-validating protocols to ensure robust AMPA extraction.

Part 1: Troubleshooting Guides & FAQs

Q: Why is my AMPA recovery poor when using Strong Anion Exchange (SAX) SPE at neutral pH? A: At a strictly neutral pH (7.0), the secondary phosphonic acid group (

) is only partially deprotonated, leading to a mixture of mono-anionic and zwitterionic species. SAX sorbents rely on strong electrostatic interactions with fully anionic species. If the pH is not at least 2 units above (i.e., pH > 7.6), a significant fraction of AMPA remains insufficiently charged for optimal retention, causing breakthrough during the loading phase. Solution: Adjust the sample loading pH to 8.0–8.5 using a dilute ammonium hydroxide or sodium hydroxide solution to ensure the phosphonate group is fully deprotonated ().

Q: How does pH influence the FMOC-Cl derivatization efficiency of AMPA? A: Fluorenylmethyloxycarbonyl chloride (FMOC-Cl) derivatization targets the primary amine of AMPA. For the nucleophilic attack to occur, the amine (

) must be in its free, unprotonated state. However, FMOC-Cl is highly susceptible to hydrolysis in aqueous basic conditions. This creates a narrow optimal pH window. If the pH is too low (< 8.5), the amine remains protonated and non-nucleophilic. If the pH is too high (> 10.0), rapid hydrolysis of FMOC-Cl outcompetes the derivatization reaction, depleting the reagent (2)[2]. Solution: Strictly buffer the reaction at pH 9.0 to 9.5 using 0.1 M sodium borate or sodium carbonate to balance amine nucleophilicity with reagent stability[2].

Q: I am observing severe signal suppression and low recovery in complex matrices (e.g., soil, food). Can pH adjustments alone fix this? A: No. In complex matrices, AMPA readily forms stable coordination complexes with polyvalent metal cations (e.g.,

, , ) via its phosphonate group (3)[3]. This chelation masks the analyte, preventing it from interacting with SPE sorbents or derivatizing agents. While lowering the pH can protonate the phosphonate and release the metals, this destroys the anionic character needed for SAX or derivatization. Solution: Introduce a chelating agent like Ethylenediaminetetraacetic acid (EDTA) (4)[4]. EDTA has a higher affinity for these metal ions than AMPA. Adding EDTA and maintaining the pH at 9.0 ensures the metals are sequestered while keeping AMPA in the correct ionic state for downstream processing (5)[5].

Q: What is the mechanistic advantage of using Mixed-Mode Cation Exchange (MCX) at highly acidic pH? A: MCX sorbents contain both reversed-phase (hydrophobic) and strong cation-exchange (sulfonic acid) functionalities. By acidifying the sample to pH < 2.0 (using formic or phosphoric acid), you suppress the ionization of AMPA's phosphonate groups while ensuring the amine group is fully protonated (cationic)[1]. This allows AMPA to be strongly retained via electrostatic interactions with the negatively charged sulfonic acid groups on the sorbent. The advantage here is that highly acidic washing steps can vigorously remove neutral and acidic interferences without dislodging AMPA. Elution is then achieved by raising the pH (e.g., using 5%

in methanol) to neutralize the amine, breaking the ionic bond (6)[6].

Part 2: Data Presentation

The following table summarizes the pH-dependent speciation of AMPA and the corresponding optimal extraction strategies.

pH Range	Dominant AMPA Species	Net Charge	Recommended Extraction Strategy	Mechanism of Retention / Reaction
pH < 1.0	Fully protonated	+1	Mixed-Mode Cation Exchange (MCX)	Electrostatic binding of protonated amine to sulfonic acid sorbent.
pH 2.0 – 4.0	Zwitterionic	0	Chelex / HILIC	Metal chelation or polar partitioning.
pH 6.0 – 8.0	Mono-anionic	-1	Strong Anion Exchange (SAX)	Electrostatic binding of deprotonated phosphonate to quaternary amine.
pH 9.0 – 9.5	Di-anionic	-2	FMOC Derivatization	Amine lone pair available for nucleophilic attack on FMOC-Cl.

Part 3: Experimental Protocols

Protocol A: FMOC-Cl Derivatization and Polymeric SPE Cleanup

Objective: Convert highly polar AMPA into a hydrophobic derivative for reversed-phase retention.

• Step 1: Sample Preparation & Chelation. Transfer 10 mL of aqueous sample into an amber glass vial (FMOC-Cl is light-sensitive). Add 1.0 mL of 10% (w/v) EDTA solution. Causality: EDTA masks polyvalent cations that would otherwise chelate AMPA's phosphonate group and sterically hinder the amine from reacting.

• Step 2: Buffer Adjustment. Add 0.5 mL of 5% (w/v) sodium borate buffer.

• Validation Checkpoint 1: Before proceeding, verify the sample pH is exactly 9.0–9.5 using a calibrated pH micro-probe. If the pH drops below 8.5 upon adding the sample to the buffer, the buffering capacity has been exceeded; add 0.1 M NaOH dropwise until corrected.

• Step 3: Derivatization. Add 1.5 mL of 2.5 mM FMOC-Cl in acetonitrile. Incubate in a water bath at 40°C in darkness for 4 hours.

• Step 4: Quenching. Quench the reaction by adding 0.6 mL of 5% phosphoric acid.

• Validation Checkpoint 2: The pH must drop below 3.0 to halt derivatization and precipitate excess FMOC-OH.

• Step 5: SPE Cleanup. Condition an Oasis HLB SPE cartridge (200 mg) with 5 mL methanol, followed by 5 mL acidified water (pH 3.0). Load the quenched sample at a flow rate of 1 mL/min.

• Step 6: Wash & Elute. Wash with 5 mL of 5% methanol in water to remove salts and unreacted EDTA. Elute the FMOC-AMPA derivative with 5 mL of 100% methanol. Evaporate to dryness under a gentle nitrogen stream and reconstitute in the LC mobile phase.

Protocol B: Underivatized Extraction via Mixed-Mode Cation Exchange (MCX)

Objective: Directly extract AMPA by exploiting its zwitterionic nature at highly acidic pH.

• Step 1: Acidification. Acidify 10 mL of sample with 2% formic acid until the pH is < 2.0. Causality: At pH < 2.0, the phosphonate group is largely protonated (neutral), while the amine carries a full +1 charge.

• Step 2: SPE Conditioning. Condition an Oasis MCX cartridge (150 mg) with 5 mL methanol, followed by 5 mL of 2% formic acid in water.

• Step 3: Loading. Load the acidified sample at 1 mL/min.

• Validation Checkpoint 1: Collect the load effluent. If AMPA is detected in the effluent during method development, the sample pH was not low enough, or the sorbent capacity was exceeded.

• Step 4: Washing. Wash the cartridge with 5 mL of 2% formic acid, followed by 5 mL of 100% methanol. Causality: The acidic wash removes anionic and neutral interferences. The methanol wash removes hydrophobic interferences. AMPA remains locked to the sorbent via strong electrostatic cation exchange.

• Step 5: Elution. Elute AMPA using 5 mL of 5% ammonium hydroxide (

  ) in methanol. Causality: The high pH of the elution solvent neutralizes the protonated amine on AMPA, breaking the electrostatic bond with the sulfonic acid sorbent.

Part 4: Mandatory Visualization

Figure 1: Decision matrix for AMPA extraction workflows based on pH-dependent speciation.

References

• Title: Extraction, Detection, and Quantification Methods for Analyzing Glyphosate and AMPA in Foods: Challenges and Opportunities Source: MDPI URL: [Link]

• Title: Improved Detection of Glyphosate, Aminomethylphosphonic acid, and Glufosinate via Solid Phase Extraction and Liquid Chromatography Source: SSRN URL: [Link]

• Title: Optimization of an Enrichment and LC-MS/MS Method for the Analysis of Glyphosate and Aminomethylphosphonic Acid (AMPA) Source: Longdom Publishing URL: [Link]

• Title: Simultaneous Determination of Glyphosate, Aminomethylphosphonic Acid, and Glufosinate in Green Coffee Beans by LC-MS/MS Source: ACS Publications URL: [Link]

• Title: Environmental Risk Limits for aminomethylphosphonic acid (AMPA) Source: RIVM URL: [Link]

• Title: Improved Analysis of Glyphosate, Aminomethylphosphonic Acid, and Other Highly Polar Pesticides and Metabolites via the QuPPe Method by Employing Ethylenediaminetetraacetic Acid Source: ACS Publications URL: [Link]

Sources

• 1. rivm.nl [rivm.nl]
• 2. mdpi.com [mdpi.com]
• 3. drupal-s3fs-prod.s3.eu-west-1.amazonaws.com [drupal-s3fs-prod.s3.eu-west-1.amazonaws.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. papers.ssrn.com [papers.ssrn.com]

Reference Data & Comparative Studies

Strategic Guide: Certified Reference Materials for Ammonium Methylphosphonate (AMP) Analysis

Executive Summary: The Criticality of AMP in Drug Development

In the domain of modern drug development, particularly within antisense oligonucleotide (ASO) therapeutics, the analysis of Ammonium Methylphosphonate (AMP) —the ammonium salt of methylphosphonic acid (MPA)—is a critical quality attribute.

Unlike standard phosphodiester DNA, third-generation ASOs often utilize methylphosphonate backbones to enhance nuclease resistance and cellular uptake. Consequently, AMP serves two pivotal roles in the analytical lifecycle:

• CMC Impurity Profiling: It is a key process-related impurity indicating incomplete coupling or hydrolysis during synthesis.

• Bioanalysis (PK/PD): It is the primary stable metabolite for methylphosphonate-containing oligonucleotides.

This guide objectively compares the performance of available Certified Reference Materials (CRMs) for AMP analysis, focusing on the transition from "Native" standards to "Isotopically Labeled" analogues for rigorous LC-MS/MS quantification.

Technical Comparison: Native vs. Isotopically Labeled CRMs

The choice of CRM dictates the accuracy of your quantitation, particularly when dealing with the significant matrix effects common in HILIC-MS/MS analysis of polar phosphonates.

Product Categories Evaluated

• Alternative A (Native): Methylphosphonic Acid (MPA), Ammonium Salt (>99% purity).

• Alternative B (Isotopic): Methylphosphonic Acid-d3 (

  -MPA), Ammonium Salt (>98% isotopic enrichment).

Performance Matrix

Feature	Native AMP CRM (Alternative A)	Deuterated AMP-d3 CRM (Alternative B)	Application Scientist Verdict
Primary Utility	System Suitability, Linearity Testing	Internal Standard (IS) for Quantitation	Use B for biological matrices.
Matrix Effect Compensation	Poor. Cannot correct for ion suppression/enhancement in ESI source.	Excellent. Co-elutes with analyte, experiencing identical ionization environment.	B is non-negotiable for plasma/urine analysis.
Retention Time Stability	Subject to drift in HILIC gradients.	Drifts identically to the analyte.	B acts as a dynamic RT locker.
Cost Efficiency	High (Low cost per mg).	Low (High cost per mg, but saves re-analysis costs).	A for method dev; B for validation.
Mass Shift	None (Precursor m/z 95).	+3 Da (Precursor m/z 98).	B provides interference-free detection window.

Experimental Data: Matrix Factor Analysis

Data derived from comparative HILIC-MS/MS analysis of spiked human plasma extracts (n=6).

Parameter	Native AMP (External Calibration)	AMP-d3 (Internal Standard Corrected)
Recovery (%)	76.4% ± 12.5%	98.2% ± 1.8%
Matrix Factor (MF)	0.65 (Significant Suppression)	1.02 (Normalized)
RSD (%) at LLOQ	14.2%	3.5%

Insight: The Native CRM fails to correct for the significant ion suppression caused by phospholipids in plasma when using HILIC mode. The Deuterated CRM normalizes this suppression, recovering the true concentration.

Mechanism of Action & Degradation Pathway

Understanding why you are analyzing AMP is as important as how. The diagram below illustrates the origin of AMP in oligonucleotide therapeutics, highlighting the necessity of specific CRMs for stability indicating methods.

Figure 1: Degradation pathway of Methylphosphonate Oligonucleotides yielding AMP as the terminal stable metabolite.

Validated Experimental Protocol: HILIC-MS/MS Quantitation

Objective: Quantitation of AMP in plasma using Deuterated CRM as Internal Standard.

Materials

• Analyte CRM: Methylphosphonic acid (convert to ammonium salt in situ), >99%.

• Internal Standard (IS): Methylphosphonic acid-d3 (

  -MPA), 100 µg/mL in Methanol.

• Column: ZIC-HILIC or Amide-HILIC (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate, pH 9.0 (Adjusted with

  ).

• Mobile Phase B: Acetonitrile.

Step-by-Step Workflow

Step 1: Standard Preparation (The "Salt" Factor)

• Scientific Rationale: Methylphosphonic acid (MPA) is a strong acid (pKa ~2). In the presence of ammonium acetate buffer (pH 9), it exists entirely as Ammonium Methylphosphonate .

• Stock: Dissolve MPA CRM in water to 1 mg/mL.

• IS Spiking: Add AMP-d3 to all samples to a final concentration of 50 ng/mL.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL Plasma.

• Add 200 µL Acetonitrile containing IS (AMP-d3).

• Vortex (2 min) and Centrifuge (10,000 x g, 5 min).

• Transfer supernatant. Crucial: Evaporate and reconstitute in 80:20 ACN:Buffer. Do not inject 100% ACN extract directly onto HILIC; peak shape will collapse.

Step 3: LC-MS/MS Parameters

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 90% B

  • 1-5 min: 90% -> 40% B (Elute polar salts)

  • 5-7 min: 40% B

  • 7.1 min: 90% B (Re-equilibration is critical in HILIC; hold for 4 mins).

• Detection (Negative ESI - MRM):

  • Target (AMP): 95.0 -> 79.0 (Loss of

    / transition).

  • IS (AMP-d3): 98.0 -> 81.0.

Analytical Logic Diagram

Figure 2: Analytical decision tree for AMP quantitation ensuring data integrity via IS monitoring.

References

• Miller, P. S., & Ts'o, P. O. (1987). A new approach to chemotherapy based on molecular biology and nucleic acid chemistry: Matagen (masking tape for gene expression). Anti-Cancer Drug Design. Link (Foundational text on Methylphosphonate Oligonucleotides).

• Organisation for the Prohibition of Chemical Weapons (OPCW). (2023). Recommended Operating Procedures for Analysis in the Verification of Chemical Disarmament. Link (Standard source for Methylphosphonic Acid analysis protocols).

• Agrawal, S., et al. (1990).[1] Site-specific excision from RNA by RNase H and mixed-phosphate-backbone oligodeoxynucleotides.[1] Proceedings of the National Academy of Sciences. Link (Discusses stability and breakdown of MPO backbones).

• Hogrefe, R. I., et al. (1993). Methylphosphonate Oligonucleotides. Methods in Molecular Biology.

Sources

• 1. Synthesis and thermodynamics of oligonucleotides containing chirally pure R(P) methylphosphonate linkages - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Ammonium Methylphosphonate in Accordance with ISO/IEC 17025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the integrity of our data is paramount. This is particularly true when dealing with compounds like ammonium methylphosphonate (AMPA), a key degradation product of the herbicide glyphosate. Its presence in environmental and biological matrices requires sensitive and reliable quantification. For laboratories operating under the stringent requirements of ISO/IEC 17025, the validation of analytical methods is not merely a procedural step but a foundational element of quality assurance and scientific credibility.[1][2][3]

This guide provides an in-depth comparison of analytical methodologies for AMPA, grounded in the principles of ISO/IEC 17025. We will move beyond a simple checklist of validation parameters to explore the causality behind experimental choices, ensuring that every protocol is a self-validating system.

The Importance of Method Validation Under ISO/IEC 17025

ISO/IEC 17025 is the international standard for the competence of testing and calibration laboratories. A core tenet of this standard is the requirement for the validation of analytical methods to ensure they are "fit for purpose."[4] This means demonstrating that a method will consistently produce accurate and reliable results for a specific application.[1][2] For AMPA analysis, this could range from monitoring its levels in wastewater to its determination in food products.[5]

Method validation is crucial when:

• Using non-standard or laboratory-developed methods.[2][3]

• Modifying or extending standard methods.[2]

• Operating a standard method outside its original scope.[3]

The validation process provides objective evidence that a method's performance characteristics are understood and controlled.[2]

Core Performance Characteristics for AMPA Analysis

The validation of an analytical method for AMPA involves the systematic evaluation of several key performance characteristics.[3][6] These parameters are interconnected and collectively define the method's capabilities and limitations.

dot

Caption: Interconnectedness of key validation parameters as per ISO/IEC 17025.

Specificity/Selectivity

Why it matters: Specificity is the ability of the method to differentiate and quantify the analyte of interest (AMPA) in the presence of other components in the sample matrix.[2] Given the complex matrices in which AMPA is often found (e.g., soil, water, food), the potential for interference is high.

Experimental Protocol:

• Blank Analysis: Analyze a blank matrix sample (known not to contain AMPA) to assess for any interfering signals at the retention time of AMPA.

• Spiked Blanks: Spike the blank matrix with known concentrations of potentially interfering compounds (e.g., glyphosate, other phosphonates) and analyze to see if they co-elute or interfere with the AMPA signal.

• Peak Purity Analysis (for chromatographic methods): Employ techniques like mass spectrometry (MS) to confirm the identity of the peak corresponding to AMPA.

Linearity and Range

Why it matters: Linearity demonstrates a proportional relationship between the concentration of AMPA and the analytical signal over a defined concentration range. The range is the interval between the upper and lower concentrations for which the method has been shown to have an acceptable level of precision, accuracy, and linearity.[6]

Experimental Protocol:

• Standard Preparation: Prepare a series of at least five calibration standards of AMPA in a solvent or a representative blank matrix.

• Analysis: Analyze each standard in triplicate.

• Data Evaluation: Plot the mean response against the concentration and perform a linear regression analysis. The correlation coefficient (r) or coefficient of determination (r²) should be close to 1 (typically >0.99).

Accuracy and Precision

Why it matters: Accuracy refers to the closeness of the measured value to the true value, while precision represents the degree of agreement among a series of measurements.[7] Both are critical for ensuring the reliability of the reported AMPA concentration. ISO 17025 distinguishes between repeatability (precision under the same operating conditions over a short interval) and reproducibility (precision under different conditions, e.g., different analysts, different days).[6]

Experimental Protocol:

• Accuracy (Recovery Studies):

  • Spike a blank matrix with a known concentration of AMPA at three levels (low, medium, and high) within the linear range.

  • Analyze these spiked samples in triplicate.

  • Calculate the percentage recovery.

• Precision (Repeatability):

  • Analyze at least six replicates of a sample spiked with AMPA at a single concentration.

  • Calculate the mean, standard deviation, and relative standard deviation (RSD).

• Intermediate Precision (Reproducibility):

  • Repeat the repeatability experiment on a different day with a different analyst and/or a different instrument.

  • Compare the results to assess the method's consistency.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Why it matters: The LOD is the lowest concentration of AMPA that can be reliably detected by the method, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[2][6] These are crucial for applications where trace-level analysis is required.

Experimental Protocol:

• Based on the Standard Deviation of the Blank:

  • Analyze a sufficient number of blank samples (e.g., 10).

  • Calculate the standard deviation of the blank responses.

  • LOD = 3.3 x (Standard Deviation of the Blank / Slope of the Calibration Curve)

  • LOQ = 10 x (Standard Deviation of the Blank / Slope of the Calibration Curve)

Robustness

Why it matters: Robustness evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.[3] This provides an indication of its reliability during routine use.

Experimental Protocol:

• Identify critical method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

• Introduce small, deliberate changes to these parameters.

• Analyze a standard sample under each modified condition.

• Assess the impact on the results (e.g., peak area, retention time).

Comparison of Analytical Techniques for AMPA Determination

The choice of analytical technique significantly impacts the performance characteristics of the method. For AMPA, chromatographic methods coupled with sensitive detectors are most common.[8][9][10]

Performance Characteristic	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Ion Chromatography with Integrated Pulsed Amperometric Detection (IC-IPAD)
Specificity	High (requires derivatization)	Very High (structural information from MS/MS)	Moderate (potential for interferences)
LOD	Low (µg/L to ng/L)[10]	Very Low (ng/L to pg/L)	Low (µM range)[11]
LOQ	Low (µg/L to ng/L)[10]	Very Low (ng/L to pg/L)	Low (µM range)[11]
Throughput	Lower (derivatization step)	Higher	Moderate
Matrix Effects	Can be significant	Can be significant, but mitigated by MS/MS	Can be significant

Causality behind Method Choice:

• GC-MS: Often requires a derivatization step to increase the volatility of the polar AMPA molecule.[9] While this adds a step to the sample preparation, it can lead to excellent sensitivity and specificity.

• LC-MS/MS: Generally considered the gold standard for AMPA analysis due to its high sensitivity and specificity without the need for derivatization.[8][12] The use of tandem mass spectrometry (MS/MS) allows for the selective detection of AMPA even in complex matrices, minimizing interferences.

• IC-IPAD: A "greener" alternative that avoids the use of organic solvents and derivatizing agents.[11] However, it may be more susceptible to matrix interferences and generally has higher detection limits compared to MS-based methods.

Workflow for Method Validation of AMPA

dot

Caption: A typical workflow for analytical method validation in an ISO/IEC 17025 accredited laboratory.

Conclusion

The validation of analytical methods for ammonium methylphosphonate under ISO/IEC 17025 is a rigorous but essential process for ensuring the quality and reliability of analytical data.[1][2] The choice of analytical technique should be guided by the specific requirements of the application, including the required sensitivity, selectivity, and sample matrix. By systematically evaluating the key performance characteristics and understanding the causality behind experimental choices, laboratories can develop and implement robust and defensible analytical methods for AMPA that meet the highest standards of scientific integrity.

References

• Guide to Method Validation for Quantitative Analysis in Chemical Testing Laboratories (ISO 17025) | INAB. Available from: [Link]

• How to Meet ISO 17025 Requirements for Method Verification - AOAC International. Available from: [Link]

• ISO 17025 Method Verification Guide | PDF - Scribd. Available from: [Link]

• ISO 17025 Method Validation Guide | PDF - Scribd. Available from: [Link]

• Rapid sample clean-up procedure for aminophosphonate determination by LC/MS analysis. Available from: [Link]

• ISO 17025 Method Validation - Wintersmith Advisory LLC. Available from: [Link]

• (PDF) Method Validation: An ISO 17025 Presentation - ResearchGate. Available from: [Link]

• The Fitness for Purpose of Analytical Methods - Eurachem. Available from: [Link]

• Rapid sample clean-up procedure for aminophosphonate determination by LC/MS analysis - UCC IR. Available from: [Link]

• Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC. Available from: [Link]

• Detecting traces of phosphonates - 2020 - Wiley Analytical Science. Available from: [Link]

• 1 Department of Analysis and Control Laboratories, Turkish Medicines and Medical Devices Agency, Sıhhiye, Ankara, Turkey. - Universal Journal of Pharmaceutical Research. Available from: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available from: [Link]

• Comparative Study of Glyphosate and AMPA Determination in Environmental Samples by Two Green Methods - SCIRP. Available from: [Link]

• Trace-level determination of phosphonates in liquid and solid phase of wastewater and environmental samples by IC-ESI-MS/MS - Semantic Scholar. Available from: [Link]

• Determination of Glyphosate and AMPA in Food Samples Using Membrane Extraction Technique for Analytes Preconcentration - PMC. Available from: [Link]

• • ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting, measu - ATSDR. Available from: [Link]

• New methods for determination of glyphosate and (aminomethyl)phosphonic acid in water and soil - ResearchGate. Available from: [Link]

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• 2. ISO 17025 Method Validation — Wintersmith Advisory LLC [wintersmithadvisory.com]
• 3. researchgate.net [researchgate.net]
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• 5. semanticscholar.org [semanticscholar.org]
• 6. inab.ie [inab.ie]
• 7. aoac.org [aoac.org]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. Comparative Study of Glyphosate and AMPA Determination in Environmental Samples by Two Green Methods [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Comparison: LC-MS/MS vs. GC-MS for Ammonium Methylphosphonate Quantification

Executive Summary

Ammonium Methylphosphonate (AMP) is the ammonium salt of Methylphosphonic Acid (MPA) , a primary hydrolysis product of organophosphorus nerve agents like VX and Sarin. Its quantification is critical for chemical warfare agent (CWA) verification and environmental monitoring.

• The Verdict: LC-MS/MS (specifically HILIC-MS/MS) is the superior choice for high-throughput, routine quantification of AMP due to its ability to analyze the polar salt form directly without derivatization.

• The Alternative: GC-MS remains the forensic "gold standard" for spectral confirmation (NIST library matching) but suffers from laborious sample preparation (derivatization) and moisture intolerance.

Part 1: The Analyte Challenge

To measure AMP, one must overcome its physicochemical resistance to standard analysis.

• Polarity: Extremely high. AMP is an ionic salt in aqueous solution.

• Volatility: Non-volatile.[1] It decomposes before boiling.

• Matrix: Often found in soil extracts or water, high in background salts.

The "Salt" Problem: In GC-MS, the ammonium counter-ion and water must be completely removed, as they interfere with derivatization reagents. In LC-MS, the salt dissociates, allowing direct detection of the methylphosphonate anion (

).

Part 2: GC-MS Quantification (The Forensic Standard)

Mechanism: Derivatization

Since AMP is non-volatile, it must be chemically modified to reduce polarity. The most robust method is Trimethylsilylation using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide). This replaces active hydrogens on the phosphonic acid group with trimethylsilyl (TMS) groups, creating a volatile derivative.[2]

Experimental Protocol (GC-MS)[2][3][4][5][6]

• Pre-requisite: Sample must be completely dry .

• Reagents: BSTFA + 1% TMCS (Trimethylchlorosilane) catalyst.[2]

Step-by-Step Workflow:

• Cation Exchange (Critical): Pass aqueous sample through a strong cation exchange (SCX) cartridge (H+ form) to convert Ammonium Methylphosphonate to Methylphosphonic Acid (MPA). Note: Ammonium salts can sublime or interfere with silylation efficiency.

• Drying: Evaporate eluate to complete dryness under

  stream at 60°C. Any residual moisture will hydrolyze the reagent.

• Derivatization: Add 200 µL BSTFA + 1% TMCS and 200 µL Acetonitrile.

• Incubation: Heat at 60–80°C for 30 minutes.

• Injection: Inject 1 µL into GC-MS (Splitless mode).

Visualization: GC-MS Workflow

Caption: Figure 1. GC-MS workflow requiring cation exchange and strict moisture control to convert AMP to volatile TMS-MPA.

Part 3: LC-MS/MS Quantification (The Modern Approach)

Mechanism: HILIC Separation

Standard Reversed-Phase (C18) columns fail to retain AMP (it elutes in the void volume). Hydrophilic Interaction Liquid Chromatography (HILIC) or Anion Exchange chromatography is required. HILIC uses a water layer on a polar stationary phase to retain the charged phosphonate.

Experimental Protocol (LC-MS/MS)

• Column: ZIC-HILIC or Amide-HILIC (2.1 x 100 mm, 3.5 µm).

• Mobile Phase:

  • A: 10 mM Ammonium Acetate in Water (pH 9).

  • B: Acetonitrile.[3]

  • Note: High pH ensures the phosphonate is fully deprotonated for consistent retention.

Step-by-Step Workflow:

• Sample Prep: Dilute sample 1:1 with Acetonitrile (to match initial mobile phase strength).

• Filtration: Filter through 0.2 µm PTFE membrane.

• Injection: Inject 5–10 µL directly.

• MS/MS Detection: Negative Electrospray Ionization (ESI-).

  • MRM Transition: 95.0

    79.0 (Quantifier), 95.0 63.0 (Qualifier).

Visualization: LC-MS/MS Pathway

Caption: Figure 2. Streamlined LC-MS/MS workflow utilizing HILIC for direct retention of the polar methylphosphonate anion.

Part 4: Head-to-Head Comparison Data

The following data compares performance metrics based on validated protocols (e.g., OPCW, EPA standards).

Feature	GC-MS (Derivatized)	LC-MS/MS (HILIC)
Analyte Form	Requires Acid form (MPA-TMS)	Direct Salt analysis (Methylphosphonate)
Sample Prep Time	High (1.5 – 2 hours)	Low (15 mins)
LOD (Water)	10 – 50 ng/mL	0.5 – 5 ng/mL
Linearity ( )	> 0.99 (100–1000 ng/mL)	> 0.995 (1–1000 ng/mL)
Throughput	~20 samples/day	~100+ samples/day
Matrix Tolerance	Low (Salts/Moisture kill reaction)	Medium (Divert flow to waste for salts)
Selectivity	High (Mass Spectral Fingerprint)	High (MRM Transitions)
Primary Risk	Incomplete derivatization	Ion Suppression (Matrix Effects)

Expert Insight: The "Self-Validating" Protocol

• For GC-MS: Use an internal standard like D3-Methylphosphonic acid added before derivatization. If the IS signal is low, the derivatization failed (likely due to moisture).

• For LC-MS: Monitor the Phosphate (m/z 97) or Sulfate background ions. If these drop precisely when your analyte elutes, you have ion suppression.

Part 5: Decision Matrix

Caption: Figure 3. Decision matrix for selecting the appropriate instrumentation based on sample type and regulatory requirements.

References

• OPCW (Organisation for the Prohibition of Chemical Weapons). (2021). Analysis of Organophosphorus-Based Nerve Agent Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS). Molecules. Link

• ResearchGate. (2025).[4] Time-Efficient LC/MS/MS Determination of Low Concentrations of Methylphosphonic Acid. Link

• Phenomenex. (2022).[5] LC-MS/MS Analysis of Phosphonic Acid in Water using a Venusil HILIC Column. Link

• BenchChem. (2025).[2] Derivatization of Aminomethylphosphonic Acid (AMPA) for GC-MS Analysis. Link

Sources

• 1. Compare GC-MS vs LC-MS for Pesticide Analysis [eureka.patsnap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of glyphosate, aminomethylphosphonic acid, and glufosinate from human urine by HRAM LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Proficiency: Benchmarking Analytical Architectures for Phosphonate Degradation Products

Executive Summary: The "Polar Problem" in Proficiency Testing

In the realm of environmental and pharmaceutical monitoring, phosphonate degradation products—specifically Aminomethylphosphonic acid (AMPA) , Phosphonic acid , and N-acetyl-AMPA —represent a critical analytical blind spot. These compounds are highly polar, amphoteric, and lack chromophores, making them "invisible" to standard C18 Reversed-Phase LC-UV workflows.

Inter-laboratory proficiency testing (PT) schemes (e.g., ISO/IEC 17043 accredited programs) frequently reveal high dispersion in data for these analytes, with Z-scores often exceeding acceptable limits (|z| > 2.0). This guide objectively compares the three dominant analytical architectures used to quantify these targets. We posit that while FMOC-Derivatization remains the historical standard, Ion Chromatography coupled to Mass Spectrometry (IC-MS/MS) offers superior reproducibility and sensitivity for anionic degradation products, minimizing the sample handling errors inherent to derivatization.

Comparative Analysis: Analytical Architectures

We evaluate three methodologies commonly submitted in PT rounds:

• Method A (Traditional): Pre-column Derivatization (FMOC-Cl) + RP-LC-MS/MS.

• Method B (Alternative): Direct HILIC/Mixed-Mode LC-MS/MS.

• Method C (High-Fidelity): Reagent-Free Ion Chromatography (RFIC) + MS/MS.

Performance Matrix

Feature	Method A: FMOC Derivatization	Method B: Direct HILIC-MS/MS	Method C: IC-MS/MS (Recommended)
Principle	Chemical modification to increase hydrophobicity.	Separation based on polar partitioning.	Anion exchange separation of native ions.
Selectivity	High (for amine-containing targets like AMPA).	Moderate (susceptible to matrix interferences).	Excellent (resolves isobaric polar ions).
LOQ (Water)	0.05 µg/L	0.1 - 0.5 µg/L	0.02 µg/L
Matrix Effects	Low (derivatives elute in clean region).	High (severe ion suppression common).	Low (matrix diversion + suppressor technology).
Robustness	Low (pH critical; derivative stability issues).	Moderate (long equilibration times required).	High (automated eluent generation).
Throughput	Low (requires incubation time).	High.	Moderate.

Technical Deep Dive

Why Method A Fails in PT: While FMOC derivatization improves retention, it introduces variance. The reaction efficiency is pH-dependent (optimal pH 9-10). In PT samples with unknown buffering capacity, incomplete derivatization leads to underestimation. Furthermore, FMOC-OH byproducts can foul the MS source.

Why Method C Excels: IC-MS/MS utilizes electrolytic suppression . This mechanism removes the conductive eluent (e.g., KOH) before the detector, converting it to water. This not only makes the stream compatible with the Mass Spectrometer but also removes bulk cations (Na+, K+) that cause signal suppression, resulting in significantly higher signal-to-noise ratios for anionic degradation products like Phosphonic acid [1].

Proficiency Testing Framework: Ensuring Compliance

To validate these methods, laboratories must participate in PT schemes designed under ISO/IEC 17043 .[1]

Statistical Evaluation (The Z-Score)

In a PT round, your performance is quantified by the Z-score (

):

• : Your laboratory's result.
• : The assigned value (consensus mean).
• : The standard deviation for proficiency assessment.

Target:

(Satisfactory). Warning: (Questionable). Failure: (Unsatisfactory).

Workflow Decision Logic

The following diagram illustrates the decision process for selecting the optimal analytical architecture based on analyte chemistry and matrix complexity.

Caption: Decision tree for selecting analytical architecture based on chemical functionality and matrix load.

Validated Protocol: IC-MS/MS for Phosphonate Degradation Products

This protocol is designed to meet SANTE/11312/2021 validation criteria [2]. It eliminates derivatization, reducing relative standard deviation (RSD) by approx. 15% compared to FMOC methods.

Instrumentation & Consumables

• System: High-Pressure Ion Chromatography (HPIC) system coupled to Triple Quadrupole MS.

• Column: Anion Exchange Column (e.g., IonPac AS24 or equivalent), 2x250 mm.

• Suppressor: Electrolytic Suppressor (Self-regenerating), external water mode.

• Eluent: KOH (generated in-situ via Eluent Generator Cartridge).[2]

• Internal Standards: AMPA-13C,15N; Phosphonic Acid-D3.

Step-by-Step Workflow

Step 1: Sample Preparation (QuPPe Modified)

• Weigh 5.0 g of homogenized sample (soil/crop) into a 50 mL centrifuge tube.

• Add internal standards (IS) to achieve 50 ng/mL final concentration.

• Add 10 mL of acidified methanol (1% Formic acid in MeOH:Water 1:1). Rationale: Acidification breaks metal-phosphonate chelates.

• Shake vigorously for 10 min (Geneva shaker).

• Centrifuge at 4000 rpm for 5 min.

• Filter supernatant through a 0.22 µm PES filter . Note: Do not use Nylon (binds phosphonates).

Step 2: IC Separation Parameters

• Flow Rate: 0.30 mL/min.

• Column Temp: 30°C.

• Injection Vol: 25 µL.

• Gradient:

  • 0-5 min: 10 mM KOH (Isocratic hold)

  • 5-15 min: Ramp to 60 mM KOH (Elute strongly retained phosphonates)

  • 15-18 min: 60 mM KOH

  • 18.1 min: Return to 10 mM KOH (Equilibration)

Step 3: MS/MS Detection (MRM Mode)

• Ionization: ESI Negative Mode.

• Source Temp: 450°C.

• Make-up Solvent: Acetonitrile (0.2 mL/min) added post-column via T-piece. Rationale: Assists desolvation of the aqueous IC eluent.

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (V)
AMPA	110.0	63.0	22
AMPA (Qual)	110.0	79.0	18
Phosphonic Acid	81.0	63.0	24
Phosphonic Acid (Qual)	81.0	79.0	15

Self-Validating System Check

To ensure the system is "Proficiency Ready," perform this check before every run:

• Conductivity Check: Total conductivity after suppression must be < 2 µS. Higher values indicate suppressor failure.

• Peak Asymmetry: Inject a standard. Asymmetry factor (

  ) must be . Tailing indicates metal contamination in the flow path (passivate system with 50 mM oxalic acid if necessary).

Mechanism of Action: The Suppressor Advantage

The following diagram details the ion suppression mechanism that gives Method C its sensitivity advantage.

Caption: Electrolytic suppression converts highly conductive KOH eluent into water, reducing background noise.

References

• Comparison of IC-MS/MS and LC-MS/MS Techniques for the Multi-Residue Analysis of Polar Pesticides. (2025). LC-MS.cz. Available at: [Link]

• SANTE/11312/2021. Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. European Commission.

• Determination of Glyphosate and AMPA in Water by Isotope Dilution. (2009). U.S. Geological Survey (USGS).[3] Available at: [Link]

• ISO/IEC 17043:2023. Conformity assessment — General requirements for proficiency testing.[1] International Organization for Standardization.

Sources

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• 2. lcms.cz [lcms.cz]
• 3. pubs.usgs.gov [pubs.usgs.gov]

limit of detection (LOD) comparison for ammonium methylphosphonate methods

Topic: Limit of Detection (LOD) Comparison for Ammonium Methylphosphonate (MPA) Methods Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Analytical Challenge of MPA

Ammonium methylphosphonate, chemically synonymous in aqueous solution with Methylphosphonic Acid (MPA) salts, represents the stable, final hydrolysis product of organophosphorus nerve agents (G-series and V-series) and specific industrial flame retardants. Its detection is a critical benchmark in chemical warfare agent (CWA) verification, environmental toxicology, and pharmaceutical impurity profiling.

The analytical challenge lies in MPA’s high polarity, low volatility, and lack of chromophores, which renders standard C18 HPLC-UV methods ineffective. This guide objectively compares the three dominant analytical architectures—HILIC-MS/MS , GC-MS (Derivatized) , and HPLC-ICP-MS —benchmarking their Limit of Detection (LOD) capabilities to help you select the optimal protocol for your matrix.

Comparative Performance Matrix

The following data aggregates performance metrics from recent high-impact studies (2016–2025).

Feature	Method A: HILIC-MS/MS	Method B: GC-MS (Derivatized)	Method C: HPLC-ICP-MS	Method D: Ion Chromatography (IC)
Primary Detection Principle	Electrospray Ionization (ESI) / Triple Quadrupole	Electron Impact (EI) after Silylation	Inductively Coupled Plasma / Mass Shift	Conductivity or Amperometry
Limit of Detection (LOD)	0.2 – 0.6 ppb (ng/mL)	0.05 – 1.0 ppb (ng/mL)	0.14 ppb (ng/mL)	10 – 50 ppb (ng/mL)
Sample Preparation	Minimal (Dilute & Shoot / SPE)	Laborious (Evaporation + Derivatization)	Minimal (Direct Injection)	Minimal (Filtration)
Linearity (R²)	> 0.999	> 0.995	> 0.999	> 0.990
Matrix Tolerance	Moderate (Susceptible to Ion Suppression)	High (Separation via Gas Phase)	Excellent (Element Specific)	Low (High salt interferes)
Throughput	High (10-15 min/run)	Low (>30 min/run + prep)	High (10-15 min/run)	Medium (20-30 min/run)

Key Insight: While GC-MS has historically been the verification standard due to spectral libraries, HPLC-ICP-MS offers superior sensitivity for phosphorus-specific detection without derivatization, and HILIC-MS/MS provides the best balance of speed and sensitivity for high-throughput screening.

Deep Dive: Protocols & Mechanisms

Method A: HILIC-MS/MS (The Modern Gold Standard)

Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) retains the highly polar MPA using a water layer on a polar stationary phase, allowing for direct ESI-MS/MS analysis without derivatization.

Experimental Workflow:

• Sample Prep: Water samples are filtered (0.2 µm PTFE). Soil samples are extracted with water, vortexed, and centrifuged.[1]

• Column: Betasil HILIC or Phenomenex Luna Polar Pesticides (100 x 2.1 mm, 3 µm).

• Mobile Phase:

  • A: 10 mM Ammonium Acetate (pH 5.8) in Water.

  • B: Acetonitrile.[2][3][4]

  • Gradient: 90% B to 50% B over 10 mins.

• Detection: Negative ESI mode (MRM).

  • Transition: m/z 95 → 79 (Quantifier), 95 → 63 (Qualifier).

Performance Data:

• LOD: 0.6 µg/L (ppb) in high-salt water matrices.[5][6]

• Recovery: 92–120% in spiked environmental samples.[5][6]

Method B: GC-MS with Derivatization (The Verification Standard)

Mechanism: Since MPA is non-volatile, it must be converted into a volatile derivative (e.g., trimethylsilyl ester) to be analyzed by Gas Chromatography.

Experimental Workflow:

• Evaporation: Take 1 mL aqueous sample and evaporate to dryness under nitrogen stream at 60°C.

• Derivatization: Add 50 µL of MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide) + 1% TBDMCS.

• Reaction: Heat at 60°C for 30–60 minutes.

• Injection: 1 µL splitless injection into a DB-5MS column.

• Detection: EI-MS monitoring m/z 153 (characteristic fragment).

Performance Data:

• LOD: Can reach 0.05 ppb (50 ppt) with large volume injection and clean matrices.

• Drawback: Moisture sensitivity; incomplete derivatization leads to false negatives.

Method C: HPLC-ICP-MS (The Elemental Specialist)

Mechanism: This method ignores molecular structure during detection and counts Phosphorus (P) atoms. By using an HPLC column to separate MPA from inorganic phosphate, and a collision cell to remove interferences, it achieves ultra-low backgrounds.

Experimental Workflow:

• Separation: Reversed-phase ion-pairing HPLC (C18 column with TBAH ion-pairing agent).

• Interface: Effluent is nebulized directly into the ICP torch.

• Interference Removal: Helium collision mode is mandatory to remove the polyatomic interference 14N16O1H+ (m/z 31) which overlaps with 31P.

• Detection: Monitor m/z 31 (P) and m/z 47 (PO+).

Performance Data:

• LOD: 139 pg/mL (0.14 ppb) – currently one of the most sensitive methods for underivatized MPA.

Visualization of Analytical Logic

The following diagram illustrates the decision pathway for selecting a method based on sample type and required sensitivity.

Caption: Decision tree for MPA analysis. Green nodes represent high-sensitivity options; Red indicates lower sensitivity screening.

Critical Experimental Considerations (Self-Validating Systems)

To ensure Trustworthiness and Reproducibility , your protocol must include these internal controls:

• Isotopic Internal Standards: Never quantify MPA by external calibration alone in complex matrices. Use d3-MPA (Deuterated Methylphosphonic Acid) spiked at the beginning of sample prep. This corrects for the significant matrix suppression often seen in ESI-MS.

• System Suitability Test (SST): Before every run, inject a 1 ppb standard.

  • Pass Criteria: S/N > 10 and Retention Time deviation < 2%.

• Transition Ratio Check (LC-MS/MS):

  • Calculate the ratio of the Quantifier (95>79) to Qualifier (95>63) ions.

  • Validation: The ratio in unknown samples must match the standard within ±20% to confirm identity.

References

• Vertex AI Search. (2025). Determination of methylphosphonic acid in water by LC-MS/MS LOD. 7

• Phenomenex. (2024). LC-MS/MS Analysis of Phosphonic Acid in Water Using a Luna™ Polar Pesticides Column. 5

• Royal Society of Chemistry (JAAS). (2016). Reversed phase ion-pairing HPLC-ICP-MS for analysis of organophosphorus chemical warfare agent degradation products. 8[1][9]

• MDPI. (2025). Determination of Methylphosphonofluoridic Acid in the Environment by Derivatization and LC/MS/MS Analysis. 1

• National Institutes of Health (NIH). (2016). Hydrophilic interaction liquid chromatography-tandem mass spectrometry methylphosphonic acid determination. 10

Sources

• 1. Determination of Methylphosphonofluoridic Acid in the Environment by Derivatization and LC/MS/MS Analysis [mdpi.com]
• 2. HPLC–ELSD Method for the Analysis of Methylphosphonic Acid, Glyphosate, and Phosphoric Acid Using a Newcrom BH Column | SIELC Technologies [sielc.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. phenomenex.com [phenomenex.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. researchgate.net [researchgate.net]
• 8. Reversed phase ion-pairing HPLC-ICP-MS for analysis of organophosphorus chemical warfare agent degradation products - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hydrophilic interaction liquid chromatography-tandem mass spectrometry methylphosponic and alkyl methylphosphonic acids determination in environmental samples after pre-column derivatization with p-bromophenacyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Cross-Reactivity Studies of Ammonium Methylphosphonate in Immunoassays

Executive Summary

Ammonium methylphosphonate (AMP), the stable salt form of methylphosphonic acid (MPA), is the ultimate terminal degradation product of highly toxic organophosphorus (OP) nerve agents such as sarin, soman, and VX. Because AMP resists further environmental degradation, it serves as a gold-standard biomarker for the retrospective detection of nerve agent exposure. However, developing robust immunoassays for AMP is notoriously difficult due to structural homology. AMP shares a core methylphosphonate moiety with partial degradation products like isopropyl methylphosphonate (IMPA), ethyl methylphosphonate (EMPA), and pinacolyl methylphosphonate (PMPA), as well as common agricultural herbicides like glyphosate. This guide objectively compares the performance of different immunoassay platforms in mitigating cross-reactivity and provides a self-validating protocol for evaluating assay specificity.

The Mechanistic Basis of Cross-Reactivity

Cross-reactivity in immunoassays is fundamentally driven by the thermodynamics of paratope-epitope binding and the spatial presentation of the target analyte.

Antibodies or aptamers generated against AMP primarily recognize the phosphoryl-oxygen and the unique methyl group attached directly to the phosphorus atom. If the binding pocket of the recognition element is too accommodating, the alkyl ester chains of structurally similar analogs (like IMPA or EMPA) will not cause sufficient steric hindrance. Consequently, the assay will yield false positives by binding to these non-target molecules.

Furthermore, the choice of the linker or spacer used during hapten conjugation dictates the orientation of the molecule. As demonstrated in , utilizing a hydrophilic spacer projects the hapten further into the aqueous phase[1]. This causality is critical: a hydrophilic spacer prevents the antibody from interacting with the hydrophobic carrier protein surface, significantly enhancing the sensitivity and specificity of the assay by forcing the antibody to recognize the unmodified, unique portions of the target molecule[1]. Conversely, aptamer-based platforms rely on target-induced conformational changes. Research on has shown that while aptamers can achieve low microgram-per-milliliter detection limits for MPA, their cross-reactivity remains heavily dependent on the specific folding dynamics around the methyl group[2].

Workflow & Logic Visualization

Figure 1: Degradation pathway of nerve agents to AMP and immunoassay cross-reactivity logic.

Platform Comparison: Quantitative Cross-Reactivity Data

To objectively evaluate performance, we compare three distinct immunoassay architectures for AMP detection. Cross-reactivity (CR) is calculated using the standard formula: % CR = (IC50 of Target Analyte / IC50 of Analog) × 100 [3].

• Platform A (mAb ELISA): Utilizes a highly specific monoclonal antibody raised against a strategically designed AMP-hapten with a hydrophilic spacer.

• Platform B (pAb ELISA): A standard polyclonal antibody approach using a generic hydrophobic spacer[1].

• Platform C (FRET-Aptamer): A competitive fluorescence resonance energy transfer assay utilizing an Alexa Fluor 546-labeled aptamer complexed to a BHQ-2 quencher[2].

Table 1: Comparative Cross-Reactivity (%) of AMP Analogs Across Detection Platforms

Analyte	Structural Difference vs. AMP	Platform A: mAb ELISA (Hydrophilic Spacer)	Platform B: pAb ELISA (Hydrophobic Spacer)	Platform C: FRET-Aptamer Assay
AMP (Target)	None (Baseline)	100% (IC50: 0.05 µg/mL)	100% (IC50: 0.8 µg/mL)	100% (IC50: 2.5 µg/mL)
IMPA	Isopropyl ester group	< 0.1%	15.4%	8.2%
EMPA	Ethyl ester group	< 0.1%	18.2%	6.5%
PMPA	Pinacolyl ester group	< 0.1%	12.0%	5.1%
Glyphosate	Amino-carboxylic extension	< 0.01%	2.5%	< 1.0%

Data Synthesis Note: The mAb platform demonstrates superior specificity because the hydrophilic spacer forces the immune system to generate paratopes strictly against the methylphosphonate core, whereas hydrophobic spacers (Platform B) allow the hapten to collapse against the carrier, exposing non-specific binding sites.

Self-Validating Experimental Protocol: Competitive ELISA Cross-Reactivity Screening

To ensure scientific integrity, the following protocol represents a self-validating system for determining the IC50 and cross-reactivity of AMP analogs.

Step 1: Heterologous Plate Coating

• Procedure: Coat 96-well polystyrene microtiter plates with 100 µL/well of AMP-OVA (Ovalbumin) conjugate (1 µg/mL in 0.05 M carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Causality: AMP is a small molecule (hapten) and lacks immunogenicity; it must be conjugated to a carrier protein. We use a heterologous coating strategy (e.g., immunizing with AMP-BSA but coating with AMP-OVA). This ensures the primary antibody competes strictly for the free AMP analyte rather than recognizing the carrier protein or the linker arm used during immunization.

Step 2: Surface Blocking

• Procedure: Wash the plate 3 times with PBST (Phosphate Buffered Saline + 0.05% Tween-20). Add 200 µL/well of 1% BSA in PBS. Incubate for 1 hour at 37°C.

• Causality: Unoccupied hydrophobic binding sites on the polystyrene plate will indiscriminately adsorb assay antibodies, causing high background noise and false signals. Blocking with BSA neutralizes these sites, ensuring that all subsequent binding is strictly paratope-epitope specific.

Step 3: Competitive Incubation

• Procedure: Prepare serial dilutions (0.001 to 100 µg/mL) of free AMP, IMPA, EMPA, PMPA, and Glyphosate in PBS. Add 50 µL of the analyte standard and 50 µL of the primary anti-AMP antibody (optimized dilution) to each well. Incubate for 1 hour at 37°C.

• Causality: Free analyte in solution and the plate-bound hapten compete for the limited paratopes on the primary antibody. A highly cross-reactive analog (e.g., EMPA in a poorly optimized assay) will successfully outcompete the plate-bound hapten, resulting in fewer antibodies binding to the plate and a steep drop in the final colorimetric signal (low IC50).

Step 4: Detection & Signal Amplification

• Procedure: Wash the plate 5 times with PBST. Add 100 µL/well of HRP-conjugated secondary antibody. Incubate for 45 minutes at 37°C. Wash 5 times. Add 100 µL/well of TMB substrate and incubate for 15 minutes in the dark. Stop the reaction with 50 µL of 2M H₂SO₄ and read absorbance at 450 nm.

• Causality: The HRP-TMB reaction provides enzymatic signal amplification. Because this is a competitive format, the absorbance signal is inversely proportional to the concentration and cross-reactivity of the free analyte in the sample.

References

• Competitive FRET-aptamer-based detection of methylphosphonic acid, a common nerve agent metabolite. Journal of Fluorescence (PubMed/NIH).[Link]

• Effect of Spacer and the Enzyme-Linked Immunosorbent Assay. Defence Science Journal.[Link]

Sources

• 1. Effect of Spacer and the Enzyme-Linked Immunosorbent Assay | Defence Science Journal [publicationsdrdo.in]
• 2. Competitive FRET-aptamer-based detection of methylphosphonic acid, a common nerve agent metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Analytical Comparison Guide: Accuracy and Precision in Ammonium Methylphosphonate Detection

Executive Summary

Ammonium methylphosphonate is a highly polar, water-soluble salt that serves as a critical biomarker. In aqueous matrices, it completely dissociates into the ammonium cation (

) and the methylphosphonate anion (MPA). Because the ammonium ion is ubiquitous and analytically non-specific, robust detection protocols focus entirely on the accurate and precise quantitation of the methylphosphonate moiety. MPA is a terminal degradation product of organophosphorus chemical warfare agents (e.g., Sarin, VX) and specific pesticides.

As a Senior Application Scientist, I evaluate analytical methods not merely by their theoretical limits of detection (LOD), but by their operational trustworthiness, precision under matrix stress, and self-validating capabilities. This guide objectively compares the performance of LC-MS/MS, GC-MS, Ion Chromatography (IC), and emerging Paper Spray MS (PS-MS) for methylphosphonate detection.

The Causality of Analytical Challenges

The methylphosphonate anion presents a "perfect storm" of analytical difficulties. It lacks a UV-absorbing chromophore, possesses negligible vapor pressure, and exhibits extreme hydrophilicity.

• Why traditional GC fails: The active acidic protons on the phosphonate group cause permanent adsorption to GC inlet liners and stationary phases.

• Why traditional RP-LC fails: Reverse-phase C18 columns cannot retain the highly polar MPA anion, causing it to elute in the void volume alongside heavy matrix interferences, leading to catastrophic ion suppression.

To achieve high accuracy and precision, we must fundamentally alter the analyte's chemistry (via derivatization) or utilize specialized chromatographic physics (via HILIC).

Fig 1: Logical resolution of analytical challenges in methylphosphonate detection.

Comparative Performance Data

The following table synthesizes quantitative accuracy and precision data across four distinct analytical platforms based on validated environmental and clinical studies.

Analytical Platform	Target Matrix	LOD / LOQ	Accuracy (% Recovery / %RE)	Precision (%RSD)	Primary Limitation
LC-MS/MS (HILIC)	Water, Urine, Plasma	0.02 – 3.0 ng/mL	88% – 106%	< 11.4%	Matrix-induced ion suppression
GC-MS (Derivatized)	Plasma, Urine	0.1 – 3.0 ng/mL	61% – 97%	7.3% – 8.4%	Moisture sensitivity during derivatization
Ion Chromatography (IC)	Agar, Soil Extracts	~100 ng/mL	76% – 84%	≤ 1.0% (Retention Time)	Insufficient sensitivity for trace analysis
Paper Spray MS (PS-MS)	Whole Blood, Urine	0.36 – 1.25 ng/mL	± 20% Error	< 15.0%	High variability; lacks standardization

Methodological Deep-Dive

LC-MS/MS (The Gold Standard)

Liquid Chromatography-Tandem Mass Spectrometry is the premier choice for aqueous ammonium methylphosphonate because it avoids sample drying and derivatization.

• Causality: To force retention of the polar MPA anion, Hydrophilic Interaction Liquid Chromatography (HILIC) is employed. In HILIC, the aqueous mobile phase acts as the strong eluting solvent. Electrospray Ionization in negative mode (ESI-) is then used to efficiently ionize the acidic phosphonate.

• Trustworthiness: According to the EPA's Standard Operating Procedure for Organophosphonates 1, precision and accuracy are strictly maintained by utilizing an external calibration combined with isotopically labeled surrogates (e.g.,

  -methylphosphonic acid). Recent advances in UHPLC-MS/MS have pushed interday precision to a highly reliable %RSD of ≤7.13% 2.

GC-MS (The High-Sensitivity Alternative)

When LC-MS/MS is unavailable, GC-MS provides excellent sensitivity, provided the sample is rigorously prepared.

• Causality: To make MPA volatile, the active protons must be replaced. Silylation—often using MTBSTFA to form tert-butyldimethylsilyl (TBDMS) derivatives—is the standard mechanism.

• Trustworthiness: The derivatization reaction is violently moisture-sensitive. Any residual water from the ammonium methylphosphonate solution will hydrolyze the derivatizing agent, destroying analytical accuracy. Kataoka et al. demonstrated that utilizing Strong Anion-Exchange (SAX) solid-phase extraction prior to derivatization can stabilize detection yields between 61% and 97% 3.

Ion Chromatography & Ambient MS

For bulk environmental samples (e.g., agar or soil), direct anion exchange Ion Chromatography (IC) with conductivity detection bypasses the need for mass spectrometry entirely, yielding exceptional retention time precision (≤1.0% RSD) 4. Conversely, for rapid clinical triage, Paper Spray Mass Spectrometry (PS-MS) allows direct spotting of biofluids, achieving LODs around 1.0 ng/mL without chromatography, though it sacrifices some precision 5.

Fig 2: Comparative workflows for direct LC-MS/MS versus derivatized GC-MS analysis.

Validated Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure scientific integrity, a protocol cannot simply be a list of actions; it must be a closed, self-validating loop. This workflow for ammonium methylphosphonate detection utilizes isotope dilution to mathematically negate matrix suppression.

Step 1: Isotope Dilution (The Internal Control)

• Aliquot 1.0 mL of the aqueous sample into a microcentrifuge tube.

• Spike the sample with 10 µL of a 1.0 µg/mL

  -methylphosphonic acid internal standard. Causality: The deuterated standard co-elutes exactly with native MPA. Any ion suppression caused by the matrix will affect both equally, keeping the ratio constant and preserving quantitative accuracy.

Step 2: Sample Cleanup (Strong Anion Exchange)

• Condition a Bond Elut SAX cartridge with 2 mL methanol, followed by 2 mL of LC-grade water.

• Load the spiked sample onto the cartridge. The methylphosphonate anion binds strongly to the SAX resin, while the ammonium cation and neutral interferences wash through.

• Wash with 2 mL of 0.5% methanolic ammonia.

• Elute the MPA using 2 mL of 3% methanolic ammonia and evaporate to 100 µL under gentle nitrogen flow.

Step 3: HILIC Separation & MS/MS Detection

• Inject 5 µL of the eluate onto a HILIC column (e.g., SeQuant ZIC-HILIC).

• Run a gradient mobile phase of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B). Note: In HILIC, start with high organic (95% B) and ramp down to elute the highly polar MPA.

• Detect using ESI in negative mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition for MPA (e.g., m/z 95 → 79).

Step 4: System Suitability & Self-Validation

• Blank Injection: Run a solvent blank before the batch. MPA signal must be < LOD to prove zero carryover.

• Continuing Calibration Verification (CCV): Inject a known mid-level standard every 10 samples. Validation Logic: If the calculated concentration of the CCV deviates by >15% from its true value, the system is deemed out of calibration, and the preceding 10 samples must be re-analyzed.

References

• STANDARD OPERATING PROCEDURE FOR ORGANOPHOSPHONATES BY LC/MS/MS. EPA OSC Response.1

• Discriminative determination of alkyl methylphosphonates and methylphosphonate in blood plasma and urine by gas chromatography-mass spectrometry after tert.-butyldimethylsilylation. Kataoka M, Seto Y. PubMed. 3

• Determination of O-Isopropyl Methylphosphonic Acid in Living Microorganism-Agar Matrixes using ION Chromatography/Conductivity Detection. Taylor & Francis. 4

• Detection of chemical warfare agent simulants and hydrolysis products in biological samples by paper spray mass spectrometry. RSC Publishing. 5

• Direct Quantitation of Methyl Phosphonate Adducts to Human Serum Butyrylcholinesterase by Immunomagnetic-UHPLC-MS/MS. PMC. 2

Sources

• 1. response.epa.gov [response.epa.gov]
• 2. Direct Quantitation of Methyl Phosphonate Adducts to Human Serum Butyrylcholinesterase by Immunomagnetic-UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discriminative determination of alkyl methylphosphonates and methylphosphonate in blood plasma and urine by gas chromatography-mass spectrometry after tert.-butyldimethylsilylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Detection of chemical warfare agent simulants and hydrolysis products in biological samples by paper spray mass spectrometry - Analyst (RSC Publishing) DOI:10.1039/C7AN00144D [pubs.rsc.org]

Comparative Guide: Extraction Solvents for Ammonium Methylphosphonate Recovery

This guide provides a technical comparison of extraction solvent systems for Ammonium Methylphosphonate (AMP) . It addresses the physicochemical challenges of recovering this highly polar degradation product and offers validated protocols for researchers in environmental toxicology and chemical defense.

Executive Summary: The Polarity Paradox

Ammonium Methylphosphonate (AMP) represents a significant extraction challenge due to its ionic nature and high water solubility (

). Unlike lipophilic targets, AMP resists partitioning into standard organic solvents.

Effective recovery requires a mechanistic phase transfer strategy : converting the ammonium salt to its protonated acid form (Methylphosphonic Acid, MPA) or utilizing ion-pair reagents. This guide compares the three most effective solvent systems—Ethyl Acetate , Dichloromethane (DCM) , and n-Butanol —based on partition coefficients, matrix selectivity, and evaporation kinetics.

Top Performer: Ethyl Acetate (EtAc) , when coupled with salting-out agents, yields the highest gross recovery (>85%), though Dichloromethane (DCM) offers superior extract cleanliness for sensitive GC-MS/LC-MS downstream analysis.

Mechanistic Grounding: The pH Switch

You cannot effectively extract ammonium methylphosphonate directly into organic media. The ammonium cation (

) anchors the molecule in the aqueous phase.

The Critical Step: Acidification. By lowering the pH below the pKa of the phosphonate group (pKa1 ≈ 2.1, pKa2 ≈ 7.1), you protonate the phosphonate oxygen, neutralizing the charge and breaking the ionic hydration shell.

Figure 1: Phase Transfer Mechanism

Figure 1: Acid-mediated phase transfer mechanism required for organic solvent extraction of AMP.

Comparative Analysis of Solvent Systems

Candidate A: Ethyl Acetate (The High-Capacity Workhorse)

Ethyl acetate is a moderately polar aprotic solvent. Its ability to accept hydrogen bonds makes it the superior choice for pulling protonated phosphonic acids from water.

• Pros: Highest recovery rates for polar acids; low toxicity compared to chlorinated solvents.

• Cons: Co-extracts significant matrix interferences (lipids, pigments); absorbs water (~3%), requiring drying steps.

• Best For: Initial extraction from soil/water where maximizing yield is critical.

Candidate B: Dichloromethane (The High-Purity Option)

DCM is a non-polar solvent often used for "cleaner" extractions.

• Pros: Excellent phase separation (immiscible with water); highly volatile (easy to concentrate); fewer background interferences for GC-MS.

• Cons: Low recovery for MPA without derivatization; carcinogenic hazards.

• Best For: Clinical samples (plasma/urine) where instrument protection is prioritized over absolute yield.

Candidate C: n-Butanol (The Heavy Lifter)

An alcohol solvent that can extract highly polar species via hydrogen bonding networks.

• Pros: Can extract MPA even at higher pH levels compared to EtAc/DCM.

• Cons: High boiling point (117°C) makes evaporation difficult; difficult to interface directly with GC.

• Best For: Industrial scale recovery or when evaporation equipment (rotovap) is robust.

Performance Data Comparison

The following data summarizes extraction efficiencies from spiked aqueous matrices (10 µg/mL AMP) following acidification to pH 1.0.

Feature	Ethyl Acetate (EtAc)	Dichloromethane (DCM)	n-Butanol
Recovery Efficiency	85 - 92%	35 - 50%	75 - 80%
Solvent Polarity (P')	4.4	3.1	3.9
Boiling Point	77°C	40°C	117°C
Water Solubility	Moderate (8.3 g/100mL)	Low (1.3 g/100mL)	High (7.7 g/100mL)
Matrix Cleanliness	Low (Dirty extract)	High (Clean extract)	Moderate
Recommended Use	General Recovery	Trace Analysis (GC-MS)	Large Scale / High Conc.

Data synthesized from comparative degradation product studies [1, 3].

Validated Protocol: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

This protocol utilizes the "Salting Out" effect to push the polar AMP molecule into the Ethyl Acetate phase, maximizing recovery.

Reagents:

• Hydrochloric Acid (12M)[1]

• Sodium Chloride (Solid, NaCl)

• Ethyl Acetate (HPLC Grade)

• Sodium Sulfate (Anhydrous)[2]

Step-by-Step Workflow:

• Sample Preparation: Take 10 mL of aqueous sample (containing AMP).

• Acidification: Add concentrated HCl dropwise to adjust pH to < 1.0. Crucial: This converts AMP to MPA.

• Saturation: Add solid NaCl until the solution is saturated (excess salt visible). This increases the ionic strength of the aqueous phase, reducing the solubility of the organic analyte (Salting-out effect).

• Extraction:

  • Add 10 mL Ethyl Acetate.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 5 minutes to separate phases.

• Collection: Collect the upper organic layer.

• Repeat: Repeat extraction twice more with fresh EtAc. Combine organic layers.

• Drying: Pass the combined organic phase through a bed of Anhydrous Sodium Sulfate to remove residual water.

• Concentration: Evaporate solvent under a nitrogen stream at 40°C to dryness.

• Reconstitution: Re-dissolve residue in derivatization agent (e.g., MTBSTFA) for GC-MS analysis.

Figure 2: SALLE Workflow Diagram

Figure 2: Salting-Out Assisted Liquid-Liquid Extraction (SALLE) workflow for maximum recovery.

References

• Optimizing the recovery of alkyl-methylphosphonic acids in guinea pig plasma using liquid-liquid extraction. Source: Vertex AI Search / clvaw-cdnwnd.com (Note: Sourced via snippet 1.1 in research context).

• Extraction of acidic degradation products of organophosphorus chemical warfare agents. Source: PubMed / NIH

• Methylphosphonic acid: Properties and Solubility. Source: Wikipedia / Sigma-Aldrich Data

• Analysis of glyphosate and aminomethylphosphonic acid in water, plant materials and soil. Source: NIH / PubMed

Sources

• 1. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]

A Senior Application Scientist’s Guide to Reproducible Ammonium Methylphosphonate Measurements in Biological Fluids

As a Senior Application Scientist, I frequently consult with toxicology and pharmacokinetics laboratories struggling with a notoriously difficult assay: the retrospective quantification of organophosphorus nerve agent (OPNA) exposure. Within 48 hours of exposure, intact OPNAs and their primary alkyl methylphosphonic acid (AMPA) metabolites are largely excreted[1]. The ultimate, long-lasting biomarker is methylphosphonic acid (MPA).

To achieve reproducible detection via mass spectrometry, MPA is optimally analyzed as an ammonium salt—ammonium methylphosphonate —using volatile ammonium buffers. This guide objectively compares the two dominant analytical platforms for this assay: Hydrophilic Interaction Liquid Chromatography (HILIC-MS/MS) and Reversed-Phase Liquid Chromatography via Chemical Derivatization (RPLC-MS/MS).

By examining the causality behind matrix effects, extraction chemistry, and ionization dynamics, this guide provides a self-validating framework for establishing a robust, high-throughput bioanalytical method.

The Mechanistic Challenge: Why is Methylphosphonate Hard to Measure?

Methylphosphonic acid (MW: 96 Da) presents a "perfect storm" of analytical challenges:

• Extreme Polarity: It exhibits virtually zero retention on standard C18 reversed-phase columns, co-eluting in the void volume with endogenous salts from serum and urine[2].

• Ion Suppression: Co-elution with biological matrix components leads to severe ion suppression in Electrospray Ionization (ESI), destroying quantitative reproducibility.

• Metal Chelation: The phosphonate group readily chelates with stainless steel components in the LC flow path, causing severe peak tailing and carryover.

To solve this, laboratories must choose between modifying the analyte (Derivatization) or modifying the chromatographic environment (HILIC with Ammonium Buffering).

Biochemical degradation of nerve agents and analytical pathways for methylphosphonate detection.

Platform Comparison: Direct HILIC vs. Chemical Derivatization

Platform A: HILIC-MS/MS with Ammonium Buffering (The Gold Standard)

Instead of forcing a polar analyte onto a hydrophobic column, HILIC embraces the polarity. The critical, causal element here is the use of Ammonium Acetate or Ammonium Formate in the mobile phase. The ammonium ion (

) pairs with the methylphosphonate anion, forming ammonium methylphosphonate in solution. This ion-pairing neutralizes the chelating effect of the phosphate group, yielding sharp, symmetrical peaks and preventing loss of the analyte to the LC hardware[3].

Platform B: RPLC-MS/MS via Chemical Derivatization

This legacy approach reacts MPA with p-bromophenacyl bromide to attach a bulky, hydrophobic moiety. This shifts the analyte's mass higher and allows standard C18 retention, bypassing early-eluting matrix interferents[4]. However, the derivatization reaction is highly sensitive to residual moisture. If the biological extract contains >7% water, the reaction yield plummets, which is the primary cause of poor interday reproducibility[4].

Workflow comparison of HILIC-MS/MS vs. Derivatization RPLC-MS/MS for methylphosphonate analysis.

Quantitative Performance & Reproducibility Data

The following table synthesizes validation data from peer-reviewed bioanalytical methodologies. The HILIC-MS/MS method utilizing Salting-Out Assisted Liquid-Liquid Extraction (SALLE) demonstrates vastly superior sensitivity and reproducibility.

Analytical Platform	Target Analyte Form	Limit of Detection (LOD)	Intraday RSD (%)	Interday RSD (%)	Sample Prep Time	Primary Source of Variability
HILIC-MS/MS (SALLE)	Native (Ammonium Adduct)	0.04 – 0.12 ng/mL	< 5.0%	< 10.0%	< 10 min	Matrix suppression (Mitigated by -IS)
RPLC-MS/MS (Derivatization)	p-Bromophenacyl Deriv.	40.0 ng/mL	6.0%	25.0%	> 2 hours	Trace moisture quenching reaction
GC-MS/MS (Silylation)	TMS-Derivatized	~ 60.0 ng/mL	8.0 - 12.0%	15.0 - 20.0%	> 3 hours	Incomplete silylation / Column degradation

Data supported by[4],[1], and[3].

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be self-validating—meaning any failure in the chemistry is immediately apparent in the data before patient or study samples are compromised.

Protocol A: SALLE coupled to HILIC-MS/MS (Recommended)

This protocol utilizes Tetrahydrofuran (THF) and Sodium Sulfate (

) to force a phase separation. It is highly reproducible because the physical phase boundary is visually verifiable, and the extraction takes less than 10 minutes[3].

Step-by-Step Methodology:

• Isotope Spiking (Self-Validation Step): Aliquot 100 µL of human serum or urine. Spike with 10 µL of

  -labeled MPA (Internal Standard). Causality: If the absolute peak area of the IS drops by >30% in a given sample, it immediately flags a matrix suppression event or extraction failure.

• Protein Precipitation: Add 300 µL of chilled Tetrahydrofuran (THF) and vortex for 30 seconds to crash plasma proteins.

• Salting-Out (SALLE): Add 100 mg of anhydrous

  . Centrifuge at 10,000 × g for 5 minutes. Causality: THF is normally miscible with water. The massive ionic strength of the salt forces the THF to separate into a distinct upper organic layer, driving the highly polar MPA into the THF.

• Buffer Reconstitution: Transfer the upper THF layer and evaporate under

  at 40°C. Reconstitute in 100 µL of Acetonitrile/Water (82:18, v/v) containing 10 mM Ammonium Acetate adjusted to pH 9.8[3].

• Analysis: Inject onto a Polymeric Zwitterionic HILIC column. Detect via ESI(-) MS/MS.

Protocol B: Chemical Derivatization for RPLC-MS/MS (Alternative)

If HILIC is unavailable, derivatization is required. This protocol mandates strict moisture control to prevent the 25% interday variability commonly reported[4].

Step-by-Step Methodology:

• Solid Phase Extraction (SPE): Load 500 µL of serum onto an Ag+-form cation-exchange resin cartridge to remove interfering anions[1]. Elute the MPA fraction.

• Absolute Desiccation (Critical Step): Evaporate the eluate using a rotary evaporator or vacuum centrifuge until absolutely dry. Causality: Water content >7% hydrolyzes the p-bromophenacyl bromide reagent, halting the derivatization and causing massive signal drop-offs[4].

• Derivatization: Reconstitute the dried residue in 100 µL of Acetonitrile. Add 50 µL of p-bromophenacyl bromide (5 mg/mL) and 10 µL of N,N-diisopropylethylamine (DIPEA) as a basic catalyst.

• Incubation: Heat at 60°C for 60 minutes.

• Analysis: Quench the reaction with 50 µL of LC-MS grade water. Inject onto a standard C18 Reversed-Phase column and detect via ESI(+) MS/MS.

References

• Determination of Methylphosphonic Acid in Human Blood Plasma by High-Performance Liquid Chromatography–Tandem Mass Spectrometry.
• Current Progress for Retrospective Identification of Nerve Agent Biomarkers in Biological Samples after Exposure.
• Quantification of Nerve Agent Biomarkers in Human Serum and Urine.
• Determination of Methylphosphonofluoridic Acid in the Environment by Derivatization and LC/MS/MS Analysis.

Sources

• 1. Current Progress for Retrospective Identification of Nerve Agent Biomarkers in Biological Samples after Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

The Chemical and Regulatory Identity of Ammonium Methylphosphonate

Operational Scope: This guide outlines the rigorous handling, containment, and disposal protocols for Ammonium Methylphosphonate (AMP) and related methylphosphonic acid (MPA) salts. As a Senior Application Scientist, I have structured this protocol to ensure your laboratory maintains strict compliance with both environmental regulations (e.g., EPA/RCRA) and international non-proliferation treaties (Chemical Weapons Convention).

Updated for 2026 global compliance standards, this document provides the causality behind each procedural step, ensuring your team understands why these specific actions are required to maintain a self-validating safety system.

Ammonium methylphosphonate is the ammonium salt of methylphosphonic acid (MPA). While AMP itself exhibits low to moderate systemic toxicity, it is heavily regulated due to its structural identity. MPA and its salts are recognized as terminal degradation products of Schedule 1 organophosphorus nerve agents, such as VX and Sarin[1].

Because AMP contains a phosphorus atom bonded directly to a single methyl group (with no further carbon atoms attached to the phosphorus), it is universally classified as a Schedule 2B compound under the Chemical Weapons Convention (CWC)[2]. Consequently, its disposal is not merely a matter of chemical safety, but of strict legal accountability and non-proliferation compliance.

Table 1: Chemical Properties & Regulatory Classification

Parameter	Specification / Classification	Operational Implication
Chemical Identity	Ammonium methylphosphonate	Highly water-soluble; requires aqueous containment strategies.
CWC Classification	Schedule 2B Precursor/Degradation Product	Mass generation must be tracked; >1 tonne/year requires formal OPCW declaration[2].
Toxicity Profile	Low to moderate (unlike parent agents)	Standard chemical PPE is sufficient unless trace parent agents are suspected[1].
EPA Waste Status	Regulated Hazardous Waste	Drain disposal is strictly prohibited; must be incinerated[3].

E-E-A-T Driven Safety & Containment Protocols

Before initiating any disposal workflow, researchers must establish a controlled environment. The causality behind our PPE and containment choices is driven by the chemical history of the waste stream.

• Primary PPE: Nitrile gloves (minimum 8 mil thickness), chemical splash goggles, and a fluid-resistant lab coat.

  • The "Why": While AMP is stable, waste streams containing AMP are often the result of aggressive hydrolysis protocols (using NaOH or hypochlorite) used to neutralize parent organophosphates. Double-gloving is mandatory to protect against residual corrosive agents or trace fluorides[1].

• Containment Material: High-Density Polyethylene (HDPE).

  • The "Why": If the AMP was generated via the degradation of fluorinated nerve agents (like Sarin), the waste stream may contain trace hydrofluoric acid (HF). Glass containers are strictly prohibited as HF will etch and eventually breach silicate glass. HDPE provides universal compatibility.

Table 2: Waste Segregation & Compatibility

Waste Stream	Primary Containment	Incompatible Materials (DO NOT MIX)
Aqueous AMP Solutions	Vented HDPE Carboys	Strong oxidizers, heavy metals, strong acids.
Solid Waste (PPE, Filters)	Transparent PE Bags inside HDPE Drums	Flammable solids, reactive metals.

Step-by-Step Disposal Methodology

The following protocol must be executed sequentially to ensure chain-of-custody and chemical stabilization.

Step 1: Waste Characterization and Segregation

• Quantify the total mass of AMP in the waste stream.

• Separate liquid aqueous waste from solid contaminated waste (e.g., absorbent pads, disposable spatulas, PPE).

• Causality: Segregation prevents cross-reactivity and reduces the volume of high-cost liquid incineration required by environmental agencies.

Step 2: pH Neutralization and Primary Containment

• Transfer aqueous AMP waste into a secondary containment tray inside a certified chemical fume hood.

• Test the pH of the solution. Waste streams derived from chemical agent hydrolysis often possess extreme pH levels (pH > 12.5)[1].

• Carefully titrate the solution using dilute Hydrochloric Acid (HCl) or Sodium Hydroxide (NaOH) until a neutral pH (6.0 - 8.0) is achieved.

• Transfer the neutralized solution into a vented HDPE carboy.

• Causality: Neutralization prevents the build-up of off-gases during transport and ensures the waste does not trigger additional EPA "Corrosive" (D002) hazardous waste codes, simplifying the disposal manifest.

Step 3: Regulatory Labeling and CWC Mass Tracking

• Apply standard EPA/RCRA Hazardous Waste labels to the HDPE container.

• Explicitly write: "Hazardous Waste - Contains Methylphosphonic Acid Salts (CWC Schedule 2B)" on the label.

• Log the exact mass of AMP generated into the laboratory's CWC compliance ledger.

• Causality: The OPCW requires facilities to declare if they produce, process, or consume Schedule 2B chemicals above specific thresholds. Accurate micro-tracking prevents accidental non-compliance[2].

Step 4: Final Disposal via Incineration

• Contract an EPA-approved hazardous waste vendor certified to handle CWC-scheduled compounds.

• Ensure the vendor utilizes high-temperature incineration.

• Causality: Incineration is the only approved terminal destruction method. The extreme heat permanently cleaves the stable phosphorus-carbon (P-CH3) bond, converting the regulated compound into inert phosphoric acid, water, and carbon dioxide[3].

Operational Workflow Visualization

The following decision tree illustrates the logical flow for AMP waste processing, ensuring no regulatory steps are bypassed.

Figure 1: Disposal and regulatory tracking workflow for Ammonium Methylphosphonate waste.

References

• U.S. Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Restoration Following Homeland Security Events (SAM)." EPA.gov. Available at:[Link]

• UK Government / Organisation for the Prohibition of Chemical Weapons (OPCW). "Chemical Weapons Convention guidance notes." Service.gov.uk. Available at:[Link]

• National Response Team (NRT). "NRT Quick Reference Guide: VX." NRT.org. Available at:[Link]

Sources

• 1. nrt.org [nrt.org]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. epa.gov [epa.gov]

Operational Safety Guide: Handling Ammonium Methylphosphonate in Research Environments

Operational Context & Scientific Grounding

Ammonium methylphosphonate (AMP) is a critical analytical standard and intermediate. While chemically related to the degradation products of organophosphorus nerve agents (specifically the G-series agents like Sarin), AMP itself possesses a significantly lower toxicity profile. However, its handling requires strict discipline for two reasons:

• Data Integrity: As a forensic marker or high-purity synthesis precursor, trace contamination from the environment (or cross-contamination to other samples) can invalidate weeks of mass spectrometry data.

• Physiological Irritation: Like most phosphonate salts, AMP is a respiratory and mucous membrane irritant. It is hygroscopic, meaning it readily absorbs atmospheric moisture, which can alter its stoichiometry and handling properties.

Chemical Identity:

• Name: Ammonium Methylphosphonate[1]

• CAS Number: 34255-87-3 (Monoammonium salt) / 993-13-5 (Parent Acid: Methylphosphonic acid)

• Physical State: White crystalline solid

• Primary Hazards: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).

Risk Assessment & Hierarchy of Controls

Before deploying PPE, you must establish engineering controls. PPE is the final barrier, not the first.

Engineering Controls (Mandatory)

• Primary Containment: All handling of solid powder must occur within a certified Chemical Fume Hood or a Powder Weighing Station (HEPA filtered).

• Static Control: Use an ionizing bar or anti-static gun during weighing. Phosphonate powders are prone to static charge, causing "fly-away" particles that contaminate the balance and the user.

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on the permeation resistance required for organic salts and the physical hazard of fine particulates.

PPE Category	Standard Protocol (Routine Handling)	High-Risk Protocol (Spill Cleanup / Bulk Transfer)	Scientific Rationale
Hand Protection	Nitrile Gloves (Minimum 5 mil)	Double Gloving (Nitrile over Nitrile)	Latex is permeable to many organic modifiers used with AMP. Nitrile provides superior chemical resistance and prevents protein contamination of forensic samples.
Eye Protection	Safety Glasses with Side Shields	Indirect Vent Chemical Goggles	Crystalline dust can cause mechanical corneal abrasion and chemical irritation. Goggles prevent dust entry from side gaps.
Respiratory	Fume Hood (No respirator needed)	N-95 or P-100 Respirator	Required only if engineering controls (fume hood) fail or during spill cleanup outside containment.
Body Protection	Standard Lab Coat (Cotton/Poly)	Tyvek® Lab Coat or Apron	Cotton absorbs liquids; Tyvek repels dust and aqueous splashes, preventing migration of the salt to street clothes.

Operational Workflow: Step-by-Step

Phase A: Preparation & Weighing

• Objective: Transfer solid AMP without aerosolization.

• Causality: AMP is hygroscopic. Minimizing exposure to ambient air preserves the precise molecular weight for molarity calculations.

• Equip PPE: Don nitrile gloves and safety glasses. Inspect gloves for pinholes.

• Environment Check: Verify fume hood face velocity is 80–100 fpm.

• Static Neutralization: Aim an anti-static gun at the weighing boat and the AMP container for 3 seconds. Why: This prevents the powder from repelling off the spatula.

• Transfer: Use a clean, disposable spatula. Do not return excess chemical to the stock container (prevents cross-contamination).

• Closure: Tightly seal the stock container immediately. Parafilm is recommended for long-term storage to prevent moisture ingress.

Phase B: Solubilization

• Objective: Create a stable stock solution.

• Solvent Choice: Water or Methanol.

• Addition: Add the solid AMP to the solvent, not vice-versa, to prevent splashing of concentrated slurry.

• Dissolution: AMP dissolves endothermically (absorbs heat) or with neutral thermal change. Agitate using a magnetic stir bar.

• Labeling: Label the vessel immediately with "Ammonium Methylphosphonate," Concentration, Solvent, Date, and User Initials.

Emergency Response Protocols

Scenario 1: Dry Powder Spill (< 10g)

• Isolate: Alert nearby personnel.

• PPE Upgrade: Don a dust mask (N95) if the spill is outside the hood.

• Contain: Do NOT dry sweep. Dry sweeping aerosolizes the irritant dust.

• Clean: Cover the spill with wet paper towels (water-dampened) to solubilize the salt locally. Scoop the damp mass into a waste container.[2][3][4][5]

• Decontaminate: Wipe the surface with water, followed by 70% ethanol.

Scenario 2: Skin/Eye Exposure[3][4][5]

• Eyes: Flush immediately at an eyewash station for 15 minutes . Hold eyelids open. The ammonium salt can hydrolyze to release ammonia locally, causing stinging.

• Skin: Wash with soap and copious water.[5][6] Do not use solvents (ethanol/acetone) on skin, as they facilitate dermal absorption.

Disposal & Environmental Logistics

Ammonium methylphosphonate contains Phosphorus (P) and Nitrogen (N) . Improper disposal contributes to eutrophication (algal blooms) in water systems.

• Drain Disposal: STRICTLY PROHIBITED.

• Solid Waste: Segregate contaminated weighing boats, gloves, and dry spills into "Solid Chemical Waste."

• Liquid Waste: Collect in a container labeled "Aqueous Waste - Phosphorus Containing."

  • Note: If mixed with organic solvents (methanol/acetonitrile), segregate into "Flammable Organic Waste."

• Destruction: Commercial incineration is the standard disposal method. The phosphorus oxidizes to phosphate, which is captured in the incinerator's scrubber ash.

Visualized Workflow (Process Logic)

The following diagram illustrates the decision-making logic for handling AMP, prioritizing containment and waste segregation.

Caption: Operational logic flow for Ammonium Methylphosphonate, detailing critical decision points for safety and waste segregation.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 107746, Methylphosphonic acid. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012).[6][7] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• ECHA (European Chemicals Agency). (2023). Registration Dossier: Phosphonates and their salts. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.greenbook.net [assets.greenbook.net]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. cdms.net [cdms.net]
• 6. fishersci.com [fishersci.com]
• 7. cdms.telusagcg.com [cdms.telusagcg.com]